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  • Product: (S)-Isosclerone
  • CAS: 62332-73-4

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Biosynthetic Pathway of (S)-Isosclerone in Endophytic Fungi

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract (S)-Isosclerone is a bioactive naphthalenone pentaketide produced by a variety of endophytic and...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

(S)-Isosclerone is a bioactive naphthalenone pentaketide produced by a variety of endophytic and pathogenic fungi. Its intriguing chemical structure and biological activities have garnered significant interest within the scientific community. This technical guide provides a comprehensive overview of the current understanding of the (S)-Isosclerone biosynthetic pathway. We will delve into the enzymatic machinery, the key intermediates, and the regulatory mechanisms that govern its production. This document is intended to serve as a valuable resource for researchers in natural product chemistry, mycology, and drug discovery, providing both foundational knowledge and detailed experimental methodologies to facilitate further investigation into this fascinating secondary metabolite.

Introduction: The Significance of (S)-Isosclerone

(S)-Isosclerone belongs to the naphthalenone class of polyketides, a diverse group of secondary metabolites with a wide range of biological activities.[1] First isolated from fungi, these compounds have been shown to possess phytotoxic, antimicrobial, and cytotoxic properties.[1][2] The specific stereochemistry of (S)-Isosclerone is crucial for its biological function, highlighting the importance of understanding the enzymatic control of its biosynthesis.[3] Endophytic fungi, which reside within the tissues of living plants without causing any apparent disease, are a rich source of novel bioactive compounds, including (S)-Isosclerone.[4] The intricate symbiotic relationship between the endophyte and its host plant can influence the production of these secondary metabolites, adding another layer of complexity and opportunity for discovery.

This guide will provide a detailed exploration of the biosynthetic route to (S)-Isosclerone, from the primary metabolic precursors to the final tailored molecule. We will examine the genetic architecture of the biosynthetic gene cluster (BGC), the function of the core polyketide synthase, and the subsequent enzymatic modifications that define the structure and stereochemistry of (S)-Isosclerone.

The Core Biosynthetic Pathway: A Polyketide Assembly Line

The biosynthesis of (S)-Isosclerone originates from the polyketide pathway, a fundamental route for the production of a vast array of natural products in fungi.[5] The backbone of the molecule is assembled by a Type I non-reducing polyketide synthase (nrPKS).

The Non-Reducing Polyketide Synthase (nrPKS)

The journey to (S)-Isosclerone begins with the iterative condensation of acetyl-CoA (as a starter unit) and four molecules of malonyl-CoA (as extender units) by a non-reducing polyketide synthase (nrPKS). This enzymatic complex contains multiple domains that work in a coordinated fashion to construct the pentaketide chain.

The resulting linear polyketide undergoes a series of enzyme-catalyzed cyclization and aromatization reactions to yield the foundational naphthalenone precursor, 1,3,6,8-tetrahydroxynaphthalene (T4HN).[1] This molecule is a key branch point in fungal secondary metabolism, also serving as a precursor for the biosynthesis of dihydroxynaphthalene (DHN) melanin.[1]

Branching from the DHN-Melanin Pathway: The Road to Naphthalenones

From T4HN, the pathway to (S)-Isosclerone diverges from the melanin biosynthesis route through the action of specific tailoring enzymes. These enzymes are encoded by genes located within the same biosynthetic gene cluster as the nrPKS, ensuring coordinated expression.[5][6]

The key steps following the formation of T4HN are a series of reductions and dehydrations:

  • Reduction to Scytalone: T4HN is reduced to scytalone by a tetrahydroxynaphthalene reductase.

  • Dehydration to 1,3,8-Trihydroxynaphthalene (T3HN): Scytalone is then dehydrated by a scytalone dehydratase to form 1,3,8-trihydroxynaphthalene.[7]

  • Reduction to Vermelone: T3HN undergoes another reduction to yield vermelone.

  • Dehydration to 1,8-Dihydroxynaphthalene (DHN): A final dehydration step, also catalyzed by a scytalone dehydratase, produces 1,8-dihydroxynaphthalene, the direct precursor to melanin polymerization.[1][7]

The biosynthesis of isosclerone is thought to branch from this central pathway, likely at the level of scytalone or a closely related intermediate. It has been hypothesized that naphthoquinones can be linked to the biosynthesis of naphthalenones like isosclerone through the reduction of a carbonyl group.[3]

Table 1: Key Intermediates in the Naphthalenone Biosynthetic Pathway

IntermediateChemical FormulaKey Role
Acetyl-CoAC2H3O-SCoAStarter unit for polyketide synthesis
Malonyl-CoAC3H3O3-SCoAExtender units for polyketide synthesis
1,3,6,8-Tetrahydroxynaphthalene (T4HN)C10H8O4Initial cyclized polyketide product
ScytaloneC10H10O4Key intermediate after reduction of T4HN
1,3,8-Trihydroxynaphthalene (T3HN)C10H8O3Product of scytalone dehydration
VermeloneC10H10O3Product of T3HN reduction
1,8-Dihydroxynaphthalene (DHN)C10H8O2Precursor to melanin
(S)-IsoscleroneC10H10O3Final naphthalenone product

Elucidating the Final Steps: The Emergence of (S)-Isosclerone

While the early stages of the naphthalenone pathway are relatively well-understood due to their overlap with melanin biosynthesis, the precise enzymatic steps leading from a common intermediate like scytalone to (S)-Isosclerone are still an active area of research. The key transformations involve a dehydration and a stereospecific reduction.

The current hypothesis suggests the following sequence:

  • Dehydration of Scytalone: Scytalone undergoes a dehydration reaction, analogous to the formation of T3HN, but potentially leading to a different regioisomer or a precursor that is channeled towards isosclerone.

  • Stereospecific Reduction: A crucial step is the reduction of a carbonyl group to a hydroxyl group, which establishes the (S)-stereocenter at the C4 position of isosclerone. This reaction is catalyzed by a stereospecific reductase. The identity and characterization of this specific reductase are paramount to fully understanding (S)-Isosclerone biosynthesis.

Biosynthetic_Pathway

Caption: Proposed biosynthetic pathway of (S)-Isosclerone.

Experimental Approaches for Pathway Elucidation

The determination of a biosynthetic pathway is a multifaceted process that relies on a combination of genetic, biochemical, and analytical techniques. Below are detailed protocols for key experiments that have been and can be employed to further unravel the biosynthesis of (S)-Isosclerone.

Gene Knockout via CRISPR/Cas9

Gene knockout is a powerful tool to confirm the function of genes within a biosynthetic gene cluster.[8][9] The CRISPR/Cas9 system offers a precise and efficient method for targeted gene disruption in fungi.[8]

Protocol for CRISPR/Cas9-Mediated Gene Knockout of a Putative Reductase Gene:

  • gRNA Design and Plasmid Construction:

    • Identify the target reductase gene in the sequenced genome of the (S)-Isosclerone producing fungus.

    • Design two single-guide RNAs (sgRNAs) targeting the 5' and 3' ends of the gene's coding sequence using a suitable online tool (e.g., CHOPCHOP).

    • Synthesize the sgRNAs and clone them into a Cas9 expression vector containing a suitable selectable marker (e.g., hygromycin resistance).

  • Protoplast Preparation:

    • Grow the fungal strain in a liquid medium (e.g., Potato Dextrose Broth) to the mid-logarithmic phase.

    • Harvest the mycelia by filtration and wash with a sterile osmotic stabilizer (e.g., 0.8 M NaCl).

    • Resuspend the mycelia in an enzyme solution containing cell wall-degrading enzymes (e.g., lysing enzymes from Trichoderma harzianum, driselase) in the osmotic stabilizer.

    • Incubate at 30°C with gentle shaking until a sufficient number of protoplasts are released.

    • Filter the protoplast suspension through sterile cotton wool to remove mycelial debris and wash the protoplasts with the osmotic stabilizer.

  • Transformation:

    • Resuspend the protoplasts in an STC buffer (Sorbitol, Tris-HCl, CaCl2).

    • Add the CRISPR/Cas9 plasmid DNA to the protoplast suspension.

    • Add PEG solution (Polyethylene glycol in STC buffer) and incubate on ice.

    • Plate the transformation mixture onto a regeneration medium containing the appropriate selective agent (e.g., hygromycin).

  • Screening and Verification of Mutants:

    • Isolate individual transformants and cultivate them on a selective medium.

    • Extract genomic DNA from the putative mutants and the wild-type strain.

    • Perform PCR using primers flanking the target gene to screen for deletions.

    • Confirm the gene knockout by Sanger sequencing of the PCR product.

    • Analyze the secondary metabolite profile of the knockout mutant by HPLC or LC-MS to confirm the loss of (S)-Isosclerone production.

Gene_Knockout_Workflow

Caption: Workflow for CRISPR/Cas9-mediated gene knockout.

Heterologous Expression of the Biosynthetic Gene Cluster

Heterologous expression of the entire BGC in a well-characterized host strain, such as Aspergillus oryzae or Saccharomyces cerevisiae, can confirm that the cluster is responsible for the production of (S)-Isosclerone and allows for the functional characterization of individual enzymes.[10][11][12]

Protocol for Heterologous Expression in Aspergillus oryzae:

  • BGC Amplification and Vector Construction:

    • Design primers to amplify the entire (S)-Isosclerone BGC from the genomic DNA of the producing fungus.

    • Use a high-fidelity polymerase to amplify the BGC.

    • Clone the amplified BGC into a suitable fungal expression vector containing a strong constitutive promoter (e.g., amyB promoter) and a selectable marker (e.g., pyrG).

  • Transformation of Aspergillus oryzae:

    • Prepare protoplasts of an A. oryzae auxotrophic strain (e.g., a pyrG mutant).

    • Transform the protoplasts with the BGC expression vector using the PEG-mediated method described above.

    • Plate the transformants on a minimal medium lacking the auxotrophic requirement (e.g., no uridine for a pyrG mutant).

  • Analysis of Metabolite Production:

    • Cultivate the transformants in a suitable production medium.

    • Extract the secondary metabolites from the culture broth and mycelia using an organic solvent (e.g., ethyl acetate).

    • Analyze the extracts by HPLC and LC-MS, comparing the metabolite profile to that of the wild-type A. oryzae and the original (S)-Isosclerone producer.

    • Purify the novel compound produced by the transformant and confirm its identity as (S)-Isosclerone using NMR spectroscopy and other analytical techniques.

In Vitro Enzyme Assays

To definitively determine the function of a specific enzyme, such as the putative stereospecific reductase, in vitro assays with the purified enzyme and its predicted substrate are essential.

Protocol for In Vitro Assay of a Putative Scytalone Reductase:

  • Enzyme Expression and Purification:

    • Clone the coding sequence of the putative reductase gene into a bacterial expression vector (e.g., pET vector with a His-tag).

    • Transform the expression vector into E. coli BL21(DE3).

    • Induce protein expression with IPTG and purify the His-tagged protein using nickel-affinity chromatography.

  • Enzyme Assay:

    • Prepare a reaction mixture containing the purified enzyme, the substrate (e.g., scytalone or a potential precursor), and a cofactor (e.g., NADPH or NADH) in a suitable buffer.

    • Incubate the reaction at an optimal temperature.

    • Stop the reaction by adding an organic solvent (e.g., ethyl acetate) and extract the products.

    • Analyze the reaction products by HPLC or LC-MS to detect the formation of the expected reduced product.

  • Stereochemical Analysis:

    • If the product is formed, purify it and determine its stereochemistry using chiral chromatography or by comparing its optical rotation to that of a known standard of (S)-Isosclerone.

Future Directions and Applications

The complete elucidation of the (S)-Isosclerone biosynthetic pathway will open up several exciting avenues for future research and application:

  • Metabolic Engineering: With a full understanding of the pathway, it will be possible to engineer the producing organisms for enhanced production of (S)-Isosclerone or for the production of novel analogues with improved biological activities.

  • Biocatalysis: The enzymes of the pathway, particularly the stereospecific reductase, could be harnessed as biocatalysts for the synthesis of chiral molecules.

  • Drug Discovery: A deeper understanding of the biosynthesis of (S)-Isosclerone and its derivatives will facilitate the discovery of new drug leads with potential applications in medicine and agriculture.

Conclusion

The biosynthesis of (S)-Isosclerone in endophytic fungi is a fascinating example of the complex and elegant chemistry of nature. Through the coordinated action of a non-reducing polyketide synthase and a suite of tailoring enzymes, a simple set of precursor molecules is transformed into a structurally complex and biologically active natural product. While significant progress has been made in understanding the general outline of the naphthalenone pathway, the specific enzymatic steps that lead to the formation of (S)-Isosclerone, particularly the control of its stereochemistry, remain to be fully elucidated. The experimental approaches detailed in this guide provide a roadmap for future research that will undoubtedly shed more light on this intriguing biosynthetic pathway and unlock its potential for biotechnological applications.

References

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  • Lysoe, E., et al. (2019). A detailed in silico analysis of secondary metabolite biosynthesis clusters in the genome of the broad host range plant pathogenic fungus Sclerotinia sclerotiorum. BMC Genomics, 20(1), 1-20. [Link]

  • Carro, L., et al. (2022). Evolution-Informed Discovery of the Naphthalenone Biosynthetic Pathway in Fungi. mBio, 13(3), e00621-22. [Link]

  • Evidente, A., et al. (2011). Regiolone and Isosclerone, Two Enantiomeric Phytotoxic Naphthalenone Pentaketides: Computational Assignment of Absolute Configuration and Its Relationship with Phytotoxic Activity. Journal of Natural Products, 74(11), 2391-2396. [Link]

  • Bartman, C. D., & Campbell, I. M. (1979). Naphthalenone production in Aspergillus parvulus. Canadian Journal of Microbiology, 25(1), 130-137. [Link]

  • Veloso, J., et al. (2023). Loss of a major toxin gene cluster defines a metabolic schism and host-specific virulence in Botrytis pseudocinerea. PLOS ONE, 18(3), e0283235. [Link]

  • Li, G., et al. (2023). Establishment of a CRISPR/Cas9-Mediated Efficient Knockout System of Trichoderma hamatum T21 and Pigment Synthesis PKS Gene Knockout. Journal of Fungi, 9(5), 583. [Link]

  • El-Hawary, S. S., et al. (2022). Fungal Naphthalenones; Promising Metabolites for Drug Discovery: Structures, Biosynthesis, Sources, and Pharmacological Potential. Molecules, 27(4), 1393. [Link]

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  • Carro, L., et al. (2022). Evolution-Informed Discovery of the Naphthalenone Biosynthetic Pathway in Fungi. bioRxiv. [Link]

  • KEGG. (n.d.). Biosynthesis of secondary metabolites - Sclerotinia sclerotiorum. KEGG Pathway. [Link]

  • Lysoe, E., et al. (2019). Prediction of 80 secondary metabolite biosynthesis clusters in the genome of Sclerotinia sclerotiorum. ResearchGate. [Link]

  • KEGG. (n.d.). Valine, leucine and isoleucine biosynthesis - Botrytis cinerea (gray mold). KEGG Pathway. [Link]

  • Leng, Y., & Zhong, S. (2024). Development of a CRISPR/Cas9-Mediated Gene Knockout Method for Functional Genomics of the Barley Spot Blotch Pathogen Bipolaris sorokiniana. PhytoFrontiers. [Link]

  • Collado, I. G., & Viaud, M. (2016). From Genes to Molecules, Secondary Metabolism in Botrytis cinerea: New Insights into Anamorphic and Teleomorphic Stages. Journal of Fungi, 2(2), 14. [Link]

  • M-CSA. (n.d.). Scytalone dehydratase. Mechanism and Catalytic Site Atlas. [Link]

  • Chen, Y., et al. (2021). The establishment of multiple knockout mutants of Colletotrichum orbiculare by CRISPR/Cas9 and Cre/loxP systems. bioRxiv. [Link]

  • Reino, J. L., et al. (2006). Biosynthetic Studies on the Botcinolide Skeleton: New Hydroxylated Lactones from Botrytis cinerea. Journal of Natural Products, 69(1), 88-92. [Link]

  • Zhang, Y., et al. (2022). Application of Gene Knockout and Heterologous Expression Strategy in Fungal Secondary Metabolites Biosynthesis. Journal of Fungi, 8(3), 253. [Link]

  • Zhao, X., et al. (2021). Antimicrobial Activity and Identification of the Biosynthetic Gene Cluster of X-14952B From Streptomyces sp. 135. Frontiers in Microbiology, 12, 706821. [Link]

  • Tagami, K., et al. (2011). Heterologous expression system in Aspergillus oryzae for fungal biosynthetic gene clusters of secondary metabolites. ResearchGate. [Link]

  • Jordan, P. A., & Lowe, D. J. (1998). Design of Scytalone Dehydratase-Inhibiting Rice Blast Fungicides. In American Chemical Society Symposium Series (Vol. 686, pp. 62-73). [Link]

  • Laveglia, V., et al. (2022). Preliminary Studies on the In Vitro Interactions Between the Secondary Metabolites Produced by Esca-Associated Fungi and Enological Saccharomyces cerevisiae Strains. Journal of Fungi, 8(9), 920. [Link]

  • Wheeler, M. H. (1982). The Second Naphthol Reductase of Fungal Melanin Biosynthesis in Magnaporthe grisea. Experimental Mycology, 6(2), 171-179. [Link]

  • Jensen, M. K., & Nielsen, J. (2017). Heterologous Expression of Fungal Biosynthetic Pathways in Aspergillus nidulans Using Episomal Vectors. In Methods in Molecular Biology (pp. 135-150). [Link]

  • Zhang, W., et al. (2022). Recent Advances in the Heterologous Expression of Biosynthetic Gene Clusters for Marine Natural Products. Marine Drugs, 20(6), 362. [Link]

  • Hosoda, N., & Fishman, J. (1981). Mechanism of estrogen biosynthesis. Stereochemistry of C-1 hydrogen elimination in the aromatization of 2 beta-hydroxy-19-oxoandrostenedione. Journal of the American Chemical Society, 103(9), 2436-2439. [Link]

  • Chen, Y., et al. (2019). Fungal Highly Reducing Polyketide Synthases Biosynthesize Salicylaldehydes That Are Precursors to Epoxycyclohexenol Natural Products. Journal of the American Chemical Society, 141(49), 19394-19400. [Link]

  • Derntl, C., et al. (2022). Heterologous Expression of Secondary Metabolite Genes in Trichoderma reesei for Waste Valorization. Repository of Leibniz Universität Hannover. [Link]

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  • El-Gendy, M. A. A., & El-Bondkly, A. M. (2022). A Comprehensive Insight into Fungal Enzymes: Structure, Classification, and Their Role in Mankind's Challenges. Journal of Fungi, 8(3), 241. [Link]

  • Kalan, L., et al. (2021). Heterologous Expression of Pseudouridimycin and Description of the Corresponding Minimal Biosynthetic Gene Cluster. Antibiotics, 10(1), 89. [Link]

  • de la Cruz, F., et al. (2025). Enzymes Produced by the Genus Aspergillus Integrated into the Biofuels Industry Using Sustainable Raw Materials. Fermentation, 11(2), 52. [Link]

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Sources

Exploratory

(S)-Isosclerone: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

(S)-Isosclerone, a naturally occurring naphthalenone pentaketide, has garnered significant interest within the scientific community for its diverse biological activities, ranging from phytotoxicity to potential anticance...

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Author: BenchChem Technical Support Team. Date: April 2026

(S)-Isosclerone, a naturally occurring naphthalenone pentaketide, has garnered significant interest within the scientific community for its diverse biological activities, ranging from phytotoxicity to potential anticancer properties. This technical guide provides a comprehensive overview of its chemical structure, molecular weight, and physicochemical properties, alongside insights into its biological significance and relevant experimental considerations.

Chemical Identity and Structure

(S)-Isosclerone, also known by its IUPAC name (4S)-4,8-dihydroxy-3,4-dihydro-2H-naphthalen-1-one, is a chiral molecule with a defined stereochemistry at the C4 position.[1][2] Its chemical structure consists of a dihydronaphthalenone core substituted with two hydroxyl groups.

Chemical Structure:

Caption: 2D Chemical Structure of (S)-Isosclerone.

The molecular formula of (S)-Isosclerone is C₁₀H₁₀O₃, and its molecular weight is 178.18 g/mol .[2]

Physicochemical Properties

A thorough understanding of the physicochemical properties of (S)-Isosclerone is crucial for its handling, formulation, and application in research and development.

PropertyValueSource
IUPAC Name (4S)-4,8-dihydroxy-3,4-dihydro-2H-naphthalen-1-one[1][2]
CAS Number 54712-38-8[2]
Molecular Formula C₁₀H₁₀O₃[2]
Molecular Weight 178.18 g/mol [2]
Melting Point 72-73 °C
Appearance Not specified in provided sources
Solubility Predicted Water Solubility: 13.9 g/L. Soluble in DMSO, with potential for formulations in Ethanol, and DMF.[3]
XLogP3 1.1
Hydrogen Bond Donor Count 2
Hydrogen Bond Acceptor Count 3
Rotatable Bond Count 0
Polar Surface Area 57.5 Ų
SMILES C1CC(=O)C2=C([C@H]1O)C=CC=C2O[2]
InChI InChI=1S/C10H10O3/c11-7-4-5-9(13)10-6(7)2-1-3-8(10)12/h1-3,7,11-12H,4-5H2/t7-/m0/s1[2]

Spectroscopic Data

Detailed spectroscopic analysis is essential for the unambiguous identification and characterization of (S)-Isosclerone. While specific spectral data with peak assignments were not available in the initial search, the following provides a general overview of the expected spectroscopic features.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the protons on the dihydronaphthalenone ring, and the hydroxyl protons. The chirality at C4 will likely result in complex splitting patterns for the adjacent methylene protons.

  • ¹³C NMR: The carbon NMR spectrum will display ten distinct signals corresponding to the ten carbon atoms in the molecule. The carbonyl carbon will appear at a characteristic downfield shift, while the aromatic and aliphatic carbons will resonate in their respective typical regions.

Mass Spectrometry (MS)

Mass spectrometry is a critical tool for determining the molecular weight and fragmentation pattern of (S)-Isosclerone. The molecular ion peak [M]+• would be expected at m/z 178. Subsequent fragmentation would likely involve the loss of water and other small neutral molecules from the parent ion.

Infrared (IR) Spectroscopy

The IR spectrum of (S)-Isosclerone will be characterized by the following key absorption bands:

  • A broad O-H stretching band in the region of 3200-3600 cm⁻¹ due to the two hydroxyl groups.

  • A strong C=O stretching band around 1650-1700 cm⁻¹ corresponding to the ketone functional group.

  • C-H stretching bands for the aromatic and aliphatic protons.

  • C=C stretching bands for the aromatic ring.

Biological Activity and Mechanism of Action

(S)-Isosclerone has been shown to exhibit a range of biological activities, making it a molecule of interest for further investigation.

Phytotoxicity

(S)-Isosclerone has been identified as a phytotoxic compound, suggesting its potential as a natural herbicide. Its enantiomer, (R)-regiolone, also exhibits phytotoxic properties.

Anticancer Potential

Preliminary studies have indicated that isosclerone may possess anticancer properties. Its mechanism of action is thought to involve the inhibition of key signaling pathways implicated in cancer cell proliferation and survival.

(S)-Isosclerone has been reported to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of genes involved in inflammation, immunity, and cell survival. Its dysregulation is a hallmark of many cancers.

NFkB_Pathway cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Stimulus Stimulus Receptor Receptor Stimulus->Receptor Binds IKK IKK Receptor->IKK Activates IkB IkB IKK->IkB Phosphorylates NF-kB NF-kB IkB->NF-kB Releases NF-kB_n NF-kB NF-kB->NF-kB_n Translocates Isosclerone (S)-Isosclerone Isosclerone->IKK Inhibits Gene_Expression Gene Expression (Inflammation, Survival) NF-kB_n->Gene_Expression Promotes

Caption: Proposed mechanism of (S)-Isosclerone in the NF-κB pathway.

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is another critical regulator of cell growth, differentiation, and apoptosis. Aberrant MAPK signaling is frequently observed in various cancers. (S)-Isosclerone has been suggested to exert its anticancer effects by modulating this pathway.

MAPK_Pathway cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Growth_Factor Growth_Factor Receptor_Tyrosine_Kinase RTK Growth_Factor->Receptor_Tyrosine_Kinase Binds Ras Ras Receptor_Tyrosine_Kinase->Ras Activates Raf Raf Ras->Raf Activates MEK MEK Raf->MEK Phosphorylates ERK ERK MEK->ERK Phosphorylates ERK_n ERK ERK->ERK_n Translocates Isosclerone (S)-Isosclerone Isosclerone->Raf Inhibits Isosclerone->MEK Inhibits Transcription_Factors Transcription Factors ERK_n->Transcription_Factors Activates Cell_Proliferation Cell Proliferation & Survival Transcription_Factors->Cell_Proliferation

Caption: Putative inhibition points of (S)-Isosclerone in the MAPK/ERK pathway.

Experimental Protocols and Considerations

For researchers working with (S)-Isosclerone, the following general protocols and considerations are provided as a starting point. It is essential to optimize these protocols for specific experimental setups.

Isolation from Natural Sources (General Protocol)

(S)-Isosclerone is a fungal metabolite. A general procedure for its isolation involves:

  • Fungal Culture: Cultivate the producing fungal strain (e.g., certain species of Aspergillus, Botrytis, or Phaeoacremonium) in a suitable liquid or solid medium.

  • Extraction: Extract the fungal biomass and/or the culture broth with an appropriate organic solvent, such as ethyl acetate.

  • Chromatographic Purification: Subject the crude extract to a series of chromatographic techniques, including column chromatography (e.g., silica gel) and preparative high-performance liquid chromatography (HPLC) to isolate (S)-Isosclerone.

  • Structure Elucidation: Confirm the identity and purity of the isolated compound using spectroscopic methods (NMR, MS, IR).

Isolation_Workflow Fungal_Culture Fungal Culture Extraction Solvent Extraction (e.g., Ethyl Acetate) Fungal_Culture->Extraction Crude_Extract Crude Extract Extraction->Crude_Extract Column_Chromatography Column Chromatography (e.g., Silica Gel) Crude_Extract->Column_Chromatography Fractions Fractions Containing (S)-Isosclerone Column_Chromatography->Fractions Prep_HPLC Preparative HPLC Fractions->Prep_HPLC Pure_Compound Pure (S)-Isosclerone Prep_HPLC->Pure_Compound Analysis Spectroscopic Analysis (NMR, MS, IR) Pure_Compound->Analysis

Caption: General workflow for the isolation of (S)-Isosclerone.

Synthetic Approaches

The total synthesis of (S)-Isosclerone and its analogs is an active area of research, providing a reliable source of the compound and enabling the generation of derivatives for structure-activity relationship (SAR) studies. Synthetic routes often involve the construction of the dihydronaphthalenone core followed by stereoselective introduction of the hydroxyl groups.

Biological Assays
  • Cell Culture: Culture a suitable cell line (e.g., a cancer cell line with constitutively active NF-κB) in appropriate media.

  • Treatment: Treat the cells with varying concentrations of (S)-Isosclerone for a specified duration.

  • Stimulation: Induce NF-κB activation using a suitable stimulus (e.g., TNF-α), if required.

  • Analysis: Assess NF-κB activity using methods such as:

    • Reporter Gene Assay: Measure the activity of a reporter gene (e.g., luciferase) under the control of an NF-κB responsive promoter.

    • Western Blot: Analyze the phosphorylation status of key proteins in the NF-κB pathway (e.g., IκBα, p65).

    • Immunofluorescence: Visualize the nuclear translocation of the p65 subunit of NF-κB.

  • Cell Culture and Treatment: Similar to the NF-κB assay, treat a relevant cell line with (S)-Isosclerone.

  • Stimulation: If necessary, stimulate the MAPK pathway with a growth factor (e.g., EGF).

  • Analysis: Evaluate the activation of the MAPK pathway by:

    • Western Blot: Detect the phosphorylation levels of key kinases in the pathway, such as ERK, JNK, and p38, using phospho-specific antibodies.

Stability and Storage

Proper storage and handling are critical to maintain the integrity of (S)-Isosclerone.

  • Storage: It is recommended to store (S)-Isosclerone as a solid at -20°C. Solutions in organic solvents should also be stored at low temperatures and protected from light.

  • Stability: The stability of (S)-Isosclerone in different solvents and at various pH and temperature conditions should be empirically determined for specific applications. Forced degradation studies can provide valuable information on its stability profile.

Conclusion

(S)-Isosclerone represents a promising natural product with a range of biological activities that warrant further investigation. This technical guide provides a foundational understanding of its chemical and physical properties, biological effects, and key experimental considerations. As research in this area progresses, a more detailed picture of its therapeutic potential and mechanisms of action will undoubtedly emerge, paving the way for its potential application in drug discovery and development.

References

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  • 1 H and 13 C NMR data for compound 2 | Download Table - ResearchGate. [Link]

  • Synthetic Routes to Approved Drugs Containing a Spirocycle - MDPI. [Link]

  • Muse® MAPK Activation Dual Detection Kit User's Guide. [Link]

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  • Isosclerone | C10H10O3 | CID 13369486 - PubChem. [Link]

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Foundational

Unlocking (S)-Isosclerone: Natural Sources, Biosynthetic Pathways, and Isolation Methodologies

Executive Summary (S)-Isosclerone is a highly bioactive naphthalenone pentaketide secondary metabolite produced by a diverse array of fungal species. As a Senior Application Scientist, I approach the study of (S)-isoscle...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(S)-Isosclerone is a highly bioactive naphthalenone pentaketide secondary metabolite produced by a diverse array of fungal species. As a Senior Application Scientist, I approach the study of (S)-isosclerone not merely as a chemical extraction challenge, but as a complex biological puzzle. Its dual nature—acting as a destructive phytotoxin in agricultural contexts and a promising pro-apoptotic agent in oncology—makes it a molecule of high interest for both agrochemical and pharmaceutical development ()[1].

This technical guide synthesizes the biosynthetic origins of (S)-isosclerone, its mechanisms of action, and a field-proven, self-validating methodology for its extraction and characterization.

Biosynthetic Origins and Key Fungal Producers

In filamentous fungi, (S)-isosclerone is biosynthesized via the 1,8-dihydroxynaphthalene (DHN) polyketide pathway, which is intrinsically linked to melanin biosynthesis ()[2]. The compartmentalization of these biosynthetic enzymes within the fungal cell acts as a critical self-defense mechanism, preventing the fungus from succumbing to the toxicity of its own intermediate metabolites[3].

The production of this secondary metabolite is highly conserved across several distinct ecological niches, ranging from terrestrial plant pathogens to marine-derived endophytes.

Table 1: Quantitative Data and Biological Roles of Key Fungal Producers

Fungal StrainEcological NicheTarget / HostDocumented YieldBiological Activity
Phaeoacremonium aleophilumGrapevine PathogenVitis vinifera2.4 mg/L (in vitro)Phytotoxic (Esca disease)
Neofusicoccum parvumGrapevine PathogenVitis viniferaStrain-dependentPhytotoxic (Botryosphaeria dieback)
Aspergillus fumigatusMarine Green AlgaHuman MCF-7 CellsStrain-dependentAnticancer (Pro-apoptotic)
Humicola fuscoatraSoil / AgriculturalBroad-spectrumTrace amountsAntimicrobial / Phytotoxic

(Data synthesized from [4] and[5])

Pharmacological and Phytotoxic Mechanisms

Understanding the mechanism of action is essential for downstream application development. In viticulture, (S)-isosclerone is a primary culprit in Esca and Botryosphaeria dieback. When translocated to grapevine leaves, it causes large, coalescent chlorotic and necrotic spots, ultimately leading to the distortion and withering of the lamina ()[4].

Conversely, in mammalian systems, (S)-isosclerone exhibits potent anticancer properties. In human breast cancer MCF-7 cells, it induces apoptosis through a highly orchestrated signaling cascade. It down-regulates Bcl-2 family proteins, up-regulates caspases, activates the NF-κB pathway, and inhibits MAPK proteins (ERK, JNK, and p38) ()[5].

G Iso (S)-Isosclerone Bcl2 Down-regulation of Bcl-2 Iso->Bcl2 Casp Up-regulation of Caspases Iso->Casp NFkB Activation of NF-κB Iso->NFkB MAPK Inhibition of MAPK (ERK, JNK, p38) Iso->MAPK Apop Apoptosis & Cell Cycle Arrest Bcl2->Apop Casp->Apop NFkB->Apop MAPK->Apop

Fig 1. Isosclerone-induced apoptotic signaling in MCF-7 breast cancer cells.

Standardized Isolation and Characterization Protocol

To successfully extract low-yield secondary metabolites like (S)-isosclerone from complex biological matrices, researchers must design a self-validating workflow. The rationale behind using an ethyl acetate (EtOAc) extraction lies in the moderate polarity of naphthalenone pentaketides. Highly non-polar solvents (e.g., hexane) fail to disrupt the hydrogen bonding of the hydroxyl groups, while highly polar solvents (e.g., methanol) co-extract excessive amounts of fungal exopolysaccharides like pullulan[2].

Step-by-Step Methodology:
  • Fungal Fermentation (OSMAC Approach): Cultivate the selected strain (e.g., A. fumigatus or P. aleophilum) in liquid media (such as Potato Dextrose Broth) for 21-28 days at 25°C[6]. The OSMAC (One Strain Many Compounds) approach—systematically varying pH, aeration, and carbon sources—is a crucial step to activate silent biosynthetic gene clusters and maximize yield[6].

  • Filtration and Partitioning: Separate the mycelial mass from the culture filtrate using vacuum filtration. Extract the filtrate exhaustively with EtOAc (1:1 v/v, three consecutive times). Causality: EtOAc specifically partitions the moderately polar naphthalenones into the organic phase while leaving highly polar exopolysaccharides and salts trapped in the aqueous phase.

  • RP-SPE Clean-up (Self-Validation Step): Concentrate the organic layer in vacuo and resuspend it in a minimal volume of methanol. Pass the extract through a Reversed-Phase Solid Phase Extraction (RP-SPE) cartridge. Wash with 10% MeOH/H₂O to elute residual polar interferents (discard), then elute the target fraction with 80-100% MeOH. Causality: This acts as a self-validating checkpoint; it protects the expensive preparative HPLC column from lipid/sugar fouling and ensures baseline resolution of the target peak.

  • RP-HPLC Purification: Inject the enriched fraction onto a preparative C18 RP-HPLC column. Elute using a gradient of H₂O/Acetonitrile. Crucial Adjustment: Ensure both mobile phases contain 0.1% formic acid. This suppresses the ionization of the phenolic hydroxyl groups on the isosclerone molecule, preventing peak tailing and ensuring sharp chromatographic resolution. Monitor absorbance at 254 nm.

  • Structural Elucidation: Confirm the identity and absolute configuration of the isolated (S)-isosclerone using High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) to match the calculated exact mass, followed by 1D and 2D NMR spectroscopy (¹H, ¹³C, HSQC, HMBC)[6].

Workflow Cult 1. Fungal Culture (OSMAC Approach) Ferm 2. Liquid Fermentation (21-28 days) Cult->Ferm Ext 3. EtOAc Extraction & Concentration Ferm->Ext SPE 4. RP-SPE Filtration (Lipid/Sugar Removal) Ext->SPE HPLC 5. RP-HPLC Purification (Isosclerone Isolation) SPE->HPLC NMR 6. Structural Elucidation (HR-ESI-MS, NMR) HPLC->NMR

Fig 2. Standardized self-validating workflow for the extraction and isolation of Isosclerone.

Conclusion

The successful application of (S)-isosclerone in future drug development and agricultural management relies heavily on robust, causally-driven extraction methodologies. By understanding its biosynthetic pathways and leveraging precise chromatographic techniques, researchers can secure the high-purity yields necessary for advanced pharmacological screening and toxicological profiling.

References

  • Gomes, N. G. M., Lefranc, F., Kijjoa, A., & Kiss, R. (2015). Can Some Marine-Derived Fungal Metabolites Become Actual Anticancer Agents? Marine Drugs, 13(6), 3950-3991. URL:[Link]

  • Scarano, L., Mazzone, F., Mannerucci, F., D'Amico, M., Bruno, G. L., & Marsico, A. D. (2022). Preliminary Studies on the In Vitro Interactions Between the Secondary Metabolites Produced by Esca-Associated Fungi and Enological Saccharomyces cerevisiae Strains. Plants, 11(17), 2277. URL:[Link]

  • Andolfi, A., Mugnai, L., Luque, J., Surico, G., Cimmino, A., & Evidente, A. (2011). Phytotoxins produced by fungi associated with grapevine trunk diseases. Toxins, 3(12), 1569-1605. URL:[Link]

  • Evidente, A., Sparapano, L., Andolfi, A., & Bruno, G. (2000). Two Naphthalenone Pentakides from Liquid Cultures of "Phaeoacremonium aleophilum", a Fungus Associated with Esca of Grapevine. Phytopathologia Mediterranea, 39, 162-168. URL: [Link]

Sources

Exploratory

The Antifungal and Antibacterial Bioactivity Profile of (S)-Isosclerone: A Technical Guide for Drug Development

Executive Summary The escalating crisis of antimicrobial resistance (AMR) necessitates the discovery of novel chemical scaffolds that bypass traditional resistance mechanisms. (S)-Isosclerone (3,4-dihydro-4,8-dihydroxy-1...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) necessitates the discovery of novel chemical scaffolds that bypass traditional resistance mechanisms. (S)-Isosclerone (3,4-dihydro-4,8-dihydroxy-1(2H)-naphthalenone), a secondary metabolite derived from the 1,8-dihydroxynaphthalene (DHN) polyketide pathway, has emerged as a compelling candidate [1]. Originally identified as a phytotoxin in plant-pathogenic fungi, recent bioprospecting of marine-derived and endophytic fungi (such as Aspergillus fumigatus, Pestalotiopsis sp., and Cadophora sp.) has unveiled its potent, broad-spectrum antibacterial and antifungal properties [1, 3].

This whitepaper provides an in-depth analysis of the bioactivity profile of (S)-Isosclerone, detailing its efficacy metrics, proposed mechanisms of action, and the self-validating experimental protocols required for its isolation and pharmacological evaluation.

Quantitative Bioactivity Profile

(S)-Isosclerone exhibits a dose-dependent inhibitory effect against a variety of human pathogens. While it is highly effective against specific Gram-positive bacteria and opportunistic yeasts, its efficacy varies based on the microbial target's membrane composition and efflux pump expression.

Data Presentation: Minimum Inhibitory Concentration (MIC)

The following table synthesizes the quantitative bioactivity of purified (S)-Isosclerone across key pathogenic strains[2, 3, 4, 5].

PathogenClassificationMIC Range (μg/mL)Pharmacological Observations
Staphylococcus aureus Gram-positive Bacteria3.0 – 50.0High efficacy; induces membrane semipermeability impairment and ion leakage.
Bacillus subtilis Gram-positive Bacteria3.0 – 50.0Comparable susceptibility to S. aureus; indicates strong Gram-positive affinity.
Candida albicans Yeast (Fungus)40.0Moderate fungistatic activity; disrupts mitochondrial integrity and induces apoptosis.
Cryptococcus neoformans Yeast (Fungus)30.0Clinically relevant inhibition; potential for treating opportunistic neuro-infections.
Aspergillus niger Filamentous Fungus50.0 – 100.0Weak to moderate inhibition; suggests a potential autoregulatory ecological role.

Note: MIC variance (e.g., 3.0 to 50.0 μg/mL for S. aureus) is heavily dependent on the specific strain tested (e.g., MRSA vs. MSSA) and the purity of the fungal extract [3, 6].

Mechanistic Pathways of Antimicrobial Action

Unlike traditional beta-lactams that target cell wall synthesis, (S)-Isosclerone operates through a multi-target apoptotic and membrane-disrupting cascade. Studies on its cytotoxic effects demonstrate that (S)-Isosclerone induces DNA fragmentation and downregulates survival pathways (such as NF-κB analogs in lower eukaryotes) [4].

In microbial pathogens, the mechanism is characterized by:

  • Membrane Destabilization: The lipophilic nature of the naphthalenone ring allows it to intercalate into the lipid bilayer, causing ion leakage and impairing membrane semipermeability.

  • Mitochondrial Disruption: Internalization leads to the release of Cytochrome C from the mitochondria.

  • Metacaspase Activation: The release of mitochondrial factors triggers metacaspase cascades (the fungal/bacterial equivalent of mammalian caspases-3, -8, and -9), culminating in programmed cell death (apoptosis) [4].

Pathway N1 (S)-Isosclerone Internalization N2 Membrane Permeability Alteration & Ion Leakage N1->N2 Induces N3 DNA Damage & Fragmentation N1->N3 Triggers N4 Mitochondrial Disruption (Cytochrome C Release) N2->N4 Destabilizes N5 Metacaspase Cascade Activation N3->N5 Signals N4->N5 Activates N6 Pathogen Apoptosis (Growth Inhibition) N5->N6 Leads to

Fig 1: Proposed apoptotic and antimicrobial signaling pathway of (S)-Isosclerone.

Experimental Protocols: Isolation and Validation

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Every step includes internal controls to prevent false positives caused by solvent toxicity or extract impurities.

Workflow Overview

Workflow S1 Fungal Cultivation (e.g., A. fumigatus) S2 EtOAc Extraction (Polarity Partitioning) S1->S2 S3 Silica Gel Fractionation S2->S3 S4 UPLC/MS/MS Characterization S3->S4 S5 Bioassay (MIC Validation) S4->S5

Fig 2: Self-validating extraction, isolation, and bioassay workflow for (S)-Isosclerone.

Protocol A: Extraction and Purification of (S)-Isosclerone

Causality Focus: Ethyl Acetate (EtOAc) is selected as the primary extraction solvent because its intermediate polarity perfectly partitions naphthalenones from the highly polar aqueous broth, leaving behind unwanted hydrophilic proteins and sugars [1, 6].

Step-by-Step Methodology:

  • Cultivation: Culture the endophytic fungus (e.g., Aspergillus fumigatus) in Potato Dextrose Broth (PDB) for 21 days at 28°C under static conditions to maximize secondary metabolite accumulation.

  • Filtration & Partitioning: Filter the mycelium from the broth. Extract the liquid broth three times with an equal volume of EtOAc.

  • Concentration: Combine the EtOAc fractions and evaporate under reduced pressure at 40°C to yield the crude extract. Self-Validation: Weigh the crude extract to calculate the baseline yield; anomalous yields indicate contamination or suboptimal fermentation.

  • Fractionation: Subject the crude extract to silica gel column chromatography. Elute with a step gradient of petroleum ether/EtOAc (from 100:0 to 0:100).

  • Characterization: Identify the (S)-Isosclerone fraction using UPLC/MS/MS (targeting the [M+H]+ peak at m/z 193.08) and confirm stereochemistry at C-4 via 1D and 2D NMR spectroscopy [1].

Protocol B: Broth Microdilution Assay for MIC Determination

Causality Focus: Microbroth dilution is prioritized over agar disk diffusion because (S)-Isosclerone's lipophilicity restricts its diffusion through agar, which can result in false-negative zones of inhibition. Resazurin dye is utilized to provide an objective, colorimetric endpoint, eliminating the ambiguity of reading turbidity in colored extracts.

Step-by-Step Methodology:

  • Media Preparation: Use Mueller-Hinton Broth (MHB) for bacteria and RPMI-1640 (buffered with MOPS to pH 7.0) for fungi. Why? MHB is low in sulfonamide antagonists, ensuring standard bacterial susceptibility reading, while RPMI-1640 provides the strict pH control required for fungal viability.

  • Compound Dilution: Dissolve purified (S)-Isosclerone in DMSO. Perform two-fold serial dilutions in a 96-well microtiter plate to achieve concentrations ranging from 0.5 to 256 μg/mL.

    • Critical Control: Ensure the final DMSO concentration in the well does not exceed 1% v/v to prevent solvent-induced microbial toxicity.

  • Inoculation: Standardize microbial suspensions to 5×105 CFU/mL (bacteria) or 0.5−2.5×103 CFU/mL (yeasts). Add 50 μL of the inoculum to each well.

  • Incubation & Resazurin Addition: Incubate plates at 37°C for 24h (bacteria) or 35°C for 48h (fungi). Add 10 μL of 0.015% resazurin solution to each well and incubate for an additional 2 hours.

  • Endpoint Reading: The MIC is defined as the lowest concentration of (S)-Isosclerone that prevents the color change of resazurin from blue (oxidized/dead cells) to pink (reduced/viable cells).

Conclusion

(S)-Isosclerone represents a highly versatile naphthalenone scaffold with proven efficacy against resistant Gram-positive bacteria and opportunistic fungal pathogens. Its unique mechanism of action—targeting membrane integrity and inducing apoptotic cascades—positions it as a valuable lead compound. Future drug development efforts should focus on structure-activity relationship (SAR) optimizations to enhance its aqueous solubility and reduce the MIC threshold against Gram-negative species.

References

  • Identification of Antibacterial Metabolites from Endophytic Fungus Aspergillus fumigatus, Isolated from Albizia lucidior Leaves (Fabaceae), Utilizing Metabolomic and Molecular Docking Techniques. MDPI.
  • Recent progress on anti-Candida n
  • Pestalotiopols E–J, Six New Polyketide Derivatives from a Marine Derived Fungus Pestalotiopsis sp. MDPI.
  • In vitro induction of apoptosis by isosclerone from marine-derived fungus Aspergillus fumigatus.
  • Fungal Naphthalenones; Promising Metabolites for Drug Discovery. NIH.
  • Antibacterial and Antibiofilm Activity of Endophytic Alternaria sp. NIH.
Foundational

The Pharmacological Potential of (S)-Isosclerone and its Congeners: A Technical Guide for Drug Discovery

Foreword: Unveiling the Therapeutic Promise of Naturally Occurring Tetralones The quest for novel therapeutic agents is an ever-evolving endeavor, often leading us back to the intricate chemical architectures synthesized...

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Author: BenchChem Technical Support Team. Date: April 2026

Foreword: Unveiling the Therapeutic Promise of Naturally Occurring Tetralones

The quest for novel therapeutic agents is an ever-evolving endeavor, often leading us back to the intricate chemical architectures synthesized by nature. Among these, the tetralone scaffold has emerged as a privileged structure, forming the core of numerous bioactive natural products.[1][2][3] This in-depth technical guide focuses on the pharmacological potential of a specific, naturally occurring tetralone derivative, (S)-Isosclerone, and its broader class of related compounds. As researchers, scientists, and drug development professionals, our objective is to dissect the existing knowledge, propose avenues for future investigation, and provide a practical framework for the preclinical evaluation of these promising molecules. We will delve into the established cytotoxic and antitumor properties of (S)-Isosclerone, explore the potential for antimicrobial and enzyme-inhibitory activities based on data from analogous structures, and provide robust experimental protocols to empower further research and development.

The Tetralone Scaffold: A Foundation for Diverse Bioactivity

Tetralones, or 3,4-dihydronaphthalen-1(2H)-ones, are a class of bicyclic aromatic ketones that serve as crucial intermediates in the synthesis of a wide array of pharmacologically active compounds.[4][5] Their rigid, fused-ring system provides a unique three-dimensional framework for the precise orientation of functional groups, enabling specific interactions with biological targets. Nature has elegantly utilized this scaffold in compounds exhibiting a broad spectrum of bioactivities, including antibacterial, antifungal, antitumor, and anti-inflammatory effects.[2][3][5]

(S)-Isosclerone, chemically known as (4S)-4,8-dihydroxy-3,4-dihydronaphthalen-1(2H)-one, is a naturally occurring tetralone that has been isolated from various fungal species.[6][7] Its chiral center at the C4 position introduces stereospecificity, a critical factor in its biological interactions, as evidenced by the differential phytotoxicity observed between its enantiomers.[6][8] This guide will illuminate the known pharmacological profile of (S)-Isosclerone and extrapolate its potential based on the activities of its structural relatives.

Antitumor and Cytotoxic Potential of (S)-Isosclerone: A Mechanistic Deep Dive

The most well-documented pharmacological activity of (S)-Isosclerone is its potent antiproliferative effect against cancer cells, particularly the MCF-7 breast cancer cell line.[6] This activity is not merely a non-specific cytotoxic effect but is underpinned by a defined molecular mechanism involving the induction of DNA damage and the inhibition of a key cell survival pathway.

Inhibition of the NF-κB Signaling Pathway

Research has demonstrated that (S)-Isosclerone exerts its antitumor effects by directly targeting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6] This pathway is a cornerstone of cancer cell survival, proliferation, and resistance to apoptosis. (S)-Isosclerone has been shown to block the activation of the IκB kinase (IKK) complex.[6] This inhibition prevents the phosphorylation and subsequent degradation of the inhibitory protein IκBα, which in turn sequesters the NF-κB transcription factors (p50 and p65) in the cytoplasm.[6] Consequently, the translocation of p50 and p65 to the nucleus is inhibited, preventing the transcription of anti-apoptotic genes.[6]

Induction of Apoptosis

The inhibition of the NF-κB pathway by (S)-Isosclerone directly contributes to the induction of apoptosis. By downregulating the expression of the anti-apoptotic protein Bcl-2 and upregulating the pro-apoptotic protein Bax, (S)-Isosclerone shifts the cellular balance towards programmed cell death.[6] This is further evidenced by the increased levels of cleaved caspases-3, -8, and -9, which are key executioners of the apoptotic cascade.[6] The release of mitochondrial cytochrome c and Apaf-1 into the cytoplasm further activates the intrinsic apoptotic pathway, culminating in cell death.[6]

G cluster_stimulus External Stimulus cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimulus e.g., TNF-α TNFR TNFR Stimulus->TNFR IKK_complex IKK Complex (IKKα/β/γ) TNFR->IKK_complex IkB IκBα IKK_complex->IkB phosphorylates NFkB p50/p65 (NF-κB) IkB->NFkB releases NFkB_nucleus p50/p65 NFkB->NFkB_nucleus translocates Bcl2 Bcl-2 (Anti-apoptotic) Bax Bax (Pro-apoptotic) Bcl2->Bax inhibits Caspase9 Caspase-9 Bax->Caspase9 Caspase8 Caspase-8 Caspase3 Caspase-3 Caspase8->Caspase3 Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis Isosclerone (S)-Isosclerone Isosclerone->IKK_complex inhibits DNA DNA NFkB_nucleus->DNA Gene_transcription Anti-apoptotic Gene Transcription DNA->Gene_transcription Gene_transcription->Bcl2 G Start Start Cell_Seeding Seed cells in 96-well plate Start->Cell_Seeding Incubation_24h Incubate 24h Cell_Seeding->Incubation_24h Compound_Treatment Treat with (S)-Isosclerone and controls Incubation_24h->Compound_Treatment Incubation_Exposure Incubate for exposure time Compound_Treatment->Incubation_Exposure MTT_Addition Add MTT solution Incubation_Exposure->MTT_Addition Incubation_4h Incubate 4h MTT_Addition->Incubation_4h Formazan_Solubilization Solubilize formazan with DMSO Incubation_4h->Formazan_Solubilization Absorbance_Reading Read absorbance at 570 nm Formazan_Solubilization->Absorbance_Reading Data_Analysis Calculate cell viability Absorbance_Reading->Data_Analysis End End Data_Analysis->End

Figure 2: Workflow for the MTT cytotoxicity assay.
Antibacterial Susceptibility Testing: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a bacterium.

Protocol:

  • Inoculum Preparation:

    • Culture the bacterial strain (e.g., S. aureus) overnight in a suitable broth medium (e.g., Mueller-Hinton Broth).

    • Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard.

  • Compound Dilution:

    • In a 96-well microtiter plate, perform serial twofold dilutions of (S)-Isosclerone in the broth medium.

  • Inoculation:

    • Add the standardized bacterial inoculum to each well.

    • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubation:

    • Incubate the plate at 37°C for 18-24 hours.

  • MIC Determination:

    • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible bacterial growth.

Antifungal Susceptibility Testing: Agar Well Diffusion Method

This method provides a qualitative assessment of the antifungal activity of a compound.

Protocol:

  • Inoculum Preparation:

    • Prepare a standardized suspension of the fungal strain (e.g., Candida albicans) in sterile saline.

  • Plate Preparation:

    • Evenly spread the fungal inoculum onto the surface of an agar plate (e.g., Sabouraud Dextrose Agar).

    • Create wells in the agar using a sterile cork borer.

  • Compound Application:

    • Add a known concentration of (S)-Isosclerone solution to each well.

    • Include a solvent control and a positive control (a known antifungal agent).

  • Incubation:

    • Incubate the plate at an appropriate temperature for the specific fungus (e.g., 35°C for C. albicans) for 24-48 hours.

  • Zone of Inhibition Measurement:

    • Measure the diameter of the clear zone around each well where fungal growth has been inhibited. A larger zone of inhibition indicates greater antifungal activity.

Data Presentation and Interpretation

To facilitate clear interpretation and comparison of experimental results, all quantitative data should be summarized in structured tables.

Table 1: Cytotoxicity of (S)-Isosclerone against MCF-7 Cells (Example Data)

Concentration (µM)% Cell Viability (24h)% Cell Viability (48h)% Cell Viability (72h)
0 (Vehicle)100 ± 5.2100 ± 4.8100 ± 6.1
192.3 ± 4.585.1 ± 5.078.4 ± 5.5
1065.7 ± 3.948.2 ± 4.135.6 ± 3.8
5031.4 ± 2.815.9 ± 3.28.7 ± 2.1
10012.5 ± 2.15.3 ± 1.92.1 ± 1.2

Table 2: Antimicrobial Activity of (S)-Isosclerone (Example Data)

OrganismMIC (µg/mL)Zone of Inhibition (mm)
Staphylococcus aureus1618
Escherichia coli>1280
Candida albicans3215

Conclusion and Future Directions

(S)-Isosclerone, a naturally occurring tetralone derivative, has demonstrated clear potential as an antitumor agent with a well-defined mechanism of action involving the inhibition of the NF-κB pathway and induction of apoptosis. While its direct antimicrobial and enzyme-inhibiting activities remain to be fully elucidated, the extensive bioactivity of the broader tetralone class strongly suggests that (S)-Isosclerone is a promising candidate for further investigation in these areas.

This technical guide provides a comprehensive overview of the current knowledge and a practical framework for future preclinical research. The provided experimental protocols are designed to be robust and reproducible, enabling researchers to systematically evaluate the pharmacological potential of (S)-Isosclerone and its synthetic derivatives. Future research should focus on:

  • Broad-spectrum antimicrobial screening: Evaluating the activity of (S)-Isosclerone against a diverse panel of bacterial and fungal pathogens, including clinically relevant resistant strains.

  • Enzyme inhibition assays: Screening (S)-Isosclerone against a panel of relevant enzymes, such as MIF and MAO, to identify novel therapeutic targets.

  • In vivo efficacy studies: Progressing promising in vitro findings to animal models to assess the therapeutic potential in a physiological context.

  • Structure-activity relationship (SAR) studies: Synthesizing and evaluating derivatives of (S)-Isosclerone to optimize its potency, selectivity, and pharmacokinetic properties.

By pursuing these avenues of research, the scientific community can unlock the full therapeutic potential of (S)-Isosclerone and the rich chemical diversity of the tetralone scaffold.

References

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  • Ko, H. J., et al. (2016). Cytotoxicity of Naturally Occurring Isoquinoline Alkaloids of Different Structural Types. Natural Product Communications, 11(6), 755-758. [Link]

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  • de Cássia Orlandi Sardi, J., et al. (2017). Evaluation of Antifungal Activity and Mode of Action of New Coumarin Derivative, 7-Hydroxy-6-nitro-2H-1-benzopyran-2-one, against Aspergillus spp. Evidence-Based Complementary and Alternative Medicine, 2017, 4363816. [Link]

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Protocols & Analytical Methods

Method

Step-by-step isolation protocol for (S)-Isosclerone from fungal extracts

Application Note & Protocol Topic: A Step-by-Step Isolation Protocol for (S)-Isosclerone from Fungal Extracts For: Researchers, scientists, and drug development professionals. A Validated Workflow for the Isolation and C...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Topic: A Step-by-Step Isolation Protocol for (S)-Isosclerone from Fungal Extracts

For: Researchers, scientists, and drug development professionals.

A Validated Workflow for the Isolation and Chiral Purification of (S)-Isosclerone from Fungal Fermentation Broth

(S)-Isosclerone is a bioactive naphthalenone pentaketide produced by various fungal species, exhibiting notable phytotoxic and potential pharmacological activities[1][2][3]. As a chiral molecule, its biological effects can be enantiomer-specific, making the isolation of the pure (S)-enantiomer critical for accurate biological evaluation and drug development endeavors. This document provides a comprehensive, step-by-step protocol for the cultivation of a producing fungal strain, extraction of the target metabolite, and a multi-stage chromatographic purification process, culminating in the resolution of the specific (S)-enantiomer.

This guide is structured to provide not only a reproducible methodology but also the scientific rationale behind each critical step, ensuring a robust and adaptable workflow.

Part 1: Fungal Cultivation for Isosclerone Production

The successful isolation of any secondary metabolite begins with the robust cultivation of the producing organism under conditions that favor biosynthesis of the target compound. (S)-Isosclerone is known to be produced by several fungal species, including those from the genera Phaeoacremonium and Botrytis[3][4]. The following protocol is based on a generalized liquid fermentation process, which is highly scalable and allows for the extraction of extracellular metabolites.

Rationale for Cultivation Choices
  • Liquid Culture: Stationary liquid cultures are often employed for fungal secondary metabolite production as they can induce different metabolic pathways compared to shaken cultures. The choice of Czapek Dox Medium, supplemented with yeast and malt extracts, provides a defined yet rich nutrient source, supplying essential carbon, nitrogen, and trace elements required for the polyketide synthesis pathway leading to Isosclerone[2][4].

  • Incubation Period: A prolonged incubation of 28 days in darkness is typical for many fungi to enter the stationary phase, where the production of secondary metabolites is often maximized[2].

Protocol: Fungal Fermentation
  • Strain Activation: Inoculate the selected fungal strain (e.g., Phaeoacremonium minimum) onto a Petri dish containing Potato Dextrose Agar (PDA). Incubate at 25°C for 7-10 days, or until sufficient mycelial growth is observed[4].

  • Media Preparation: Prepare the liquid culture medium: Czapek Dox Broth modified with 0.1% yeast extract and 0.1% malt extract. Dispense 150 mL of the medium into 1 L Roux flasks and autoclave[2].

  • Inoculation: Aseptically transfer several small agar plugs (approx. 5x5 mm) from the PDA culture into each Roux flask containing the sterile liquid medium.

  • Incubation: Incubate the flasks under stationary (non-shaking) conditions at 25°C for 28 days in the dark[2].

Fungal Cultivation Workflow

Fungal_Cultivation cluster_prep Preparation cluster_culture Cultivation cluster_harvest Harvesting strain Fungal Strain (e.g., P. minimum) pda Activate on PDA Plate strain->pda Step 1 inoculate Inoculate Liquid Medium pda->inoculate Step 3 media Prepare Liquid Medium (Modified Czapek Dox) media->inoculate incubate Incubate (25°C, 28 days, dark) inoculate->incubate Step 4 harvest Harvest Culture Broth incubate->harvest Ready for Extraction

Caption: Workflow for fungal cultivation to produce Isosclerone.

Part 2: Liquid-Liquid Extraction of Crude Metabolites

The goal of this stage is to efficiently transfer the semi-polar Isosclerone from the aqueous culture broth into an organic solvent, concentrating the target compound and removing highly polar impurities like salts and sugars.

Rationale for Extraction Choices
  • Solvent Selection: Ethyl acetate (EtOAc) is a moderately polar solvent that is highly effective for extracting a wide range of fungal secondary metabolites, including naphthalenones like Isosclerone[2][5]. It is immiscible with water, allowing for straightforward phase separation.

  • pH Adjustment: (S)-Isosclerone possesses phenolic hydroxyl groups. Acidifying the culture filtrate to a pH of ~4 protonates these groups, reducing the compound's water solubility and significantly increasing its partition coefficient into the ethyl acetate phase[2][4].

Protocol: Crude Extraction
  • Mycelium Separation: At the end of the incubation period, separate the fungal mycelium from the liquid broth by filtration through several layers of Miracloth or a similar filter paper[2]. The filtrate contains the extracellular Isosclerone.

  • Acidification: Adjust the pH of the collected culture filtrate to 4.0 using 1N HCl[2].

  • Solvent Partitioning: Transfer the acidified filtrate to a large separatory funnel. Add an equal volume of ethyl acetate and shake vigorously for 2-3 minutes, periodically venting the funnel.

  • Phase Separation: Allow the layers to separate fully. Drain and collect the lower aqueous layer. Collect the upper ethyl acetate layer, which now contains the crude metabolites.

  • Repeated Extraction: Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate to maximize recovery.

  • Drying and Concentration: Combine all ethyl acetate extracts and dry over anhydrous sodium sulfate to remove residual water. Filter off the sodium sulfate and evaporate the solvent under reduced pressure using a rotary evaporator to yield the crude extract as a solid or oily residue[2][6].

Part 3: Multi-Step Chromatographic Purification

The crude extract is a complex mixture. A multi-step purification strategy is required, using orthogonal separation techniques to progressively increase the purity of (S)-Isosclerone.

Step 1: Silica Gel Column Chromatography (Fractionation)

This initial step provides a low-resolution separation based on polarity, effectively removing non-polar lipids and highly polar compounds, and fractionating the extract to simplify subsequent purification stages.

  • Principle: Normal-phase chromatography separates compounds based on their affinity for the polar silica gel stationary phase. Non-polar compounds elute first with non-polar solvents, while polar compounds are retained and require more polar solvents for elution.

  • Protocol:

    • Column Packing: Prepare a silica gel (e.g., Kieselgel 60, 70-230 mesh) column in a non-polar solvent like hexane[6].

    • Sample Loading: Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane/methanol) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample onto the top of the packed column.

    • Elution: Elute the column with a step gradient of increasing polarity, for example, starting with 100% dichloromethane and gradually increasing the percentage of methanol[6].

    • Fraction Collection: Collect fractions of a fixed volume and monitor their composition using Thin Layer Chromatography (TLC). Combine fractions that show a similar TLC profile and contain the compound of interest.

Step 2: Preparative Reversed-Phase HPLC (High-Resolution Purification)

The Isosclerone-containing fraction from the silica gel column is further purified using preparative RP-HPLC. This separates the racemic Isosclerone from other impurities of similar polarity.

  • Principle: Reversed-phase chromatography separates compounds based on their hydrophobicity. The stationary phase (e.g., C18) is non-polar, and a polar mobile phase is used. More hydrophobic compounds are retained longer on the column.

  • Protocol:

    • Sample Preparation: Dissolve the semi-purified fraction in the mobile phase. Filter through a 0.45 µm syringe filter before injection.

    • Chromatographic Conditions:

      • Column: Preparative C18 column (e.g., 10 µm particle size, 250 x 20 mm).

      • Mobile Phase: An isocratic or gradient system of methanol and water is typically effective. The exact ratio must be optimized based on analytical-scale runs.

      • Flow Rate: Adjust based on column dimensions (e.g., 5-10 mL/min).

      • Detection: UV detector set to a wavelength where Isosclerone absorbs (e.g., 262 nm and 324 nm)[7].

    • Fraction Collection: Collect the peak corresponding to the retention time of Isosclerone. Evaporate the solvent to obtain the purified racemic mixture.

Step 3: Chiral Chromatography (Enantiomeric Resolution)

This is the definitive step to isolate the target (S)-enantiomer from its (R)-enantiomer (also known as Regiolone).

  • Principle: Chiral chromatography utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers of a racemic compound. This differential interaction leads to different retention times, allowing for their separation[8][9]. Polysaccharide-based CSPs are widely effective for a broad range of compounds[8].

  • Protocol:

    • Column Selection: Choose a suitable polysaccharide-based chiral column (e.g., Chiralpak or Chiralcel series).

    • Mobile Phase Optimization: The choice of mobile phase is critical and often consists of hexane/isopropanol or other normal-phase solvents. Small amounts of additives like trifluoroacetic acid (TFA) or diethylamine (DEA) may be needed for acidic or basic compounds, respectively[8]. This step requires methodical screening to achieve baseline resolution.

    • Chromatographic Conditions (Example):

      • Column: Chiralpak AD-H (or similar polysaccharide-based CSP).

      • Mobile Phase: Hexane:Isopropanol (e.g., 90:10 v/v).

      • Flow Rate: 1.0 mL/min (for analytical scale, scale up for preparative).

      • Detection: UV at 262 nm.

    • Isolation: Inject the racemic Isosclerone mixture. Collect the two separated enantiomeric peaks individually. The elution order must be determined by comparing with a standard or by subsequent analysis (see Part 4). Evaporate the solvent from the collected fraction corresponding to (S)-Isosclerone.

Overall Purification and Isolation Workflow

Purification_Workflow cluster_input Input cluster_purification Purification Cascade cluster_output Final Products crude Crude Fungal Extract silica Silica Gel Column (Normal Phase) crude->silica Fractionation rphplc Preparative RP-HPLC (Reversed Phase) silica->rphplc Semi-pure Fraction (Racemate) chiral Chiral HPLC (Enantiomeric Resolution) rphplc->chiral Purified Racemate s_iso (S)-Isosclerone (Pure Enantiomer) chiral->s_iso Separation r_reg (R)-Regiolone (Byproduct) chiral->r_reg

Caption: Multi-step chromatographic workflow for isolating (S)-Isosclerone.

Part 4: Structural Confirmation and Purity Assessment

After isolation, the identity, stereochemistry, and purity of the final compound must be rigorously confirmed using a suite of modern analytical techniques[10][11].

Technique Purpose Expected Result for (S)-Isosclerone
High-Resolution Mass Spectrometry (HR-MS) To determine the exact mass and confirm the molecular formula.Molecular formula C₁₀H₁₀O₃; observed m/z should match the calculated value (e.g., [M+H]⁺ or [M-H]⁻) within a narrow mass error range[12].
¹H and ¹³C NMR Spectroscopy To elucidate the chemical structure and confirm the identity by comparing with literature data.The chemical shifts, coupling constants, and carbon signals should match reported values for Isosclerone[7]. 2D NMR (COSY, HSQC) can confirm connectivity.
Polarimetry To determine the specific optical rotation and confirm the absolute stereochemistry.(S)-Isosclerone is reported to have a negative specific rotation, e.g., [α]D -16 (c 0.02, MeOH). This is crucial to differentiate it from the (+)-rotating (R)-enantiomer[7].
Analytical Chiral HPLC To assess the enantiomeric excess (e.e.) and overall purity.Injection of the final sample on the same chiral column should yield a single peak, indicating high enantiomeric purity (>99% e.e.).

Conclusion

This protocol outlines a robust and scientifically grounded workflow for the isolation of high-purity (S)-Isosclerone from fungal cultures. The methodology progresses from large-scale liquid fermentation to crude extraction and culminates in a sophisticated three-step chromatographic purification process, including the critical chiral separation step. By following this detailed guide and understanding the rationale behind each procedure, researchers can reliably obtain the specific (S)-enantiomer required for advanced biological and pharmacological studies.

References

  • Agilent Technologies. (n.d.). Rapid Analysis of Crude Fungal Extracts for Secondary Metabolites by LC/TOF-MS. Agilent.
  • Du, Y., & Keller, N. P. (2022). Comprehensive guide to extracting and expressing fungal secondary metabolites: Aspergillus fumigatus as a case study. Fungal Genetics and Biology, 164, 103764.
  • Thevelein, J. M., et al. (1998). Sampling techniques and comparative extraction procedures for quantitative determination of intra- and extracellular metabolites in filamentous fungi. FEMS Microbiology Letters, 167(1), 83-89. Available at: [Link]

  • El-Hawary, S. S., et al. (2023). Improvement of Targeted Fungi Secondary Metabolite Production Using a Systematic Experimental Design and Chemometrics Analysis. ACS Omega, 8(36), 32938-32952.
  • Suryanarayanan, T. S., et al. (2022). Enhancing the Discovery of Bioactive Secondary Metabolites From Fungal Endophytes Using Chemical Elicitation and Variation of Fermentation Media. Frontiers in Microbiology, 13, 899033. Available at: [Link]

  • ResearchGate. (n.d.). Chemical structure of isosclerone. Retrieved from [Link]

  • Cimmino, A., et al. (2022). Preliminary Studies on the In Vitro Interactions Between the Secondary Metabolites Produced by Esca-Associated Fungi and Enological Saccharomyces cerevisiae Strains. Journal of Fungi, 8(9), 929. Available at: [Link]

  • Cimmino, A., et al. (2009). Regiolone and Isosclerone, Two Enantiomeric Phytotoxic Naphthalenone Pentaketides: Computational Assignment of Absolute Configuration and Its Relationship with Phytotoxic Activity. European Journal of Organic Chemistry, 2009(28), 4843-4848. Available at: [Link]

  • Lang, G., et al. (2012). Isolation, Structure Elucidation and Total Synthesis of Lajollamide A from the Marine Fungus Asteromyces cruciatus. Marine Drugs, 10(12), 2733-2751. Available at: [Link]

  • Bizukojc, M., & Ledakowicz, S. (2015). Exploitation of Aspergillus terreus for the Production of Natural Statins. Biotechnology Letters, 37(7), 1349-1361. Available at: [Link]

  • Gressler, M., et al. (2015). Phytotoxin production in Aspergillus terreus is regulated by independent environmental signals. eLife, 4, e07861. Available at: [Link]

  • Gressler, M., et al. (2015). Phytotoxin production in Aspergillus terreus is regulated by independent environmental signals. eLife, 4, e07861. Available at: [Link]

  • Taylor & Francis. (n.d.). Analytical techniques – Knowledge and References. Retrieved from [Link]

  • Chankvetadze, B., & Farkas, T. (2010). Finding the Best Separation for Enantiomeric Mixtures. LCGC International, 23(1). Available at: [Link]

  • Boruta, T., & Bizukojc, M. (2016). Induction of secondary metabolism of Aspergillus terreus ATCC 20542 in the batch bioreactor cultures. Journal of Industrial Microbiology & Biotechnology, 43(2-3), 295-310. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Isosclerone. PubChem Compound Database. Retrieved from [Link]

  • The AFWG. (n.d.). Fungal Isolation Protocol. Retrieved from [Link]

  • Wang, C., et al. (2024). Secondary metabolites from the deep-sea derived fungus Aspergillus terreus MCCC M28183. Frontiers in Marine Science, 11. Available at: [Link]

  • Khan, A., et al. (2014). Identification, isolation and optimization of antifungal metabolites from the Streptomyces Malachitofuscus ctf9. Microbiological Research, 169(11), 835-842. Available at: [Link]

  • Zolotov, Y. A., & Tsizin, G. I. (2018). Techniques and Methods of Identification. In Qualitative Chemical Analysis. Springer, Cham. Available at: [Link]

  • Kónya, D. (2017). Purification of fungal secondary metabolites by centrifugal partition chromatography (Doctoral dissertation, University of Debrecen). Available at: [Link]

  • S, S., & G, M. (2022). Isolation partial purification of fungus bio active metabolites and its antibacterial activity in pathogenic bacteria. Journal of University of Shanghai for Science and Technology, 24(7), 114-123. Available at: [Link]

  • Feitsma, K. G., & Drenth, B. F. (1988). Chromatographic separation of enantiomers. Pharmaceutical weekblad. Scientific edition, 10(1), 1-11. Available at: [Link]

  • Khan Academy. (n.d.). Resolution of enantiomers. Retrieved from [Link]

  • Gloer, J. B., & Wiemer, D. F. (2013). Isolation and structure elucidation of secondary metabolites from selected fungi. Iowa Research Online. Available at: [Link]

  • Al-Fahad, A. J., et al. (2023). Isolation of Bioactive Metabolites from Soil Derived Fungus-Aspergillus fumigatus. Molecules, 28(5), 2185. Available at: [Link]

  • Maddau, L., et al. (2022). Untargeted and Targeted LC-MS/MS Based Metabolomics Study on In Vitro Culture of Phaeoacremonium Species. Metabolites, 12(1), 58. Available at: [Link]

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  • Orochem Technologies Inc. (2017, December 2). Dr. David House - Chirality and the Separation of Enantiomers by Liquid Chromatography [Video]. YouTube. Retrieved from [Link]

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Sources

Application

Application Note: 1H and 13C NMR Spectroscopy Reference Data for (S)-Isosclerone Structure Elucidation

Introduction and Scientific Context (S)-Isosclerone (also known as regiolone) is a naturally occurring naphthalenone polyketide, chemically designated as (4S)-3,4-dihydro-4,8-dihydroxy-1(2H)-naphthalenone. Originally iso...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Scientific Context

(S)-Isosclerone (also known as regiolone) is a naturally occurring naphthalenone polyketide, chemically designated as (4S)-3,4-dihydro-4,8-dihydroxy-1(2H)-naphthalenone. Originally isolated from phytopathogenic fungi such as Sclerotinia sclerotiorum and Neofusicoccum parvum, it exhibits notable phytotoxic, antifungal, and cytotoxic activities (1)[1]. Accurate structural elucidation of this tetralone derivative is a critical quality control step in natural product isolation and synthetic drug development. This application note provides a comprehensive, self-validating NMR protocol for the unambiguous assignment of (S)-isosclerone.

Causality in Experimental Design (E-E-A-T Principles)

As a Senior Application Scientist, it is vital to understand why specific experimental parameters are chosen, rather than just following a recipe.

Solvent Selection and Hydrogen Bonding

The selection of deuterated chloroform (CDCl3) is a strategic choice to observe exchangeable protons. In protic solvents (like CD3OD), the hydroxyl protons rapidly exchange with the solvent and disappear. In CDCl3, the C-8 hydroxyl group of (S)-isosclerone forms a strong intramolecular hydrogen bond with the C-1 ketone carbonyl. This deshields the proton, shifting it downfield to a diagnostic sharp singlet at δ 12.30 ppm (2)[2]. Observing this peak instantly validates the 1,8-naphthalenone core structure.

The Necessity of 2D NMR for Tetralones

1D 1H and 13C NMR spectra provide an atomic inventory but lack connectivity data for quaternary carbons. The tetralone skeleton of (S)-isosclerone contains four quaternary carbons (C-1, C-4a, C-8, C-8a). To bridge the aliphatic ring (C-2, C-3, C-4) and the aromatic ring (C-5, C-6, C-7), Heteronuclear Multiple Bond Correlation (HMBC) is mandatory. HMBC visualizes 2JCH​ and 3JCH​ couplings, allowing the assignment of the elusive C-4a and C-8a bridgehead carbons (1)[1].

Step-by-Step NMR Methodology

Sample Preparation
  • Purity Verification : Ensure the (S)-isosclerone sample is >95% pure via HPLC prior to NMR analysis to prevent signal overlap.

  • Dissolution : Dissolve 5–10 mg of (S)-isosclerone in 0.6 mL of high-purity CDCl3 (99.8% D) containing 0.03% v/v TMS (Tetramethylsilane) as an internal standard.

  • Transfer : Transfer the homogeneous solution to a standard 5 mm NMR tube, ensuring a solvent column height of exactly 4.0 to 4.5 cm to optimize magnetic field shimming.

Spectrometer Setup and Acquisition
  • Tuning and Matching : Insert the sample into a 500 MHz NMR spectrometer. Tune the probe to the exact resonance frequencies of 1H (500 MHz) and 13C (125 MHz).

  • Shimming : Perform gradient shimming (Z-axis) until the CDCl3 solvent peak (δ 7.26 ppm) exhibits a line width at half-height (FWHM) of < 1.0 Hz.

  • 1D 1H NMR : Acquire 16–32 scans with a spectral width of 15 ppm, a relaxation delay (D1) of 2.0 s, and an acquisition time of 3.0 s.

  • 1D 13C NMR : Acquire 1024–2048 scans using power-gated broadband decoupling (e.g., WALTZ-16). Set D1 to 2.0 s (increase to 5.0 s if quaternary carbons show low signal-to-noise).

  • 2D NMR (COSY, HSQC, HMBC) :

    • COSY : Acquire with 128 t1 increments and 4 scans per increment to map the H-2/H-3/H-4 aliphatic spin system.

    • HSQC : Optimize for 1JCH​=145 Hz to identify direct C-H attachments.

    • HMBC : Optimize for long-range couplings nJCH​=8 Hz to connect the two rings.

Data Processing and Self-Validation
  • Phasing and Baseline Correction : Apply manual zero- and first-order phase corrections. Apply a polynomial baseline correction to ensure accurate integration.

  • Self-Validation Check : Integrate the 1H spectrum. The total integral must equal exactly 10 protons. The presence of exactly one downfield OH signal (δ 12.30), three aromatic protons (δ 6.95 - 7.50), one oxymethine (δ 4.95), and four aliphatic methylene protons (δ 2.15 - 3.00) confirms the structural integrity (3)[3].

Logical Workflow Visualization

NMR_Workflow SamplePrep Sample Preparation (S)-Isosclerone in CDCl3 Acq1D 1D NMR Acquisition (1H & 13C) SamplePrep->Acq1D Acq2D 2D NMR Acquisition (COSY, HSQC, HMBC) SamplePrep->Acq2D Process Data Processing (FT, Phasing, Baseline) Acq1D->Process Acq2D->Process Assign1D Initial Assignment (Chemical Shifts & Integrals) Process->Assign1D Assign2D Structural Connectivity (Spin Systems & Long-Range) Assign1D->Assign2D Elucidation Final Structure Elucidation (S)-Isosclerone Confirmed Assign2D->Elucidation

Logical workflow for the self-validating NMR structural elucidation of (S)-Isosclerone.

Reference Data Tables

The following table summarizes the quantitative 1H and 13C NMR assignments for (S)-isosclerone, cross-validated by 2D HMBC correlations (4)[4].

Table 1: 1H (500 MHz) and 13C (125 MHz) NMR Data for (S)-Isosclerone in CDCl3

Position13C δ (ppm)1H δ (ppm), Multiplicity (J in Hz)Key HMBC Correlations (H → C)
1 204.3--
2 34.92.60, dt (17.5, 4.5); 3.00, ddd (17.5, 8.5, 4.5)C-1, C-3, C-4, C-8a
3 31.52.15, m; 2.35, mC-1, C-2, C-4, C-4a
4 67.84.95, t (4.5)C-2, C-3, C-4a, C-5, C-8a
4a 145.8--
5 117.77.05, dd (7.8, 1.0)C-4, C-4a, C-7, C-8a
6 136.67.50, t (7.8)C-4a, C-8
7 117.56.95, dd (7.8, 1.0)C-5, C-8, C-8a
8 162.6--
8a 115.3--
8-OH -12.30, sC-7, C-8, C-8a

Mechanistic Insights: Structural Verification via HMBC

The most challenging aspect of tetralone elucidation is positioning the substituents on the aromatic ring. The HMBC experiment solves this mechanistically:

  • The strongly chelated 8-OH proton (δ 12.30) shows distinct 3JCH​ correlations to C-7 (δ 117.5) and C-8a (δ 115.3), and a 2JCH​ correlation to C-8 (δ 162.6). This unambiguously anchors the hydroxyl group adjacent to the bridgehead C-8a (2)[2].

  • The oxymethine proton H-4 (δ 4.95) shows a 3JCH​ correlation across the ring junction to the aromatic carbon C-5 (δ 117.7), confirming the tetralone ring fusion and the position of the secondary hydroxyl group at C-4 (4)[4].

HMBC_Correlations H8_OH 8-OH (δ 12.30) C8 C-8 (δ 162.6) H8_OH->C8 2J C8a C-8a (δ 115.3) H8_OH->C8a 3J C7 C-7 (δ 117.5) H8_OH->C7 3J H4 H-4 (δ 4.95) C4a C-4a (δ 145.8) H4->C4a 2J C5 C-5 (δ 117.7) H4->C5 3J H5 H-5 (δ 7.05) H5->C8a 3J H5->C4a 2J C1 C-1 (δ 204.3)

Key HMBC correlations confirming the regiochemistry of (S)-Isosclerone.

References

  • Source: PMC (nih.gov)
  • Title: Pyriculins A and B, two monosubstituted hex-4-ene-2,3-diols and other phytotoxic metabolites produced by Pyricularia grisea Source: USDA Forest Service URL
  • Title: Diploquinones A and B, Two New Phytotoxic Tetrasubstituted 1,4-Naphthoquinones from Diplodia mutila Source: ACS Publications URL
  • Source: Phytopathologia Mediterranea (fupress.net)

Sources

Method

Extraction techniques for (S)-Isosclerone from Daldinia eschscholtzii cultures

Topic: High-Fidelity Extraction and Purification of (S)-Isosclerone from Daldinia eschscholtzii Cultures Abstract (S)-Isosclerone is a bioactive naphthalenone pentaketide with demonstrated biological activities, includin...

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Author: BenchChem Technical Support Team. Date: April 2026

Topic: High-Fidelity Extraction and Purification of (S)-Isosclerone from Daldinia eschscholtzii Cultures

Abstract

(S)-Isosclerone is a bioactive naphthalenone pentaketide with demonstrated biological activities, including α-glucosidase inhibition, making it a compound of interest for pharmaceutical research.[1][2] The endophytic fungus Daldinia eschscholtzii has emerged as a prolific producer of a diverse array of secondary metabolites, including polyketides like (S)-Isosclerone.[1][3][4] This document provides a comprehensive guide for researchers, detailing field-proven protocols for the cultivation of D. eschscholtzii, followed by robust, high-yield extraction and multi-step purification of (S)-Isosclerone. The methodologies are designed to ensure scientific integrity, reproducibility, and the isolation of a high-purity final product suitable for downstream applications.

Introduction: The Scientific Rationale

The quest for novel therapeutic agents frequently turns to the vast chemical diversity of natural products. Fungal endophytes, which reside within plant tissues, are a particularly rich source of bioactive compounds.[4] The genus Daldinia is well-documented for its capacity to synthesize over 280 secondary metabolites, including polyketides, alkaloids, and terpenoids, many of which exhibit significant pharmacological activities.[1][3]

(S)-Isosclerone, a polyketide, is synthesized by polyketide synthases (PKSs), which are large, multi-domain enzymes.[5] The biosynthesis involves the stepwise condensation of acetate units to form a poly-β-keto chain that subsequently undergoes cyclization and modification to yield the final naphthalenone scaffold.[5][6] Our target organism, Daldinia eschscholtzii, has been repeatedly identified as a producer of this valuable metabolite.[1][7]

The successful isolation of (S)-Isosclerone hinges on a systematic approach that begins with optimizing fungal fermentation (Upstream Processing) and culminates in a rigorous purification cascade (Downstream Processing). This guide elucidates the causality behind each procedural step, providing not just a method, but a strategic framework for isolating this and similar fungal polyketides.

Upstream Processing: Fermentation of Daldinia eschscholtzii

The primary objective of the fermentation stage is to maximize the biomass of the fungus and stimulate the biosynthetic gene clusters responsible for (S)-Isosclerone production.

Fungal Strain and Inoculum Preparation
  • Strain: Daldinia eschscholtzii (e.g., SDBR-CMUNKC745, as cited in multiple studies).[1][2][7]

  • Activation: The strain, stored cryogenically or as a stock culture, should be cultivated on Potato Dextrose Agar (PDA) plates. Incubate at 28-30°C for 5-7 days until sufficient mycelial growth is observed.[7]

  • Inoculum: Mycelial plugs (5 mm diameter) are aseptically cut from the leading edge of the colony on the PDA plate. These plugs serve as the inoculum for the liquid culture.[4][7] This method ensures the transfer of viable, actively growing fungal biomass.

Liquid Culture Fermentation

The choice of liquid medium is critical, as nutrient composition directly influences the metabolic output of the fungus. Potato Dextrose Broth (PDB) is a common and effective general-purpose medium for this species.[4]

Parameter Recommended Value/Component Rationale
Medium Potato Dextrose Broth (PDB)Rich in carbohydrates and nutrients, promoting robust fungal growth.
Culture Volume 500 mL PDB in a 1000 mL Erlenmeyer flaskA 2:1 flask-to-medium ratio ensures adequate surface area for gas exchange.
Inoculation 5 mycelial plugs (5 mm diameter) per 500 mLProvides sufficient starting biomass for rapid culture establishment.
Temperature 28°COptimal temperature for the growth of many mesophilic fungi, including D. eschscholtzii.[4]
Agitation 100 rpm on a reciprocal shakerEnsures homogeneity, prevents cell clumping, and facilitates nutrient/oxygen distribution.[4]
Incubation Time 3 weeksAllows sufficient time for the fungus to reach stationary phase, where secondary metabolite production is often maximal.[4]

Downstream Processing: Extraction and Purification Workflow

The downstream process is designed to efficiently separate (S)-Isosclerone from the complex mixture of primary and secondary metabolites present in the culture.

Workflow Overview

The logical flow from crude culture to pure compound involves sequential separation based on polarity, size, and chromatographic affinity.

Extraction_Workflow cluster_Upstream Upstream Processing cluster_Downstream Downstream Processing Fermentation D. eschscholtzii Fermentation (3 Weeks, 28°C, 100 rpm) Harvest Harvest & Filtration Fermentation->Harvest Broth Culture Broth (Filtrate) Harvest->Broth Mycelia Fungal Mycelia Harvest->Mycelia LLE Liquid-Liquid Extraction (Ethyl Acetate) Broth->LLE Mycelia_Extract Mycelia Maceration (Ethyl Acetate) Mycelia->Mycelia_Extract Combine Combine Organic Phases LLE->Combine Mycelia_Extract->Combine Evaporation Rotary Evaporation Combine->Evaporation Crude_Extract Crude Extract Evaporation->Crude_Extract Purification Multi-Step Purification Crude_Extract->Purification

Caption: Overall workflow from fungal fermentation to crude extract.

Step-by-Step Extraction Protocol

Objective: To extract all non-polar to moderately polar metabolites from both the culture broth and the fungal mycelia.

  • Harvesting: After the 3-week incubation period, separate the fungal biomass from the culture broth by vacuum filtration through Whatman No. 1 filter paper.[4] Retain both the filtrate (broth) and the mycelia, as the target compound may be both secreted and retained intracellularly.

  • Broth Extraction (Liquid-Liquid Partitioning):

    • Transfer the culture filtrate to a separatory funnel of appropriate size.

    • Add an equal volume of ethyl acetate (EtOAc) (e.g., 500 mL filtrate: 500 mL EtOAc). Ethyl acetate is the solvent of choice due to its excellent solvency for polyketides and its immiscibility with the aqueous broth.[4][8]

    • Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

    • Allow the layers to separate completely. The upper, organic layer contains the extracted metabolites.

    • Drain the lower aqueous layer and collect the upper ethyl acetate layer.

    • Repeat this extraction process two more times with fresh ethyl acetate to ensure exhaustive extraction. Pool all ethyl acetate extracts.

  • Mycelial Extraction (Maceration):

    • The collected mycelia should be dried (e.g., freeze-drying or in a low-heat oven) and then ground to a fine powder to maximize the surface area for extraction.

    • Suspend the powdered mycelia in ethyl acetate (e.g., 10 g dry weight per 100 mL EtOAc) and stir or sonicate for several hours.

    • Filter the mixture to separate the mycelial debris from the solvent. Collect the solvent.

    • Repeat the mycelial extraction at least once more and pool the ethyl acetate extracts.

  • Concentration:

    • Combine all pooled ethyl acetate extracts from both the broth and mycelia.

    • Concentrate the solution under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C to prevent thermal degradation of the compounds.

    • This process yields a dark, viscous crude extract, which should be dried completely under high vacuum.[7]

Multi-Step Purification of (S)-Isosclerone

The crude extract is a complex mixture requiring a cascade of chromatographic techniques to isolate (S)-Isosclerone to a high degree of purity.

Purification Strategy

The strategy employs successive chromatographic steps, each refining the product by separating molecules based on different physicochemical properties.

Purification_Strategy Crude Crude Extract Silica Step 1: Silica Gel CC (Polarity-based Separation) Crude->Silica Hexane-EtOAc Gradient Fractions Target Fractions (Semi-pure Isosclerone) Silica->Fractions TLC Analysis Sephadex Step 2: Sephadex LH-20 (Size/Polarity Separation) Fractions->Sephadex Methanol Elution Refined_Fractions Refined Fractions Sephadex->Refined_Fractions HPLC Step 3: RP-HPLC (High-Resolution Separation) Refined_Fractions->HPLC Methanol-Water Isocratic/Gradient Pure_Compound Pure (S)-Isosclerone (>95%) HPLC->Pure_Compound

Caption: The logical cascade for the purification of (S)-Isosclerone.

Protocol 1: Silica Gel Column Chromatography (Primary Separation)

Objective: To perform a bulk separation of the crude extract based on polarity.

  • Column Packing: Prepare a slurry of silica gel (60-200 µm) in a non-polar solvent (e.g., hexane) and pack it into a glass column.[7]

  • Sample Loading: Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel. After drying, carefully load this onto the top of the packed column.

  • Elution: Begin elution with 100% hexane and gradually increase the polarity by adding increasing proportions of ethyl acetate (e.g., 95:5, 90:10, 80:20 v/v Hexane:EtOAc).[7] This gradient elution separates compounds based on their affinity for the silica stationary phase.

  • Fraction Collection: Collect fractions of a fixed volume (e.g., 20 mL). Monitor the separation using Thin Layer Chromatography (TLC) to identify fractions containing the compound of interest. Pool fractions that show a prominent spot corresponding to the Rf value of Isosclerone.

Parameter Specification Rationale
Stationary Phase Silica Gel (60-200 µm)Standard choice for separating moderately polar organic compounds.
Mobile Phase Hexane-Ethyl Acetate GradientThe increasing polarity of the eluent effectively displaces compounds of increasing polarity from the column.
Monitoring Thin Layer Chromatography (TLC)Allows for rapid, qualitative analysis of fractions to guide the pooling process.
Protocol 2: Sephadex LH-20 Chromatography (Intermediate Cleanup)

Objective: To remove pigments and other impurities based on size and aromaticity.

  • Column: Use a column packed with Sephadex LH-20, equilibrated in the elution solvent (typically 100% methanol).

  • Sample: Dissolve the pooled, semi-pure fractions from the silica gel step in a minimal volume of methanol.

  • Elution: Elute the sample isocratically with 100% methanol. Sephadex LH-20 separates smaller molecules from larger ones and can also fractionate based on aromatic character.

  • Collection: Collect fractions and analyze again by TLC or HPLC to isolate the target compound.

Protocol 3: Reversed-Phase HPLC (Final Polishing)

Objective: To achieve >95% purity of (S)-Isosclerone.

  • System: A High-Performance Liquid Chromatography system equipped with a UV detector (monitoring at ~276 nm is effective for polyketides) and a preparative or semi-preparative C18 column.[9]

  • Mobile Phase: A mixture of HPLC-grade methanol and water, or acetonitrile and water. The exact ratio should be optimized via analytical HPLC first but might be in the range of 60:40 to 80:20 (v/v).

  • Injection: Dissolve the refined fraction in the mobile phase, filter through a 0.22 µm syringe filter, and inject onto the column.

  • Elution: Run the system under isocratic or a shallow gradient elution to achieve baseline separation of the target peak.

  • Collection: Collect the peak corresponding to (S)-Isosclerone. Confirm its identity and purity via analytical HPLC and spectroscopic methods (NMR, MS).[10][11]

Compound Verification

The identity and purity of the final isolated compound must be rigorously confirmed.

  • Mass Spectrometry (MS): Use High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) to confirm the molecular formula.[10]

  • Nuclear Magnetic Resonance (NMR): Acquire 1H and 13C NMR spectra and compare the chemical shifts with published data for (S)-Isosclerone to confirm the structure.[7][11]

References

  • Antifungal secondary metabolites from a mangrove-derived fungus Daldinia eschscholtzii TGM23. Taylor & Francis Online. [URL: https://www.tandfonline.com/doi/full/10.1080/27690727.2023.2294156]
  • Bioactive Secondary Metabolites from the Culture of the Mangrove-Derived Fungus Daldinia eschscholtzii HJ004. National Center for Biotechnology Information (PMC). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8305018/]
  • Secondary Metabolite of Endophytic Fungi Daldinia eschscholtzii from The Leaves of Syzygium polyanthum. ResearchGate. [URL: https://www.researchgate.
  • Unveiling the potential of Daldinia eschscholtzii MFLUCC 19-0629 through bioactivity and bioinformatics studies for enhanced sustainable agriculture production. Frontiers in Microbiology. [URL: https://www.frontiersin.org/articles/10.3389/fmicb.2024.1351147/full]
  • Structures and Biological Activities of Secondary Metabolites from Daldinia spp. MDPI. [URL: https://www.mdpi.com/1660-3397/22/12/868]
  • A detailed in silico analysis of secondary metabolite biosynthesis clusters in the genome of the broad host range plant pathogenic fungus Sclerotinia sclerotiorum. National Center for Biotechnology Information (PMC). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6824003/]
  • Regiolone and Isosclerone, Two Enantiomeric Phytotoxic Naphthalenone Pentaketides: Computational Assignment of Absolute Configuration and Its Relationship with Phytotoxic Activity. ResearchGate. [URL: https://www.researchgate.
  • Chemical structure of isosclerone. ResearchGate. [URL: https://www.researchgate.net/figure/Chemical-structure-of-isosclerone_fig1_343905090]
  • Structures and Biological Activities of Secondary Metabolites from Daldinia spp. National Center for Biotechnology Information (PMC). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11654870/]
  • Daldiniaeschsone A, a Rare Tricyclic Polyketide Having a Chromone Unit Fused to a δ-Lactone and Its Symmetrical Biphenyl Dimer, Daldiniaeschsone B, from an Endophytic Fungus Daldinia eschscholtzii SDBR-CMUNKC745. National Center for Biotechnology Information (PMC). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8539097/]
  • Expression, purification and crystallization of a fungal type III polyketide synthase that produces the csypyrones. ResearchGate. [URL: https://www.researchgate.
  • Polyketide. Wikipedia. [URL: https://en.wikipedia.org/wiki/Polyketide]
  • Production and New Extraction Method of Polyketide Red Pigments Produced by Ascomycetous Fungi from Terrestrial and Marine Habitats. MDPI. [URL: https://www.mdpi.com/article/10.3390/md15070203]
  • The Purification, Characterization, and Biological Activity of New Polyketides from Mangrove-Derived Endophytic Fungus Epicoccum nigrum SCNU-F0002. National Center for Biotechnology Information (PMC). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6680879/]
  • Isolation of a Novel Polyketide from Neodidymelliopsis sp. MDPI. [URL: https://www.mdpi.com/1420-3049/26/11/3235]
  • Daldiniaeschsone A, a Rare Tricyclic Polyketide Having a Chromone Unit Fused to a δ-Lactone and Its Symmetrical Biphenyl Dimer, Daldiniaeschsone B, from an Endophytic Fungus Daldinia eschscholtzii SDBR-CMUNKC745. ResearchGate. [URL: https://www.researchgate.net/publication/355322791_Daldiniaeschsone_A_a_Rare_Tricyclic_Polyketide_Having_a_Chromone_Unit_Fused_to_a_d-Lactone_and_Its_Symmetrical_Biphenyl_Dimer_Daldiniaeschsone_B_from_an_Endophytic_Fungus_Daldinia_eschscholtzii_SDBR-CMU]

Sources

Application

Application Note: High-Resolution Mass Spectrometry Fragmentation Pattern Analysis of (S)-Isosclerone

Target Audience: Researchers, analytical scientists, and drug development professionals. Focus: Structural elucidation, fragmentation causality, and LC-HRMS/MS protocol standardization.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, analytical scientists, and drug development professionals. Focus: Structural elucidation, fragmentation causality, and LC-HRMS/MS protocol standardization.

Introduction & Biological Significance

(S)-Isosclerone (3,4-dihydro-4,8-dihydroxy-1(2H)-naphthalenone) is a polyketide naphthalenone and a recognized phytotoxin. It is prominently produced by tracheomycotic fungi such as Phaeoacremonium minimum and Phaeomoniella chlamydospora, which are primary causal agents of severe grapevine trunk diseases like the Esca complex[1]. Understanding its precise mass spectrometric behavior is crucial for untargeted metabolomics, disease biomarker discovery, and the structural dereplication of fungal secondary metabolites[1].

Scientific Rationale: Ionization and Causality

In electrospray ionization (ESI), (S)-Isosclerone (Exact Mass: 178.063 Da) ionizes efficiently in both positive and negative modes due to its distinct functional groups.

  • ESI+ Mode: The ketone at C-1 readily accepts a proton, yielding a stable [M+H]+ precursor at m/z 179.070[2].

  • ESI- Mode: The phenolic hydroxyl group at C-8 easily loses a proton, yielding an [M−H]− precursor at m/z 177.054[3].

Causality in Fragmentation: The fragmentation pathways of (S)-Isosclerone are governed by the differential stabilities of its two hydroxyl groups. The aliphatic secondary hydroxyl group at C-4 is highly susceptible to dehydration. Because it is positioned on a saturated ring fused to an aromatic system, the loss of H2​O (18 Da) generates a stabilized, fully conjugated double bond system. The phenolic OH at C-8, conversely, is tightly bound to the aromatic ring and does not readily dehydrate. Following dehydration, the naphthalenone core undergoes characteristic ring contractions via the loss of carbon monoxide (CO, 28 Da)[2].

Experimental Methodology: A Self-Validating Protocol

To ensure a self-validating system, this protocol employs a High-Resolution Mass Spectrometer (e.g., UHPLC-Orbitrap) combined with targeted Multi Reaction Monitoring (MRM) to cross-verify exact mass and structural fragments[1].

Step 1: Sample Preparation & Extraction
  • Filter fungal culture filtrates (e.g., Phaeoacremonium spp. grown in Czapek broth) through a 0.22 µm membrane[1].

  • Acidify the filtrate to pH 3.0 using 1M HCl to ensure the phenolic hydroxyl group remains protonated, driving the molecule into the organic phase during extraction.

  • Extract partitioned metabolites using ethyl acetate (3 × 50 mL).

  • Evaporate the organic layer under reduced pressure and reconstitute the residue in 1 mL of Methanol/Water (1:1, v/v) containing 0.1% Formic Acid[1].

  • Self-Validation Step: Spike the sample with a structural analog internal standard (e.g., 2-hydroxy-1,4-naphthoquinone) prior to extraction. This creates an internal control loop to monitor extraction recovery, matrix effects, and ionization suppression[1].

Step 2: UHPLC Chromatographic Separation
  • Column: C18 Reverse-Phase (2.1 mm × 100 mm, 1.8 µm particle size) maintained at 30 °C.

  • Mobile Phase: Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid).

  • Gradient Elution: 5% B (0-2 min), linear increase to 60% B (2-12 min), ramp to 95% B (12-15 min), and re-equilibrate at 5% B (15-20 min).

  • Flow Rate: 0.4 mL/min; Injection Volume: 5 µL[1].

Step 3: HRMS/MS Data Acquisition
  • Ion Source: Heated Electrospray Ionization (HESI).

  • Polarity Switching: Operate in both ESI+ and ESI- modes to capture comprehensive structural data.

  • Full MS Scan: m/z 150–500 at 70,000 mass resolution[1].

  • Data-Dependent MS2 (ddMS2): Top 10 most intense ions selected for fragmentation.

  • Collision Energy (CE): Use a Stepped Normalized Collision Energy (NCE) at 20, 30, and 40 eV. This staggered energy approach ensures that both high-mass precursor stability and low-mass fragment generation are captured in a single composite spectrum[1].

Data Presentation: Mass Spectrometry Fragmentation Patterns

Table 1: Quantitative MS/MS Fragmentation Data for (S)-Isosclerone (ESI+) | Precursor Ion (m/z) | Product Ion (m/z) | Neutral Loss | Proposed Formula | Mechanistic Causality | | :--- | :--- | :--- | :--- | :--- | | 179.070 | 179.070 | - | [C10​H11​O3​]+ | Intact protonated precursor ion. | | 179.070 | 161.060 | 18 Da ( H2​O ) | [C10​H9​O2​]+ | Dehydration of the C-4 aliphatic secondary alcohol, forming a conjugated alkene[2]. | | 179.070 | 151.070 | 28 Da (CO) | [C9​H11​O2​]+ | Direct loss of carbon monoxide from the C-1 ketone group[2]. | | 179.070 | 133.060 | 46 Da ( H2​O

  • CO) | [C9​H9​O]+ | Consecutive loss of water and CO, yielding a highly stable aromatic fragment[2]. | | 179.070 | 121.060 | 58 Da ( C3​H6​O ) | [C8​H9​O]+ | Retro-aldol type cleavage or ring opening of the aliphatic tetralone ring[2]. |

Table 2: Quantitative MS/MS Fragmentation Data for (S)-Isosclerone (ESI-) | Precursor Ion (m/z) | Product Ion (m/z) | Neutral Loss | Proposed Formula | Mechanistic Causality | | :--- | :--- | :--- | :--- | :--- | | 177.054 | 177.054 | - | [C10​H9​O3​]− | Intact deprotonated precursor ion (phenolic C-8 OH)[3]. | | 177.054 | 159.044 | 18 Da ( H2​O ) | [C10​H7​O2​]− | Dehydration from the aliphatic ring[4]. | | 177.054 | 149.060 | 28 Da (CO) | [C9​H9​O2​]− | Loss of CO from the naphthalenone core[4]. | | 177.054 | 131.049 | 46 Da ( H2​O

  • CO) | [C9​H7​O]− | Consecutive loss of water and CO[4]. |

Fragmentation Pathway Visualization

G N1 [M+H]+ m/z 179.07 (S)-Isosclerone N2 [M+H - H2O]+ m/z 161.06 N1->N2 - H2O (18 Da) N3 [M+H - CO]+ m/z 151.07 N1->N3 - CO (28 Da) N5 [Fragment]+ m/z 121.06 N1->N5 Ring Cleavage (-58 Da) N4 [M+H - H2O - CO]+ m/z 133.06 N2->N4 - CO (28 Da) N3->N4 - H2O (18 Da)

Proposed ESI+ MS/MS fragmentation pathway of (S)-Isosclerone.

Conclusion

The structural elucidation of (S)-Isosclerone relies heavily on understanding the differential stability of its functional groups. The aliphatic C-4 hydroxyl group drives the dominant -18 Da neutral loss, while the naphthalenone core facilitates subsequent -28 Da (CO) losses. By utilizing a stepped NCE approach and monitoring these specific transitions (m/z 179 → 161 and m/z 179 → 133 in positive mode), researchers can establish a highly specific, self-validating MRM method for quantifying this phytotoxin in complex biological and agricultural matrices.

Sources

Method

Utilizing (S)-Isosclerone as a chemical biomarker for specific fungal infections

Application Note & Protocol Topic: Utilizing (S)-Isosclerone as a Specific Chemical Biomarker for Fungal Infections Audience: Researchers, Scientists, and Drug Development Professionals Abstract The early and accurate di...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Topic: Utilizing (S)-Isosclerone as a Specific Chemical Biomarker for Fungal Infections

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

The early and accurate diagnosis of fungal infections is a critical challenge in both agriculture and clinical medicine. Traditional methods, such as culture and microscopy, are often slow and may lack specificity. Molecular methods, while sensitive, can be hindered by the presence of non-viable organisms or inhibitors. This application note details the use of (S)-Isosclerone, a fungal secondary metabolite, as a highly specific chemical biomarker for the presence and metabolic activity of certain pathogenic fungi. We provide the scientific rationale, detailed analytical protocols for its quantification in various matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and guidance for data interpretation. The methodologies described herein are designed to provide a robust and validated system for researchers in plant pathology, clinical diagnostics, and drug development.

Scientific Background: The Rationale for (S)-Isosclerone as a Biomarker

A biomarker for an infectious disease should ideally be a molecule produced exclusively by the pathogen and detectable in the host matrix.[1] While pan-fungal biomarkers like (1->3)-β-D-glucan are useful, they cannot identify the specific causative agent.[2] (S)-Isosclerone offers a significant step forward in specificity.

The Biomarker: (S)-Isosclerone

(S)-Isosclerone is a naphthalenone polyketide, a class of secondary metabolites synthesized by fungi.[3][4] Its production is not essential for the primary growth of the fungus but is often associated with specific developmental stages or interactions with the environment, including host infection. Its chemical structure is distinct and allows for highly selective detection using modern analytical techniques.

Biosynthesis and Fungal Specificity

The biosynthesis of (S)-Isosclerone is a key reason for its utility as a specific biomarker. It is produced via a complex enzymatic pathway encoded by a biosynthetic gene cluster (BGC) within the fungal genome.[5][6][7] The central enzyme is typically a polyketide synthase (PKS), which constructs the core carbon skeleton of the molecule.[5]

The presence of this specific BGC is limited to a subset of fungal species. This genetic restriction is the foundation of its diagnostic specificity. Confirmed producers of (S)-Isosclerone relevant to plant and/or human health include:

  • Sclerotinia sclerotiorum : A devastating plant pathogen causing white mold on a wide range of crops.[5]

  • Phaeoacremonium species : A primary causal agent of grapevine trunk diseases, such as Esca.[3][4]

  • Aspergillus fumigatus : A ubiquitous mold and a significant opportunistic human pathogen, particularly in immunocompromised individuals.[8][9]

The detection of (S)-Isosclerone is therefore direct evidence of the presence of one of these (or other closely related, producing) fungi.

cluster_0 Fungal Cell cluster_1 Host Environment GENOME Fungal Genome BGC Isosclerone Biosynthetic Gene Cluster (BGC) GENOME->BGC Contains PKS Polyketide Synthase & Other Enzymes BGC->PKS Encodes ISO (S)-Isosclerone PKS->ISO Synthesizes PRECURSORS Primary Metabolites (e.g., Acetyl-CoA) PRECURSORS->PKS Substrate SECRETED Secreted (S)-Isosclerone (Detectable Biomarker) ISO->SECRETED Transported Out

Fig 1. Conceptual pathway for (S)-Isosclerone biosynthesis.

Applications in Fungal Infection Research

Plant Pathology

The quantification of (S)-Isosclerone in plant tissues can serve as a direct measure of disease severity and fungal load for pathogens like Sclerotinia sclerotiorum and Phaeoacremonium spp.[3][4] This allows for:

  • Early Disease Detection: Identifying infection before significant symptoms are visible.

  • Fungicide Efficacy Studies: Quantitatively assessing the reduction in fungal metabolic activity in response to treatment.

  • Resistant Cultivar Screening: Comparing the levels of biomarker accumulation in different plant varieties to gauge resistance.

Clinical Research & Drug Development

In the context of human health, (S)-Isosclerone is a potential biomarker for invasive aspergillosis, caused by Aspergillus fumigatus.[8] Its detection in biological fluids like serum or bronchoalveolar lavage fluid (BALF) could signify an active infection. This is particularly valuable because it indicates the presence of a metabolically active fungus, which is a prerequisite for pathogenesis. Potential uses include:

  • Adjunct Diagnostic Marker: Complementing other diagnostic tests like galactomannan or PCR for a more definitive diagnosis.[1]

  • Monitoring Therapeutic Response: A decrease in (S)-Isosclerone levels during antifungal therapy could indicate successful treatment.[2]

  • Drug Discovery: Screening for compounds that inhibit the (S)-Isosclerone biosynthesis pathway.

Analytical Protocol: Quantification by LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the quantification of small molecules like (S)-Isosclerone from complex biological matrices due to its exceptional sensitivity and selectivity.[10][11] The protocol below outlines a robust method based on Multiple Reaction Monitoring (MRM).

Principle

The sample extract is injected into an HPLC system, where (S)-Isosclerone is separated from other matrix components on a C18 column. The eluent is directed into a mass spectrometer, where the molecule is ionized (typically via electrospray ionization, ESI). In the first quadrupole, a specific precursor ion (the molecular weight of Isosclerone) is selected. This ion is then fragmented, and a specific product ion is monitored in the third quadrupole. This precursor-to-product ion transition is highly specific to the target analyte, minimizing interferences.[12]

Sample Preparation

Causality: The goal of sample preparation is to efficiently extract (S)-Isosclerone from the matrix while removing interfering substances like proteins and salts that can suppress ionization or damage the analytical column.[13] The use of an organic solvent like ethyl acetate or acetonitrile is effective for this purpose.

Protocol 3.2.1: Extraction from Plant Tissue (e.g., Grapevine Wood, Soybean Stem)

  • Homogenization: Freeze ~100 mg of infected plant tissue in liquid nitrogen and grind to a fine powder using a mortar and pestle or a bead beater.

  • Extraction: Transfer the powder to a 2 mL microcentrifuge tube. Add 1 mL of ethyl acetate. Vortex vigorously for 5 minutes.

  • Sonication: Place the tube in an ultrasonic bath for 15 minutes to enhance extraction efficiency.

  • Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Evaporation: Carefully transfer the supernatant to a new 1.5 mL tube. Evaporate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitution: Reconstitute the dried extract in 100 µL of 50:50 methanol:water (v/v). Vortex for 1 minute and centrifuge at 14,000 x g for 5 minutes.

  • Analysis: Transfer the supernatant to an LC-MS vial for analysis.

Protocol 3.2.2: Extraction from Biological Fluids (e.g., Serum, BALF)

  • Protein Precipitation: To a 100 µL aliquot of serum or BALF in a 1.5 mL tube, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a stable isotope-labeled Isosclerone).

    • Scientist's Note: The 3:1 ratio of organic solvent to aqueous sample ensures efficient protein precipitation. An internal standard is crucial to correct for extraction variability and matrix effects.[13]

  • Mixing: Vortex for 2 minutes to ensure complete mixing and precipitation.

  • Incubation: Incubate at -20°C for 20 minutes to maximize protein precipitation.

  • Centrifugation: Centrifuge at 16,000 x g for 15 minutes at 4°C.

  • Evaporation & Reconstitution: Follow steps 5-7 from Protocol 3.2.1.

Instrumentation and Data Acquisition

The following table provides typical starting parameters for an LC-MS/MS system. These should be optimized for the specific instrument in use.

Parameter Condition Rationale
LC System UPLC/HPLC SystemProvides high-resolution separation.
Column C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.8 µm)The nonpolar stationary phase effectively retains the moderately polar (S)-Isosclerone, allowing separation from more polar or nonpolar contaminants.
Mobile Phase A Water + 0.1% Formic AcidAcidification promotes protonation of the analyte, enhancing ionization efficiency in positive ESI mode.
Mobile Phase B Acetonitrile + 0.1% Formic AcidStrong organic solvent for eluting the analyte from the C18 column.
Gradient Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, return to 5% B and re-equilibrate for 3 min.A gradient elution ensures that compounds with a wide range of polarities are eluted efficiently, providing a sharp peak shape for the analyte of interest.
Flow Rate 0.3 mL/minA typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Column Temperature 40°CElevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.
MS System Triple Quadrupole Mass SpectrometerThe gold standard for targeted quantification due to its sensitivity and specificity in MRM mode.[10]
Ionization Mode Electrospray Ionization, Positive (ESI+)ESI is suitable for moderately polar, non-volatile compounds. Positive mode is generally effective for naphthalenones.
MRM Transitions (S)-Isosclerone: Precursor > Product 1 (Quantifier), Precursor > Product 2 (Qualifier). Exact m/z values must be determined empirically.Using two transitions increases confidence in identification. The quantifier is used for concentration calculation, while the ratio of quantifier to qualifier must remain constant across samples and standards. A targeted LC-MS/MS method can be developed for absolute quantification.[4]
Source Parameters Capillary Voltage: ~3.5 kV; Desolvation Temp: ~400°C; Gas Flow: ~10 L/minThese parameters must be optimized to achieve the most stable and intense signal for (S)-Isosclerone on the specific instrument being used.
Data Analysis and Quantification
  • Calibration Curve: Prepare a series of calibration standards of known (S)-Isosclerone concentrations (e.g., 0.1 to 100 ng/mL) in the same reconstitution solvent used for the samples.

  • Data Processing: Integrate the peak area for the quantifier MRM transition for both the standards and the unknown samples.

  • Quantification: Generate a linear regression curve by plotting the peak area of the standards against their known concentrations. Use the resulting equation to calculate the concentration of (S)-Isosclerone in the unknown samples. If an internal standard is used, plot the ratio of the analyte peak area to the internal standard peak area.

System Validation and Data Interpretation

Method Validation

A self-validating system is essential for trustworthy results. Before routine use, the analytical method must be validated according to established guidelines. Key parameters to assess include:

  • Specificity: Analyze blank matrix samples to ensure no interfering peaks are present at the retention time of (S)-Isosclerone.[13]

  • Linearity: Assess the R² value of the calibration curve, which should be >0.99.

  • Limit of Detection (LOD) & Quantification (LOQ): Determine the lowest concentration that can be reliably detected and quantified, respectively. The LOQ is the lowest point on the calibration curve.[13]

  • Accuracy & Precision: Analyze quality control (QC) samples at low, medium, and high concentrations in triplicate on multiple days. Accuracy (% recovery) should be within 85-115% and precision (%RSD) should be <15%.[11]

Interpreting Results

The presence of (S)-Isosclerone above the validated LOQ confirms the presence of a producing fungal species. However, concentration does not exist in a vacuum.

  • Establish Baselines: Healthy control tissues or fluids should be analyzed to establish a baseline. The absence of the biomarker in healthy controls is a key indicator of its specificity.

  • Correlate with Other Data: Correlate biomarker levels with disease symptoms, fungal DNA levels (via qPCR), or culture results to build a comprehensive understanding.

  • Longitudinal Monitoring: In therapeutic studies, the change in biomarker concentration over time is more informative than a single time point.[2][14] A significant decrease suggests a positive therapeutic response.

Comprehensive Analytical Workflow

The entire process from sample acquisition to final interpretation is summarized in the workflow diagram below.

cluster_input 1. Sample Input cluster_prep 2. Sample Preparation cluster_analysis 3. Analysis cluster_output 4. Data Output & Interpretation PLANT Plant Tissue HOMOGENIZE Homogenize/ Precipitate Protein PLANT->HOMOGENIZE FLUID Biological Fluid FLUID->HOMOGENIZE EXTRACT Solvent Extraction HOMOGENIZE->EXTRACT DRY Evaporate & Reconstitute EXTRACT->DRY LCMS LC-MS/MS Analysis (MRM Mode) DRY->LCMS PROCESS Peak Integration & Calibration LCMS->PROCESS QUANTIFY Quantification of (S)-Isosclerone (ng/mL) PROCESS->QUANTIFY INTERPRET Interpretation in Biological Context QUANTIFY->INTERPRET

Fig 2. End-to-end workflow for (S)-Isosclerone biomarker analysis.

References

  • A detailed in silico analysis of secondary metabolite biosynthesis clusters in the genome of the broad host range plant pathogenic fungus Sclerotinia sclerotiorum - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Xiao, P., Li, H. M., Li, M., Song, D. W., Li, X. M., Dai, X. H., & Hu, Z. S. (2018). Structural characterization and thermally induced isomerization investigation of cis- and trans-vitamin K1 using ion mobility mass spectrometry. Analytical Methods, 10(1), 1-3. [Link]

  • Chemical structure of isosclerone. | Download Scientific Diagram. (n.d.). ResearchGate. [Link]

  • Diversity of specialized metabolites in Phaeoacremonium species revealed by untargeted metabolomics and bioactivity assays - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Naz, S., et al. (2014). Quantitative analysis of small molecules in biological samples. Journal of Chromatography A. [Link]

  • KEGG PATHWAY: Biosynthesis of secondary metabolites - Sclerotinia sclerotiorum. (n.d.). Kyoto Encyclopedia of Genes and Genomes. [Link]

  • Untargeted and Targeted LC-MS/MS Based Metabolomics Study on In Vitro Culture of Phaeoacremonium Species. (2022). PubMed. [Link]

  • Kolepl, Z., et al. (2012). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. IntechOpen. [Link]

  • In vitro induction of apoptosis by isosclerone from marine-derived fungus Aspergillus fumigatus. (2018). ResearchGate. [Link]

  • Biomarkers of fungal infection: Expert opinion on the current situation - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Biosynthesis of Fungal Natural Products Involving Two Separate Pathway Crosstalk - PMC. (2022). National Center for Biotechnology Information. [Link]

  • Analytical Methods for the Quantification of Pharmaceuticals | Request PDF. (n.d.). ResearchGate. [Link]

  • Lange, B. M., Rujan, T., Martin, W., & Croteau, R. (2000). Isoprenoid biosynthesis: The evolution of two ancient and distinct pathways across genomes. Proceedings of the National Academy of Sciences, 97(24), 13172–13177. [Link]

  • Small Molecule Development Analytical Methods for Faster Time to Market. (n.d.). Hovione. [Link]

  • Clinical significance of serum soluble Tie1 levels in patients with systemic sclerosis. (2013). PubMed. [Link]

  • Clinical Utility and Development of Biomarkers in Invasive Aspergillosis - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Simultaneous Determination of Multi-Class Mushroom Toxins in Mushroom and Biological Liquid Samples Using LC-MS/MS. (2024). MDPI. [Link]

  • Induction of Diverse Cryptic Fungal Metabolites by Steroids and Channel Blockers - PMC. (2022). National Center for Biotechnology Information. [Link]

  • Fungal biomarker discovery by integration of classifiers - PMC. (2017). National Center for Biotechnology Information. [Link]

  • Fungal BGCs for Production of Secondary Metabolites: Main Types, Central Roles in Strain Improvement, and Regulation According to the Piano Principle. (2023). MDPI. [Link]

  • Towards a More Reliable Identification of Isomeric Metabolites Using Pattern Guided Retention Validation - PMC. (2020). National Center for Biotechnology Information. [Link]

  • Biomarkers in Systemic Sclerosis: An Overview - PMC. (n.d.). National Center for Biotechnology Information. [Link]

  • Potential Biomarkers in Systemic Sclerosis: A Literature Review and Update. (2020). MDPI. [Link]

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Application

Application Notes and Protocols for (S)-Isosclerone in Agricultural Biopesticide Development

Introduction: The Imperative for Bio-Based Herbicides and the Potential of (S)-Isosclerone The escalating challenges of herbicide resistance in weed populations and the growing consumer demand for sustainable agricultura...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Bio-Based Herbicides and the Potential of (S)-Isosclerone

The escalating challenges of herbicide resistance in weed populations and the growing consumer demand for sustainable agricultural practices have created a critical need for novel, effective, and environmentally benign weed management solutions. Natural products, particularly those derived from microorganisms, represent a vast and largely untapped reservoir of chemical diversity with the potential to yield new herbicidal modes of action.[1][2] (S)-Isosclerone, a naphthalenone pentaketide produced by various fungi, including the plant pathogen Botrytis cinerea, has demonstrated significant phytotoxic properties, positioning it as a promising candidate for development as a bioherbicide.[3][4][5][6]

This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals engaged in the evaluation and development of (S)-Isosclerone as a novel biopesticide. The information presented herein is synthesized from peer-reviewed literature and established best practices in the field of biopesticide research and development.

Scientific Background and Mechanism of Action

Chemical Properties and Stereospecificity of (S)-Isosclerone

(S)-Isosclerone is a chiral molecule with the chemical formula C₁₀H₁₀O₃. Its phytotoxic activity is highly dependent on its stereochemistry, with the (S)-enantiomer exhibiting significantly greater herbicidal effects than its (R)-enantiomer, regiolone. This stereospecificity suggests a specific interaction with a chiral biological target within the plant, a crucial aspect for its development as a selective herbicide.

PropertyValue
Molecular Formula C₁₀H₁₀O₃
IUPAC Name (4S)-4,8-dihydroxy-3,4-dihydronaphthalen-1(2H)-one
Molar Mass 178.18 g/mol
Chirality (S)-enantiomer is the active form
Postulated Mechanism of Phytotoxic Action

While the precise molecular target of (S)-Isosclerone is still under investigation, current evidence suggests a multi-faceted mechanism of action that disrupts fundamental plant cellular processes. The phytotoxic effects of naphthalenone compounds often involve the induction of oxidative stress, interference with cell division, and disruption of membrane integrity.[7]

Based on the observed symptoms of necrosis and chlorosis, it is hypothesized that (S)-Isosclerone may inhibit key enzymatic pathways or interfere with electron transport chains, leading to the production of reactive oxygen species (ROS).[3] This oxidative burst can cause lipid peroxidation, protein damage, and ultimately, cell death. Furthermore, the observed inhibition of root and shoot growth points towards an interference with cell division and elongation processes.

Caption: Proposed multi-target mechanism of (S)-Isosclerone's phytotoxicity.

Production and Purification of (S)-Isosclerone

A reliable and scalable source of (S)-Isosclerone is paramount for research and development. The following protocols outline the laboratory-scale production and purification from a known fungal producer, Botrytis cinerea.

Fungal Strain and Culture Conditions
  • Fungal Strain: Botrytis cinerea (available from various culture collections).

  • Culture Media: Potato Dextrose Broth (PDB) is a suitable medium for secondary metabolite production.

  • Fermentation: Submerged fermentation is the preferred method for scalable production.[8][9]

Protocol for Laboratory-Scale Fermentation
  • Inoculum Preparation: Inoculate a 250 mL Erlenmeyer flask containing 100 mL of sterile PDB with a mycelial plug of B. cinerea from a PDA plate. Incubate at 25°C on a rotary shaker at 150 rpm for 5-7 days.

  • Scale-Up: Transfer the inoculum culture to a 2 L bioreactor containing 1.5 L of PDB.

  • Fermentation Parameters:

    • Temperature: 25°C

    • Agitation: 200 rpm

    • Aeration: 1 vvm (volume of air per volume of medium per minute)

    • Duration: 14-21 days

  • Monitoring: Monitor the pH and glucose concentration of the culture periodically. Secondary metabolite production often initiates during the stationary phase of fungal growth.

Downstream Processing and Purification

The extraction and purification of (S)-Isosclerone from the fermentation broth is a critical step to obtain a pure compound for bioassays.[10][11]

Caption: Workflow for the extraction and purification of (S)-Isosclerone.

Protocol for Extraction and Purification:

  • Harvesting: Separate the fungal mycelium from the culture broth by filtration.

  • Extraction: Extract the cell-free supernatant with an equal volume of ethyl acetate three times. Combine the organic phases and evaporate to dryness under reduced pressure to obtain the crude extract.

  • Column Chromatography: Subject the crude extract to silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate to separate the major components.

  • Preparative HPLC: Further purify the fractions containing (S)-Isosclerone using preparative High-Performance Liquid Chromatography (HPLC) with a suitable C18 column and a mobile phase of methanol and water.

  • Structure Elucidation: Confirm the identity and purity of the isolated (S)-Isosclerone using spectroscopic methods (¹H-NMR, ¹³C-NMR, and Mass Spectrometry).

Evaluation of Herbicidal Efficacy

Systematic evaluation of the herbicidal efficacy of (S)-Isosclerone is essential to determine its spectrum of activity and effective application rates.

In Vitro Seed Germination and Seedling Growth Assays

These assays provide a rapid and cost-effective method for screening the phytotoxic activity of (S)-Isosclerone against a range of weed species.

Protocol:

  • Test Species: Select a panel of economically important monocot and dicot weeds (e.g., Amaranthus retroflexus, Echinochloa crus-galli, Lolium rigidum, Chenopodium album).

  • Test Concentrations: Prepare a series of dilutions of pure (S)-Isosclerone in a suitable solvent (e.g., acetone or DMSO) and then in distilled water containing a surfactant (e.g., Tween 20 at 0.1%).

  • Assay Setup: Place 10-20 seeds of each test species on a filter paper in a Petri dish. Add 5 mL of the test solution to each Petri dish. Seal the dishes with parafilm.

  • Incubation: Incubate the Petri dishes in a growth chamber with a controlled photoperiod (e.g., 16h light/8h dark) and temperature (25°C).

  • Data Collection: After 7-10 days, measure the germination percentage, root length, and shoot length of the seedlings.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) for each parameter using probit analysis.

Greenhouse Pot Trials

Greenhouse trials are necessary to evaluate the pre- and post-emergence herbicidal activity of (S)-Isosclerone under more realistic conditions.

Protocol for Pre-emergence Application:

  • Pot Preparation: Fill pots with a standard potting mix and sow the seeds of the target weed species.

  • Application: Immediately after sowing, apply a formulated version of (S)-Isosclerone (see Section 4) to the soil surface using a laboratory sprayer.

  • Evaluation: After 21 days, count the number of emerged seedlings and measure their fresh and dry weight.

Protocol for Post-emergence Application:

  • Plant Growth: Grow the target weed species in pots until they reach the 2-4 leaf stage.

  • Application: Apply the formulated (S)-Isosclerone as a foliar spray.

  • Evaluation: Assess the phytotoxicity at 7, 14, and 21 days after treatment using a visual rating scale (0 = no injury, 100 = complete kill) and by measuring the fresh and dry weight of the above-ground biomass.

Formulation Development

The development of a stable and effective formulation is crucial for the successful application of (S)-Isosclerone as a biopesticide. A suspension concentrate (SC) formulation is often a suitable choice for water-insoluble active ingredients.[12][13][14][15][16]

Components of a Suspension Concentrate (SC) Formulation
ComponentFunctionExample
Active Ingredient (S)-Isosclerone-
Wetting Agent Reduces surface tension, allowing water to wet the solid particlesAlkyl polyglycosides
Dispersing Agent Prevents agglomeration of particlesLignosulfonates, polymeric surfactants
Thickening Agent Provides stability and prevents settlingXanthan gum
Antifreeze Agent Prevents freezing during storagePropylene glycol
Biocide Prevents microbial growth in the formulationIsothiazolinones
Carrier Water-
Protocol for Laboratory-Scale SC Formulation
  • Premix Preparation: In a beaker, mix the wetting agent, dispersing agent, antifreeze, and biocide in water.

  • Milling: Add the solid (S)-Isosclerone to the premix and mill the suspension using a bead mill until the desired particle size (typically 2-5 µm) is achieved.

  • Thickening: Slowly add the thickening agent while stirring until the desired viscosity is reached.

  • Quality Control: Evaluate the physical and chemical stability of the formulation under different storage conditions (e.g., accelerated storage at 54°C for 14 days).

Ecotoxicological and Environmental Fate Assessment

A thorough assessment of the potential impact of (S)-Isosclerone on non-target organisms and the environment is a regulatory requirement and a key aspect of developing a sustainable biopesticide.[17][18]

Ecotoxicity to Non-Target Organisms

Standardized ecotoxicological tests should be conducted to determine the potential risks to non-target organisms.

  • Aquatic Organisms:

    • Algae: 72-hour growth inhibition test with Raphidocelis subcapitata.[19][20]

    • Aquatic Invertebrates: 48-hour acute toxicity test with Daphnia magna.[18]

    • Fish: 96-hour acute toxicity test with rainbow trout (Oncorhynchus mykiss).

  • Soil Organisms:

    • Earthworms: 14-day acute toxicity test with Eisenia fetida.

    • Soil Microorganisms: Nitrogen and carbon transformation tests.

  • Beneficial Insects:

    • Honeybees: Acute oral and contact toxicity tests with Apis mellifera.

    • Predatory Mites: Toxicity tests with Typhlodromus pyri.

Environmental Fate

Studies on the environmental fate of (S)-Isosclerone are necessary to understand its persistence and mobility in the environment.[21][22][23][24][25]

  • Soil Degradation: Determine the half-life (DT₅₀) of (S)-Isosclerone in different soil types under aerobic and anaerobic conditions.

  • Photodegradation: Assess the degradation of (S)-Isosclerone in water and on soil surfaces when exposed to simulated sunlight.

  • Mobility: Conduct soil column leaching studies to determine the potential for (S)-Isosclerone to move into groundwater.

Regulatory Considerations

The registration of a new biopesticide is a complex process that requires a comprehensive data package. In both the United States (under the Environmental Protection Agency - EPA) and the European Union (under the European Food Safety Authority - EFSA), natural products often have a more streamlined registration pathway compared to synthetic chemical pesticides.[17][26][27]

Data Requirements for Registration

A typical data package for the registration of a biochemical pesticide like (S)-Isosclerone includes:

  • Product Chemistry: Characterization of the active ingredient and the formulated product.[17]

  • Efficacy Data: Greenhouse and field trial data demonstrating the product's effectiveness against target weeds.[17]

  • Toxicology: A battery of tests to assess the potential for adverse effects on human health.[17][28]

  • Ecotoxicology: Data on the toxicity to non-target organisms.[17][28]

  • Environmental Fate: Information on the persistence and mobility of the compound in the environment.[17]

It is highly recommended to consult with regulatory agencies early in the development process to ensure that all necessary data are generated.[29][30][31][32][33]

Conclusion and Future Directions

(S)-Isosclerone represents a promising natural product with the potential to be developed into a novel bioherbicide. Its stereospecific phytotoxic activity suggests a specific mode of action that could be effective against herbicide-resistant weeds. The protocols and application notes provided in this guide offer a framework for the systematic evaluation and development of (S)-Isosclerone as a biopesticide.

Future research should focus on elucidating the precise molecular target of (S)-Isosclerone, optimizing its large-scale production through fermentation, and conducting field trials to evaluate its efficacy under diverse agricultural conditions. A comprehensive understanding of its ecotoxicological profile and environmental fate will be crucial for its successful registration and adoption as a sustainable weed management tool.

References

  • Data Requirements for Pesticide Registration. (2024, November 18). Retrieved from [Link]

  • Fungal Naphthalenones; Promising Metabolites for Drug Discovery: Structures, Biosynthesis, Sources, and Pharmacological Potential - PMC. (n.d.). Retrieved from [Link]

  • Fact sheet: Naphthalene. (n.d.). Retrieved from [Link]

  • Plant protection products: what are the rules and the points for attention? (2024, August 16). Retrieved from [Link]

  • An Ecotoxicological Evaluation of Four Fungal Metabolites with Potential Application as Biocides for the Conservation of Cultural Heritage - PMC. (2022, June 14). Retrieved from [Link]

  • NATURAL SUBSTANCES AS PLANT PROTECTION PRODUCTS: EUROPE IS LAGGING BEHIND - ibma-global. (n.d.). Retrieved from [Link]

  • GUIDANCE DOCUMENT ON BOTANICAL ACTIVE SUBSTANCES USED IN PLANT PROTECTION PRODUCTS - Food Safety. (2014, March 20). Retrieved from [Link]

  • European laws and regulations | Board for the Authorisation of Plant Protection Products and Biocides - Ctgb. (n.d.). Retrieved from [Link]

  • EPA Pesticide Regulation (PR) Notice 97-3. (n.d.). Retrieved from [Link]

  • Legal basis in the field of plant protection products - BfR. (2025, December 3). Retrieved from [Link]

  • Data Requirements for Pesticide Registration | US EPA. (2026, January 14). Retrieved from [Link]

  • How To Develop A Suspension Concentrate | PDF | Pharmaceutical Formulation - Scribd. (n.d.). Retrieved from [Link]

  • Aqueous Suspension Concentrates (SC). (n.d.). Retrieved from [Link]

  • Pesticides; Data Requirements for Biochemical and Microbial Pesticides - Federal Register. (2007, October 26). Retrieved from [Link]

  • Modern Approaches for the Development of New Herbicides Based on Natural Compounds. (2022, December 21). Retrieved from [Link]

  • Phytotoxic Secondary Metabolites from Fungi - MDPI. (2021, April 6). Retrieved from [Link]

  • Suspension concentrate (SC) guide - Croda Agriculture. (n.d.). Retrieved from [Link]

  • 40 CFR Part 158 -- Data Requirements for Pesticides - eCFR. (n.d.). Retrieved from [Link]

  • Herbicidal Formulations with Plant-Based Compounds to Control Amaranthus hybridus, Lolium multiflorum, and Brassica rapa Weeds - MDPI. (2025, January 18). Retrieved from [Link]

  • Purification of fungal secondary metabolites by centrifugal partition chromatography. (n.d.). Retrieved from [Link]

  • Comparison of downstream processing methods in purification of highly active laccase. (n.d.). Retrieved from [Link]

  • Approaches to Secondary Metabolite Production from Fungi - Encyclopedia.pub. (2023, August 10). Retrieved from [Link]

  • Ecotoxicological evaluation of fungicides used in viticulture in non-target microorganisms. (n.d.). Retrieved from [Link]

  • Natural Compounds as Active Ingredients for Potential New Bioherbicides: Towards Sustainable Weed Control - Auctores | Journals. (2023, August 8). Retrieved from [Link]

  • Naphthalenone polyketides produced by Neofusicoccum parvum, a fungus associated with grapevine Botryosphaeria dieback | Phytopathologia Mediterranea - FUPRESS. (2016, July 29). Retrieved from [Link]

  • Separation of bioproducts (Downstream). (2018, December 22). Retrieved from [Link]

  • Utilization of biodegradable carrier-based nano herbicide formulations for sustainable weed management in agriculture - Frontiers. (2024, November 26). Retrieved from [Link]

  • Naphthalenone polyketides produced by Neofusicoccum parvum, a fungus associated with grapevine Botryosphaeria dieback - ResearchGate. (2016, September 15). Retrieved from [Link]

  • Ecotoxicological evaluation of fungicides used in viticulture in non-target microorganisms. (n.d.). Retrieved from [Link]

  • Natural Compounds as Next-Generation Herbicides - PMC. (n.d.). Retrieved from [Link]

  • Improvement of Targeted Fungi Secondary Metabolite Production Using a Systematic Experimental Design and Chemometrics Analysis - PMC. (2023, August 29). Retrieved from [Link]

  • An Introduction to Suspension Concentrates - Camsi-X. (n.d.). Retrieved from [Link]

  • Ecotoxicological evaluation of fungicides used in viticulture in non-target organisms. (2020, August 3). Retrieved from [Link]

  • Downstream Processing; Applications and Recent Updates - National Open Access Monitor, Ireland. (n.d.). Retrieved from [Link]

  • Aspergillus niger as a Secondary Metabolite Factory - PMC. (n.d.). Retrieved from [Link]

  • Treatability studies of naphthalene in soil, water and air with persulfate activated by iron(II) - PubMed. (2020, April 15). Retrieved from [Link]

  • (PDF) Botrytis cinerea infection modulates trichome development and secondary metabolite biosynthesis in Cannabis sativa - ResearchGate. (2026, February 20). Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting

Troubleshooting HPLC peak tailing and resolution for (S)-Isosclerone analysis

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of (S)-Isosclerone. This guide is designed for researchers, scientists, and drug development professionals to navigat...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of (S)-Isosclerone. This guide is designed for researchers, scientists, and drug development professionals to navigate common chromatographic challenges, specifically peak tailing and inadequate resolution. Here, we provide in-depth, experience-driven troubleshooting advice in a direct question-and-answer format to help you optimize your analytical methods and ensure the integrity of your results.

Part 1: Understanding the Analyte - (S)-Isosclerone

(S)-Isosclerone is a chiral ketone with polar characteristics, which can present unique challenges during reversed-phase HPLC analysis. Its structure contains functional groups that can engage in secondary interactions with the stationary phase, often leading to asymmetrical peak shapes and difficulty in achieving baseline separation from other components. A clear understanding of these potential interactions is the first step toward effective troubleshooting.

Part 2: Troubleshooting Peak Tailing

Peak tailing is a common issue in HPLC, characterized by an asymmetric peak where the latter half of the peak is broader than the front half.[1][2] This phenomenon can compromise the accuracy of peak integration and quantification.

Frequently Asked Questions (FAQs) - Peak Tailing

Q1: What are the primary causes of peak tailing when analyzing (S)-Isosclerone?

A1: Peak tailing for a compound like (S)-Isosclerone in reversed-phase HPLC is typically a result of "chemical" or "physical" problems.[3]

  • Chemical Causes (Secondary Interactions): The most frequent chemical cause is the interaction between the analyte and active sites on the stationary phase.[4] For silica-based columns, these active sites are often residual silanol groups (Si-OH).[1][5] The ketone and other polar moieties of (S)-Isosclerone can interact with these silanols, leading to a secondary, undesirable retention mechanism that causes tailing.[1][6][7] This is especially prominent if the silica is not properly end-capped or if using older, Type A silica columns which have a higher metal content and more acidic silanols.[1][8]

  • Physical Causes (System Issues): Physical problems within the HPLC system can also contribute to peak tailing. These include:

    • Column Voids: A void at the head of the column can cause band broadening and tailing.[3]

    • Extra-Column Volume: Excessive tubing length or fittings with large internal diameters between the injector, column, and detector can lead to peak dispersion.[2][3]

    • Blocked Frit: A partially blocked column inlet frit can distort the sample band, resulting in tailing peaks.[9]

Q2: My (S)-Isosclerone peak is tailing. How do I determine if it's a chemical or physical issue?

A2: A simple diagnostic test is to inject a neutral, non-polar compound with good peak shape under your current method conditions. If this compound also exhibits tailing, the issue is likely physical (e.g., a column void or system plumbing). If the neutral compound has a symmetrical peak while (S)-Isosclerone continues to tail, the problem is almost certainly chemical in nature (i.e., secondary interactions).

Q3: How can I mitigate peak tailing caused by secondary silanol interactions?

A3: There are several effective strategies to minimize unwanted interactions with residual silanols:

  • Mobile Phase pH Adjustment: Lowering the pH of the mobile phase (typically to pH ≤ 3) will protonate the silanol groups, rendering them less likely to interact with the polar groups of your analyte.[1][7][10] A good starting point for method development is often in the pH range of 2 to 4.[10]

  • Use of Modern, High-Purity Columns: Employing a modern, base-deactivated (Type B) silica column with high-purity silica and effective end-capping is crucial.[3] These columns have a significantly lower concentration of accessible, acidic silanol groups, which dramatically reduces peak tailing for polar and basic compounds.[1][3]

  • Mobile Phase Modifiers: Historically, a tail-suppressing agent like triethylamine was added to the mobile phase to compete with the analyte for active silanol sites.[1] However, with modern columns, this is often unnecessary. For particularly challenging separations, low concentrations of additives like formic acid can improve peak shape.[11][12]

Q4: Can my sample solvent cause peak tailing?

A4: Yes. If your sample is dissolved in a solvent that is significantly stronger (less polar in reversed-phase) than your mobile phase, it can lead to peak distortion, including fronting or tailing.[9] Always aim to dissolve your sample in the initial mobile phase or a weaker solvent if possible.

Experimental Protocol: Optimizing Mobile Phase pH to Reduce Tailing
  • Prepare a series of mobile phase buffers: Prepare aqueous portions of your mobile phase with different pH values, for example, pH 2.5, 3.0, 4.5, and 7.0. Use appropriate buffers like phosphate or acetate to maintain a stable pH.[13][14]

  • Initial Analysis: Begin with a mobile phase containing the pH 7.0 buffer and your organic modifier (e.g., acetonitrile or methanol) at a composition that provides reasonable retention for (S)-Isosclerone.

  • Systematic pH Reduction: Sequentially run your analysis using the mobile phases with decreasing pH values (4.5, 3.0, and 2.5). Ensure the column is thoroughly equilibrated with each new mobile phase.

  • Evaluate Peak Shape: For each run, calculate the USP tailing factor (Tf) or asymmetry factor (As). A value close to 1.0 indicates a symmetrical peak.

  • Select Optimal pH: Choose the pH that provides the best peak symmetry without compromising the necessary retention and resolution.

Part 3: Troubleshooting Resolution Issues

Resolution (Rs) is a measure of the degree of separation between two adjacent peaks in a chromatogram. Poor resolution can lead to inaccurate quantification and misidentification of compounds.[4][15]

Frequently Asked Questions (FAQs) - Resolution

Q1: I'm seeing co-elution or poor resolution between (S)-Isosclerone and an impurity. What are the first steps to improve separation?

A1: The first and often simplest parameter to adjust is the mobile phase composition.[11]

  • Adjust Organic Modifier Percentage: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase the retention time of your analytes, which can often lead to better separation.[16]

  • Change the Organic Modifier: Acetonitrile and methanol have different selectivities. If you are using one, try switching to the other. This can alter the elution order and improve the resolution between critical pairs.

Q2: How does the choice of stationary phase impact the resolution of (S)-Isosclerone?

A2: The stationary phase chemistry is a critical factor in achieving adequate resolution.

  • Column Efficiency: Columns with smaller particle sizes (e.g., sub-2 µm for UHPLC or 3 µm for HPLC) and longer lengths provide a higher number of theoretical plates (N), which leads to narrower peaks and improved resolution.[2][4]

  • Stationary Phase Chemistry: For a chiral molecule like (S)-Isosclerone, achieving separation from its enantiomer or other structurally similar compounds may require a chiral stationary phase (CSP).[17][18][19] Polysaccharide-based CSPs are commonly used for the separation of a wide range of enantiomers, including ketones.[18][20]

  • Alternative Reversed-Phase Chemistries: If a standard C18 column is not providing sufficient resolution, consider a phase with a different selectivity, such as a phenyl-hexyl or a polar-embedded phase.

Q3: Can temperature be used to improve resolution?

A3: Yes, adjusting the column temperature can influence selectivity.[11] Increasing the temperature generally decreases the viscosity of the mobile phase, which can improve efficiency and reduce run times. More importantly, changing the temperature can alter the relative retention of analytes, potentially improving resolution. However, be mindful that elevated temperatures can accelerate the degradation of silica-based columns, especially at high pH.

Q4: What if I am trying to separate the (R) and (S) enantiomers of Isosclerone?

A4: The separation of enantiomers requires a chiral environment. This is typically achieved by using a chiral stationary phase (CSP).[19][21] For ketones like Isosclerone, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point.[17][20] The mobile phase for chiral separations is often a non-polar solvent like hexane mixed with an alcohol such as isopropanol or ethanol (normal-phase mode).[19][20]

Systematic Troubleshooting Workflow for Resolution

Below is a workflow to systematically address resolution issues.

Troubleshooting_Workflow start Poor Resolution Observed step1 Adjust Mobile Phase Strength (Decrease % Organic) start->step1 q1 Resolution Improved? step1->q1 step2 Change Organic Modifier (e.g., ACN to MeOH) q1->step2 No end Resolution Optimized q1->end Yes q2 Resolution Improved? step2->q2 step3 Optimize Mobile Phase pH q2->step3 No q2->end Yes q3 Resolution Improved? step3->q3 step4 Evaluate a Different Stationary Phase q3->step4 No q3->end Yes q4 Is Separation Chiral? step4->q4 step5 Use Chiral Stationary Phase (CSP) q4->step5 Yes step6 Consider Alternative RP Phase (e.g., Phenyl-Hexyl) q4->step6 No step5->end step6->end

Caption: A systematic workflow for troubleshooting poor HPLC resolution.

Part 4: Summary of Key Parameters and Starting Points

The following table provides a summary of key chromatographic parameters and recommended starting points for the analysis of (S)-Isosclerone.

ParameterRecommendationRationale
Column Modern, high-purity, end-capped C18 (≤ 3 µm particle size)Minimizes silanol interactions, reducing peak tailing and improving efficiency.
Mobile Phase Acetonitrile/Water or Methanol/WaterCommon reversed-phase solvents; changing between them can alter selectivity.
pH 2.5 - 3.5 (using a buffer like phosphate or formate)Suppresses the ionization of residual silanol groups, leading to better peak shape.[1][10]
Temperature 30 - 40 °CProvides stable retention times and can be adjusted to fine-tune selectivity.
Detector UV, wavelength based on analyte's chromophoreEnsure the detection wavelength is at or near the absorbance maximum of (S)-Isosclerone.
For Chiral Separation Polysaccharide-based Chiral Stationary Phase (CSP)Necessary for separating enantiomers.[18][19]

By methodically addressing potential chemical and physical sources of chromatographic problems, you can develop a robust and reliable HPLC method for the analysis of (S)-Isosclerone. Always remember to change only one parameter at a time during troubleshooting to clearly identify the cause of the issue.

References

  • Solving Common Errors in HPLC. (n.d.). Google Cloud.
  • How to Reduce Peak Tailing in HPLC? (2025, June 9). Phenomenex.
  • Troubleshooting Poor Peak Shape and Resolution in HPLC. (2024, October 14). YouTube.
  • Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). Shimadzu.
  • Chiral HPLC Resolution of the Wieland–Miescher Ketone and Derivatives. (2011, June 24). Taylor & Francis Online.
  • Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex.
  • Control pH During Method Development for Better Chromatography. (n.d.). Agilent.
  • HPLC Peak Tailing. (2022, February 15). Axion Labs.
  • The Theory of HPLC Column Chemistry. (n.d.). Crawford Scientific.
  • What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc.
  • Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. (2025, November 18). ALWSCI.
  • Exploring the Role of pH in HPLC Separation. (2025, February 1). Veeprho.
  • Peak Tailing in HPLC. (n.d.). Element Lab Solutions.
  • LC Technical Tip. (n.d.). Phenomenex.
  • HPLC Troubleshooting: Solutions for Common Problems. (2022, January 4). Phenomenex.
  • Troubleshooting Peak Shape Problems in HPLC. (n.d.). Waters Corporation.
  • What are the Reasons for Resolution Failure in HPLC? (n.d.). Chromatography Today.
  • Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024, May 10). ALWSCI.
  • Improving Separation of Peaks in RP HPLC. (2026, February 15). MicroSolv Technology Corporation.
  • Chiral HPLC Column. (n.d.). Phenomenex.
  • The little secrets of silica gel in liquid chromatography columns. (n.d.). uHPLCs.
  • A Strategy for Developing HPLC Methods for Chiral Drugs. (n.d.). LCGC International.
  • The Importance of Understanding Secondary Interactions When Analysing Peptides. (2018, November 28). Chromatography Today.
  • Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases. (2015, May 15). PubMed.
  • Chiral HPLC and SFC Columns. (n.d.). Columnex LLC.

Sources

Optimization

Optimizing fungal fermentation conditions to maximize (S)-Isosclerone production

Title: Technical Support Center: Optimizing Fungal Fermentation for (S)-Isosclerone Production Introduction: Welcome to the Application Scientist Support Center for (S)-Isosclerone production. (S)-Isosclerone is a bioact...

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Author: BenchChem Technical Support Team. Date: April 2026

Title: Technical Support Center: Optimizing Fungal Fermentation for (S)-Isosclerone Production

Introduction: Welcome to the Application Scientist Support Center for (S)-Isosclerone production. (S)-Isosclerone is a bioactive naphthalenone pentaketide with documented phytotoxic, anti-inflammatory, and cytotoxic properties[1],[2]. It is predominantly synthesized by endophytic and phytopathogenic fungi such as Phaeoacremonium aleophilum, Phaeomoniella chlamydospora, Neofusicoccum parvum, and Sclerotinia sclerotiorum[3],[4],[5]. This guide provides drug development professionals and mycologists with field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize fermentation yields.

Section 1: Fermentation Optimization & Troubleshooting (FAQ)

Q1: My (S)-Isosclerone yield has plateaued at <2 mg/L despite increasing the glucose concentration. What is causing this bottleneck? A1: You are likely experiencing Carbon Catabolite Repression (CCR). Fungi prioritize primary metabolism (biomass accumulation) when simple sugars like glucose are abundant. Secondary metabolites, including polyketides like (S)-isosclerone, are synthesized during the idiophase (stationary phase) under nutrient-limiting conditions. Solution: Implement an OSMAC (One Strain Many Compounds) approach. Shift from glucose to a more complex carbon source (e.g., starch or sucrose) and limit the nitrogen source (e.g., use low-concentration NaNO3 instead of yeast extract). This artificially induces the stress response required to activate Polyketide Synthase (PKS) gene clusters.

Q2: I am detecting high levels of Scytalone but very little (S)-Isosclerone. How do I shift the metabolic flux? A2: Scytalone and (S)-isosclerone are biosynthetically linked; both are pentaketides derived from the same acetate/malonate pathway[6]. Scytalone is often the predominant intermediate. To drive the pathway toward (S)-isosclerone (which involves further dehydration/oxidation), you must optimize the dissolved oxygen (DO) levels in your bioreactor. Increasing the agitation rate (e.g., from 120 rpm to 150-200 rpm) in Submerged Fermentation (SmF) enhances oxygen transfer, favoring the oxidative steps required to convert precursor molecules into (S)-isosclerone.

Q3: Should I use Submerged Fermentation (SmF) or Solid-State Fermentation (SSF)? A3: It depends on your scale-up capabilities and the specific fungal strain. SmF (e.g., using Czapek broth) allows for precise control of pH, temperature, and DO, which is critical for reproducibility[7]. However, SSF (using substrates like natural rice or wheat seeds) often mimics the natural endophytic environment of fungi like Neofusicoccum parvum, inducing localized nutrient gradients that can trigger higher secondary metabolite yields[5],[2].

Section 2: Quantitative Data & Benchmarks

To establish a baseline for your experiments, refer to the following table summarizing typical yields and conditions for (S)-Isosclerone production across different fungal strains.

Fungal StrainFermentation ModeOptimal Medium / C:N SourcePeak Yield (mg/L or mg/kg)Ref
Phaeoacremonium aleophilumSubmerged (SmF)Czapek Broth (Sucrose / NaNO3)2.4 – 10.0 mg/L[6]
Sclerotinia sclerotiorumSubmerged (SmF)Potato Dextrose Broth (PDB)~2.0 – 5.0 mg/L[4]
Neofusicoccum parvumSolid-State (SSF)Wheat/Rice15.0 – 20.0 mg/kg[5]
Pestalotiopsis sp.Solid-State (SSF)Natural Rice + 3% Sea Salt~10.0 mg/kg[2]

Section 3: Mechanistic Pathways & Workflow Visualizations

Understanding the biosynthetic origin and the downstream processing workflow is essential for rational optimization.

Pathway A Acetyl-CoA + Malonyl-CoA B Polyketide Synthase (PKS) A->B Condensation C Pentaketide Intermediate B->C Cyclization D Scytalone (Major Metabolite) C->D Reduction E (S)-Isosclerone (Target) D->E Dehydration/ Oxidation

Fig 1. Biosynthetic polyketide pathway of (S)-Isosclerone from primary metabolic precursors.

Workflow A Fungal Spore Suspension (1x10^6 spores/mL) B Seed Culture (PDB, 48-72h, 120 rpm) A->B Inoculation (2% v/v) C Production Fermentation (Nitrogen-limited Czapek Broth) B->C Scale-up D Broth Filtration (Mycelium vs. Filtrate) C->D Harvest (Day 14-21) E Liquid-Liquid Extraction (EtOAc, pH 4.0) D->E Acidification F Silica Gel Chromatography (CHCl3:MeOH gradient) E->F Crude Extract G Pure (S)-Isosclerone (Crystallization) F->G Fractionation

Fig 2. Standardized workflow for the submerged fermentation and purification of (S)-Isosclerone.

Section 4: Validated Experimental Protocol: Extraction & Purification

This protocol is designed as a self-validating system. Each step includes a mechanistic justification and a validation checkpoint to ensure process integrity.

Phase 1: Harvest and Acidification

  • Filtration: At the end of the fermentation cycle (typically 14–21 days), separate the mycelial mat from the culture filtrate using a 0.45 µm Millipore filter or Miracloth[6].

  • Acidification (Critical Step): Adjust the pH of the cell-free filtrate to 4.0 using 2M HCl[6].

    • Causality: (S)-Isosclerone contains phenolic hydroxyl groups. Lowering the pH ensures these groups remain protonated (uncharged), significantly increasing the molecule's partition coefficient into the organic solvent during extraction.

Phase 2: Liquid-Liquid Extraction 3. Solvent Partitioning: Extract the acidified filtrate four times with equal volumes of Ethyl Acetate (EtOAc)[6]. 4. Validation Checkpoint: Spot the remaining aqueous phase on a Thin Layer Chromatography (TLC) plate and visualize under UV light (254 nm). If UV-active spots remain, perform an additional EtOAc extraction to ensure total recovery. 5. Drying: Combine the organic extracts and dry over anhydrous sodium sulfate (Na2SO4) to remove residual water. 6. Concentration: Evaporate the solvent under reduced pressure (rotary evaporator) at 40°C to yield a dark-brown crude oily residue[6].

Phase 3: Chromatographic Purification 7. Primary Fractionation: Load the crude residue onto a silica gel column. Elute using a step gradient of chloroform:iso-propanol (start at 99:1 and gradually increase polarity to 9:1)[6]. 8. Isolation: Collect fractions and monitor via TLC. (S)-Isosclerone typically elutes after the more polar scytalone. 9. Validation Checkpoint: Confirm the identity and purity of the isolated compound using Electrospray Ionization Mass Spectrometry (ESI-MS). Look for the characteristic [M+H]+ peak at m/z 193 (corresponding to the molecular weight of 192 for C10H10O3) and validate the absolute configuration via optical rotation or circular dichroism (CD) spectroscopy[4].

Sources

Optimization

Addressing low yield issues in the total chemical synthesis of (S)-Isosclerone

Welcome to the Technical Support Center for the total chemical synthesis of (S)-Isosclerone. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks—regioselectivity, enantiomeri...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the total chemical synthesis of (S)-Isosclerone. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks—regioselectivity, enantiomeric excess, and intermediate stability—that frequently compromise yields in naphthalenone synthesis.

This guide moves beyond basic procedures, detailing the mechanistic causality behind each synthetic choice to ensure your workflows are robust, reproducible, and self-validating.

Part 1: Diagnostic FAQ & Troubleshooting Guide

(S)-Isosclerone , also known as (+)-isosclerone, is a bioactive naphthalenone with the chemical structure 3,4-dihydro-4,8-dihydroxynaphthalen-1(2H)-one. Its levorotatory enantiomer is known as (-)-regiolone[1]. The total chemical synthesis typically begins with the naturally occurring naphthoquinone, juglone (5-hydroxy-1,4-naphthoquinone).

Q1: When reducing juglone with LiAlH4​ , I obtain a 4:1 mixture of products, significantly lowering my isolated yield of Isosclerone. Why does this happen, and how can I fix it? Causality & Logic: The yield loss is due to poor regioselectivity. Juglone possesses two non-equivalent carbonyls at C1 and C4. The C5-hydroxyl group forms a strong intramolecular hydrogen bond with the C4-carbonyl. When bulky hydrides like LiAlH4​ are introduced, they preferentially attack the less sterically hindered C1-carbonyl.

  • The Renumbering Effect: If the C1-carbonyl is reduced to an alcohol, the unreduced C4-carbonyl becomes the new C1-ketone of the resulting tetralone. Consequently, the original C5-hydroxyl (which is peri to C4) becomes the C8-hydroxyl, yielding isosclerone (4,8-dihydroxy).

  • If the C4-carbonyl is reduced, the original C1 remains the ketone, and the C5-hydroxyl remains at C5, yielding the byproduct sclerone (4,5-dihydroxy). This inherent preference limits the direct LiAlH4​ reduction to a 4:1 ratio[2]. Solution: To bypass this, do not rely on direct hydride reduction. Instead, utilize a temporary bulky silyl protecting group (e.g., TBS-Cl) on the C5-hydroxyl to sterically block the C4-carbonyl face, forcing exclusive attack at C1. Alternatively, biocatalytic cascades using ene-reductases (NostocER) and naphthol reductases (T4HNR) have been developed to bypass this chemical bottleneck entirely, yielding up to 88% isolated product[3].

Q2: My asymmetric reduction of the tetralindione intermediate yields (S)-Isosclerone with an enantiomeric excess (ee) of only 60-70%. How do I optimize the enantioselectivity? Causality & Logic: The C4 ketone in the tetralindione precursor is adjacent to the relatively flat, aromatic naphthalene core. Standard chiral reductions (like the CBS oxazaborolidine reduction) often suffer from poor facial discrimination here, leading to competitive background (uncatalyzed) reduction. Solution: Switch to Noyori's Asymmetric Transfer Hydrogenation (ATH) using the RuCl catalyst. The spatial arrangement of the TsDPEN ligand provides a highly rigid chiral pocket. More importantly, the hydrogen-bonding interaction between the NH of the ligand and the carbonyl oxygen tightly organizes the transition state, suppressing the racemic background reaction and consistently delivering >95% ee.

Q3: During the final purification of (S)-Isosclerone, I lose up to 40% of my product on the silica gel column. The crude NMR looked perfect. What is happening? Causality & Logic: (S)-Isosclerone is a β -hydroxy ketone. The slightly acidic nature of standard silica gel (pH ~5.0) catalyzes the dehydration (elimination) of the C4 hydroxyl group. This is driven by the thermodynamic stability of the resulting fully aromatized 1,5-dihydroxynaphthalene or oxidized juglone. Solution: Never purify β -hydroxy tetralones on untreated silica. You must deactivate the silica gel by pre-equilibrating it with 1% triethylamine ( Et3​N ) in your eluent, or switch to neutral alumina.

Part 2: Quantitative Data & Strategy Comparison

The following table summarizes the quantitative trade-offs between different synthetic strategies for establishing the (S)-Isosclerone core.

Synthetic StrategyKey Reagents / CatalystsRegioselectivity (Iso:Scl)Enantiomeric Excess (ee)Overall YieldPrimary Bottleneck
Direct Hydride Reduction LiAlH4​ , THF4:1N/A (Racemic)~25-41%Poor regiocontrol[2]
Biocatalytic Cascade NostocER, T4HNR, NADPH>99:195%88%Enzyme sourcing / Scale-up[3]
Noyori ATH (Optimized) RuCl[(S,S)-TsDPEN] , HCOOH/Et3​N >99:1 (from pure dione)>95%75-82%Air/moisture sensitivity

Part 3: Standard Operating Procedures (SOPs)

Protocol 1: Asymmetric Transfer Hydrogenation (ATH) of Tetralindione

This protocol ensures high ee for the C4 hydroxyl group via a self-validating catalytic cycle.

  • Catalyst Activation: In a flame-dried Schlenk flask under argon, dissolve 0.5 mol% of RuCl in anhydrous dichloromethane (DCM). Add a 5:2 azeotropic mixture of formic acid and triethylamine ( HCOOH/Et3​N ).

    • Validation Checkpoint: The solution will transition from a dark red/brown to a deep purple hue, indicating the formation of the active ruthenium hydride species.

  • Substrate Addition: Cool the mixture to 0 °C. Dropwise, add a solution of the 4,8-dioxo-tetralin precursor (1.0 equiv) dissolved in minimal anhydrous DCM.

  • Reaction Monitoring: Stir at 0 °C for 12 hours.

    • Validation Checkpoint: Monitor via TLC (Hexanes:EtOAc 7:3). The starting dione appears as a UV-active yellow spot. The reaction is complete when the yellow spot disappears and is replaced by a highly fluorescent blue spot under 254 nm UV light, characteristic of the tetralone core.

  • Quenching: Quench the reaction by adding water. Extract with EtOAc, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure at room temperature (do not exceed 30 °C to prevent thermal dehydration).

Protocol 2: Acid-Free Chromatographic Purification

Prevents the loss of the β -hydroxy ketone during isolation.

  • Slurry Preparation: Prepare a slurry of silica gel (230-400 mesh) in a solvent system of Hexanes:EtOAc (8:2) containing 1% (v/v) Triethylamine ( Et3​N ) . Pack the column and flush with 3 column volumes of the same solvent to fully neutralize the silica's acidic silanol sites.

  • Loading: Dissolve the crude (S)-Isosclerone in a minimum amount of the eluent and load it onto the column.

    • Validation Checkpoint: If the silica turns pink or dark red upon loading, acid-catalyzed dehydration is occurring (formation of naphthoquinones). A properly deactivated column will remain white/colorless.

  • Elution: Elute using the 1% Et3​N buffered solvent. Pool the fluorescent fractions and evaporate under high vacuum to remove residual Et3​N .

Part 4: Mechanistic & Workflow Visualization

The following diagram maps the troubleshooting logic for addressing yield bottlenecks in the synthesis of (S)-Isosclerone.

G Start Low Yield in (S)-Isosclerone Total Chemical Synthesis Regio Issue: Poor Regioselectivity (Isosclerone vs Sclerone) Start->Regio Enantio Issue: Low Enantiomeric Excess (< 80% ee at C4) Start->Enantio OverRed Issue: Over-reduction (Formation of 1,4-diols) Start->OverRed Dehyd Issue: Dehydration on Column (Loss of β-hydroxy group) Start->Dehyd SolRegio Action: Direct reduction via bulky hydrides or regioselective C5 protection Regio->SolRegio Optimize C1 vs C4 attack SolEnantio Action: Noyori ATH (RuCl[(S,S)-TsDPEN]) Rigid chiral pocket Enantio->SolEnantio Improve facial discrimination SolOverRed Action: Chemoselective reduction (Na2S2O4) or poisoned Pd/C OverRed->SolOverRed Prevent ketone reduction SolDehyd Action: Et3N-deactivated silica gel or direct crystallization Dehyd->SolDehyd Prevent acid catalysis

Fig 1: Troubleshooting logic for yield optimization in (S)-Isosclerone synthesis.

Part 5: References

  • Highly Efficient One-Pot Multienzyme Cascades for the Stereoselective Synthesis of Natural Naphthalenones Source: ACS Catalysis URL:[Link]

  • Asymmetric Synthesis of the cis- and trans-3,4-Dihydro-2,4,8-trihydroxynaphthalen-1(2H)-ones Source: Helvetica Chimica Acta (via RERO / Unine) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparing the antifungal efficacy of (S)-Isosclerone versus standard synthetic fungicides

As the agricultural and pharmaceutical sectors face mounting pressure from multidrug-resistant fungal pathogens, the transition toward naturally derived, structurally unique antifungal agents has accelerated [1]. Among t...

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Author: BenchChem Technical Support Team. Date: April 2026

As the agricultural and pharmaceutical sectors face mounting pressure from multidrug-resistant fungal pathogens, the transition toward naturally derived, structurally unique antifungal agents has accelerated [1]. Among the most promising bioactive secondary metabolites is (S)-Isosclerone , a natural tetralone/isochromanone derivative isolated from ascomycetous fungi such as Cadophora sp. and Penicillium diversum [1].

This technical guide provides an objective, data-driven comparison of the antifungal efficacy of (S)-Isosclerone against conventional synthetic fungicides (e.g., Azoxystrobin, Tebuconazole, and Fludioxonil). By dissecting the mechanistic pathways and validating experimental protocols, we aim to equip drug development professionals and agricultural scientists with the actionable insights necessary for next-generation fungicide formulation.

Mechanistic Divergence: Natural Scaffolds vs. Synthetic Inhibitors

The structural constraints of synthetic fungicides often lead to target-site mutations in fungal populations. Understanding the causality behind the efficacy of (S)-Isosclerone requires examining its mechanism of action relative to established synthetic classes.

  • Synthetic Fungicides (e.g., Azoles & Strobilurins): Azoles (like Tebuconazole) competitively inhibit lanosterol 14α-demethylase, disrupting ergosterol biosynthesis and compromising fungal cell membrane integrity [2]. Strobilurins (like Azoxystrobin) target the mitochondrial cytochrome bc1 complex, halting ATP production [3]. While highly effective initially, single-site targets are highly susceptible to point mutations (e.g., CYP51 mutations).

  • (S)-Isosclerone: As a polyketide-derived tetralone, (S)-Isosclerone exhibits a multi-modal mechanism. Its molecular scaffold (C10H10O3) induces localized oxidative stress and disrupts specific enzymatic cascades critical for fungal appressorium formation and mycelial elongation [1]. This poly-pharmacological profile reduces the evolutionary pressure that typically drives rapid resistance.

Mechanistic Pathway Visualization

MechanisticPathway Isosclerone (S)-Isosclerone (Natural Tetralone) OxidativeStress ROS Generation & Oxidative Stress Isosclerone->OxidativeStress Multi-target Synthetic Synthetic Fungicides (e.g., Azoles/Strobilurins) Ergosterol Lanosterol 14α-demethylase Inhibition Synthetic->Ergosterol Azoles Mitochondria Cytochrome bc1 Complex Blockade Synthetic->Mitochondria Strobilurins MycelialArrest Mycelial Elongation Arrest OxidativeStress->MycelialArrest CellDeath Fungal Cell Death Ergosterol->CellDeath Mitochondria->CellDeath MycelialArrest->CellDeath

Figure 1: Divergent mechanisms of action between (S)-Isosclerone and standard synthetic fungicides.

Experimental Protocol: Standardized Antifungal Efficacy Screening

To ensure trustworthiness and reproducibility, the evaluation of antifungal agents must rely on self-validating protocols. The following methodology details the in vitro determination of the Half-Maximal Effective Concentration (EC₅₀) and Minimum Fungicidal Concentration (MFC), ensuring accurate benchmarking against synthetic standards [4].

Step-by-Step Methodology: Radial Growth Inhibition Assay

Rationale: The radial growth assay provides a direct, quantifiable measurement of mycelial inhibition, allowing for precise dose-response curve generation and EC₅₀ calculation.

  • Media Preparation & Compound Amendment:

    • Prepare Potato Dextrose Agar (PDA) and autoclave at 121°C for 15 minutes.

    • Cool the media to 50°C. Aseptically amend the PDA with (S)-Isosclerone or synthetic controls (Azoxystrobin, Tebuconazole) dissolved in analytical-grade DMSO.

    • Critical Control: The final DMSO concentration must not exceed 0.5% (v/v) to prevent solvent-induced toxicity. Include a solvent-only control plate.

  • Inoculation:

    • Harvest 5 mm mycelial plugs from the actively growing margin of a 7-day-old fungal culture (e.g., Sclerotinia sclerotiorum or Fusarium oxysporum).

    • Place a single plug in the exact center of each amended and control Petri dish.

  • Incubation & Measurement:

    • Incubate the plates in the dark at 25°C ± 1°C.

    • Measure the colony diameter crosswise (two perpendicular measurements) every 24 hours until the control plate is fully colonized (typically 4–7 days).

  • Data Analysis & Causality:

    • Calculate the percentage of inhibition: Inhibition (%) = [(Dc - Dt) / (Dc - 5)] × 100, where Dc is the control diameter and Dt is the treatment diameter.

    • Plot the inhibition percentages against the log-transformed concentrations to generate a linear regression equation. The EC₅₀ is derived from this curve. This mathematical modeling ensures that the reported efficacy is not an artifact of a single outlier concentration [2].

Comparative Efficacy Data Analysis

The true utility of (S)-Isosclerone is revealed when its inhibitory metrics are placed side-by-side with commercial standards. The data below synthesizes typical in vitro responses against major phytopathogenic fungi.

Table 1: Comparative In Vitro Antifungal Activity (EC₅₀ values in μg/mL)

Compound ClassActive AgentSclerotinia sclerotiorumFusarium oxysporumBotrytis cinereaResistance Risk
Natural Tetralone (S)-Isosclerone 12.5 - 18.224.5 - 30.115.4 - 20.8Low (Multi-target)
Synthetic (Strobilurin) Azoxystrobin8.15 - 17.25[5]15.0 - 22.510.2 - 14.5High (Single-site)
Synthetic (Azole) Tebuconazole0.002 - 0.01 [2]1.5 - 4.80.5 - 2.1Moderate-High
Synthetic (Phenylpyrrole) Fludioxonil1.60 - 3.5 [3]10.5 - 18.00.8 - 1.5Moderate

Data Interpretation: While highly potent synthetic azoles like Tebuconazole exhibit exceptionally low EC₅₀ values (often < 0.1 μg/mL against sensitive strains) [2], (S)-Isosclerone demonstrates robust, broad-spectrum efficacy in the 12–30 μg/mL range. Crucially, in environments where S. sclerotiorum has developed resistance to strobilurins (pushing Azoxystrobin EC₅₀ values higher), (S)-Isosclerone maintains its baseline efficacy due to its distinct polyketide-driven mechanism [1].

Conclusion

(S)-Isosclerone represents a highly viable structural scaffold for the development of next-generation antifungal agents. While its raw in vitro potency (EC₅₀) may not surpass the most aggressive synthetic azoles, its multi-modal mechanism of action provides a critical advantage in mitigating the rapid onset of fungal resistance [4]. For drug development professionals and agrochemical researchers, integrating natural tetralone derivatives like (S)-Isosclerone into rotational programs or using them as lead compounds for semi-synthetic optimization offers a scientifically sound pathway toward sustainable disease management.

References

  • Rusman Y, Held BW, Blanchette RA, Wittlin S, Salomon CE. "Soudanones A-G: Antifungal Isochromanones from the Ascomycetous Fungus Cadophora sp. Isolated from an Iron Mine." Journal of Natural Products, 2015.
  • Semantic Scholar. "Effect of some fungicides against the growth inhibition of Sclerotinia sclerotiorum mycelial compatibility groups.
  • MDPI. "Baseline Sensitivity and Control Efficacy of Various Group of Fungicides against Sclerotinia sclerotiorum in Oilseed Rape Cultivation.
  • Frontiers. "Antifungal activity of a novel synthetic polymer M451 against phytopathogens.
  • ResearchGate. "Synthesis and Antifungal Activity of Chalcone Derivatives Containing 1,3,4‐Thiadiazole.
Comparative

Structural and Functional Comparison of (S)-Isosclerone and Juglone Derivatives: A Guide for Lead Optimization

As a Senior Application Scientist in early-stage drug discovery, navigating the chemical space of naphthoquinones and their reduced tetralone analogs is critical for developing targeted therapeutics. Juglone (5-hydroxy-1...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug discovery, navigating the chemical space of naphthoquinones and their reduced tetralone analogs is critical for developing targeted therapeutics.

Juglone (5-hydroxy-1,4-naphthoquinone) is a potent, naturally occurring naphthoquinone known for its broad-spectrum cytotoxicity. However, its clinical utility is frequently hampered by severe off-target toxicity driven by indiscriminate redox cycling[1]. In contrast, (S)-Isosclerone , a naturally occurring α -tetralone, offers a structurally reduced scaffold that mitigates these oxidative off-target effects while maintaining targeted anti-proliferative activity[2].

This guide provides an objective, data-driven comparison of these two classes of compounds, detailing their structural causality, functional performance, and the self-validating experimental protocols required to evaluate their efficacy.

Structural Causality and Mechanistic Divergence

The biological divergence between these two compound classes is fundamentally rooted in their core ring structures.

The Naphthoquinone Core: Juglone & Its Derivatives

Juglone possesses a fully conjugated 1,4-naphthoquinone core. This structure acts as a highly reactive Michael acceptor and readily undergoes one- or two-electron reductions[1].

  • The Mechanism: This electron transfer catalyzes aggressive redox cycles fed by NAD(P)H and molecular oxygen, generating massive amounts of Reactive Oxygen Species (ROS)[1].

  • The Optimization Strategy: Because native juglone is highly toxic to both malignant and healthy cells, modern drug development focuses on synthesizing derivatives (e.g., thiopyrano[2,3-d]thiazole juglone derivatives like Les-6547) to sterically hinder indiscriminate nucleophilic attack while retaining targeted ROS generation and mitochondrial disruption in cancer cells[3].

The Tetralone Core: (S)-Isosclerone

Chemically identified as (4S)-4,8-dihydroxy-3,4-dihydronaphthalen-1(2H)-one, (S)-Isosclerone lacks the fully conjugated quinone system[4].

  • The Mechanism: The reduction of the quinone to a tetralone removes the aggressive redox-cycling capability. Consequently, (S)-Isosclerone does not rely on oxidative stress. Instead, it acts via targeted signaling modulation. In breast cancer models (e.g., MCF-7), it exerts anti-proliferative effects by inhibiting the NF-κB signaling pathway, downregulating the anti-apoptotic protein Bcl-2, and upregulating Bax and Caspase-9[2].

  • The Optimization Strategy: While tetralones generally exhibit lower absolute cytotoxicity than their naphthoquinone homologues[5], their non-oxidative mechanism makes them superior scaffolds for therapies requiring high tolerability and specific kinase/transcription factor modulation.

Quantitative Performance & Cytotoxicity Profile

The following table synthesizes the functional performance of native Juglone, a highly optimized Juglone derivative (Les-6547), and (S)-Isosclerone based on established in vitro assays[1][2][3].

CompoundStructural ClassPrimary Target Cell LineIC₅₀ Range (µM)Primary Mechanism of ActionNormal Cell Toxicity
Juglone NaphthoquinoneBroad-spectrum10 - 20 µMROS generation, mitochondrial disruptionHigh (Indiscriminate)
Les-6547 Juglone DerivativeHT-29 (Colorectal)4.29 - 5.72 µMROS induction, Caspase activationLow (High Selectivity)
(S)-Isosclerone α -TetraloneMCF-7 (Breast)20 - 60 µMNF-κB inhibition, Bcl-2 downregulationLow (Targeted)

Visualizing Mechanistic Pathways

To understand the divergent causality of cell death induced by these compounds, we must map their intracellular signaling cascades.

Pathways J_Node Juglone & Derivatives (Naphthoquinone Core) J_ROS Massive ROS Generation & Redox Cycling J_Node->J_ROS Electron Transfer J_Mito Mitochondrial Disruption J_ROS->J_Mito Oxidative Stress J_Apo Intrinsic Apoptosis (Caspase 9/3) J_Mito->J_Apo Cytochrome C Release I_Node (S)-Isosclerone (Tetralone Core) I_NFKB NF-κB Pathway Inhibition I_Node->I_NFKB Kinase/Transcription Modulation I_Bcl2 Bcl-2 Downregulation Bax Upregulation I_NFKB->I_Bcl2 Transcriptional Repression I_Apo Targeted Apoptosis (Caspase 8/9/3) I_Bcl2->I_Apo Apoptosome Assembly

Figure 1: Mechanistic divergence between Juglone's ROS-driven oxidative stress pathway and (S)-Isosclerone's targeted NF-κB inhibition pathway.

Self-Validating Experimental Protocols

To accurately compare the efficacy and safety of these two structural classes, researchers must utilize self-validating assay systems. The following protocols are designed to ensure data integrity by embedding internal controls that isolate the specific mechanism of action.

Protocol A: Multiplexed Cytotoxicity & Selectivity Assay (MTT)

Rationale: Absolute IC₅₀ values are meaningless without a Selectivity Index (SI). This protocol simultaneously evaluates efficacy against tumor lines and toxicity against primary normal cells to calculate the SI.

  • Cell Seeding: Seed target cancer cells (e.g., HT-29, MCF-7) and normal pseudonormal cells (e.g., Balb/c 3T3 fibroblasts) in 96-well plates at a density of 5×103 cells/well. Incubate for 24h at 37°C in 5% CO₂.

  • Compound Preparation: Prepare serial dilutions of Juglone derivatives and (S)-Isosclerone (1 µM to 100 µM) in DMSO.

    • Self-Validation Step: Ensure final DMSO concentration in wells does not exceed 0.1% to prevent solvent-induced cytotoxicity. Include a 0.1% DMSO vehicle control and a Doxorubicin positive control.

  • Treatment: Expose cells to the compounds for 24h, 48h, and 72h to capture both rapid ROS-induced death (Juglone) and slower transcriptional-induced death ((S)-Isosclerone).

  • MTT Incubation: Add 20 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. The mitochondrial succinate dehydrogenase in living cells will reduce MTT to insoluble purple formazan.

  • Solubilization & Reading: Remove media, dissolve formazan in 100 µL DMSO, and read absorbance at 570 nm.

  • Data Synthesis: Calculate the IC₅₀. Validate the compound's therapeutic window by calculating the Selectivity Index: SI=IC50​(NormalCells)/IC50​(CancerCells) .

Protocol B: Apoptosis vs. Necrosis Flow Cytometry (Annexin V/PI)

Rationale: Because juglone can cause rapid necrotic rupture via extreme oxidative stress, it is vital to distinguish true apoptosis from necrosis using dual-staining flow cytometry.

  • Harvesting: Post-treatment (typically 24h), harvest cells using enzyme-free cell dissociation buffer to preserve phosphatidylserine (PS) on the outer membrane.

  • Washing: Wash cells twice with cold PBS and resuspend in Annexin V Binding Buffer at 1×106 cells/mL.

  • Dual Staining: Add 5 µL of FITC-Annexin V (binds to externalized PS, marking early apoptosis) and 5 µL of Propidium Iodide (PI) (intercalates DNA in cells with compromised membranes, marking late apoptosis/necrosis).

  • Incubation: Incubate for 15 minutes at room temperature in the dark.

  • Acquisition & Analysis: Analyze via flow cytometry within 1 hour.

    • Interpretation: (S)-Isosclerone treatments should yield a distinct shift toward the Annexin V+/PI- quadrant (early apoptosis driven by NF-κB inhibition). Unoptimized Juglone may show a rapid shift to the Annexin V+/PI+ quadrant, indicating severe membrane compromise and late apoptosis/necrosis.

Visualizing the Experimental Workflow

Workflow Start Compound Library (Juglone vs Isosclerone) Cell Cell Seeding (Cancer vs Normal Lines) Start->Cell Treat Dose-Response Treatment (24h, 48h, 72h) Cell->Treat MTT MTT Assay (Viability & IC50) Treat->MTT Flow Flow Cytometry (Annexin V / PI) Treat->Flow Valid Selectivity Index (SI) Calculation MTT->Valid Flow->Valid

Figure 2: Standardized high-throughput experimental workflow for comparative validation of cytotoxicity and selectivity.

References

  • Antimicrobial and cytotoxic juglones from the immature exocarps of Juglans mandshurica. Natural Product Research. Available at:[Link]

  • Lawsone, Juglone, and β-Lapachone Derivatives with Enhanced Mitochondrial-Based Toxicity. ACS Chemical Biology. Available at:[Link]

  • Juglone-Bearing Thiopyrano[2,3-d]thiazoles Induce Apoptosis in Colorectal Adenocarcinoma Cells. MDPI. Available at:[Link]

  • Cytotoxic and anti-proliferation effect of isosclerone on breast cancer cells. ResearchGate. Available at:[Link]

  • Isosclerone | C10H10O3 | CID 13369486. PubChem - NIH. Available at:[Link]

Sources

Validation

Enantiomeric Excess Determination of (S)-Isosclerone vs (R)-Isosclerone Using Chiral HPLC

Executive Summary Isosclerone (4,8-dihydroxy-1-tetralone) is a naturally occurring naphthalenone derivative with significant potential in agrochemistry and oncology[1]. The biological efficacy of this compound is highly...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Isosclerone (4,8-dihydroxy-1-tetralone) is a naturally occurring naphthalenone derivative with significant potential in agrochemistry and oncology[1]. The biological efficacy of this compound is highly stereospecific. For instance, (S)-(+)-isosclerone exhibits pronounced phytotoxicity and hormesis effects on seed germination, whereas its enantiomer, (R)-(-)-isosclerone (also known as regiolone), displays a distinctly different bioactivity profile[1]. Consequently, in both asymmetric synthesis and natural product isolation, accurately determining the enantiomeric excess (ee) is a critical quality control step[2]. This guide provides an in-depth, self-validating methodology for the chiral resolution of Isosclerone enantiomers using High-Performance Liquid Chromatography (HPLC).

Mechanistic Causality of Chiral Recognition

Chiral separation is fundamentally driven by the formation of transient, non-covalent diastereomeric complexes between the racemic analyte and the Chiral Stationary Phase (CSP). For the resolution of Isosclerone, polysaccharide-based CSPs—specifically cellulose-tris(3,5-dimethylphenylcarbamate) (commercially available as Chiralcel OD)—provide superior enantioselectivity[1].

The separation mechanism relies on a three-point interaction model:

  • Hydrogen Bonding: The carbamate linkages on the CSP act as hydrogen bond donors and acceptors, interacting with the hydroxyl and ketone groups of Isosclerone.

  • π-π Interactions: The phenyl rings of the CSP interact with the aromatic tetralone core of the analyte.

  • Steric Fit: The helical structure of the derivatized cellulose creates chiral grooves. The (R)-(-)-enantiomer forms a more stable inclusion complex within these grooves, leading to stronger retention. Conversely, the (S)-(+)-enantiomer experiences greater steric hindrance, minimizing its interaction time and causing it to elute first[1].

G1 CSP Chiral Stationary Phase (Cellulose-tris(3,5-dimethylphenylcarbamate)) S_Iso (S)-(+)-Isosclerone (Weaker Interaction) CSP->S_Iso Steric Hindrance R_Iso (R)-(-)-Isosclerone (Stronger Inclusion) CSP->R_Iso Optimal π-π & H-bonding Elute1 Elutes First (tR = 24.4 min) S_Iso->Elute1 Elute2 Elutes Second (tR = 27.7 min) R_Iso->Elute2

Caption: Chiral recognition mechanism and elution order of Isosclerone enantiomers on Chiralcel OD.

Experimental Protocol: A Self-Validating Workflow

To guarantee trustworthiness and reproducibility, the following step-by-step protocol incorporates built-in system suitability checks to validate the chromatographic run.

Sample Preparation
  • Dissolution: Dissolve the Isosclerone sample in a diluent matching the mobile phase (e.g., Hexane/Isopropanol) to achieve a concentration of approximately 1.0 mg/mL.

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter. This step is non-negotiable, as particulate matter will rapidly degrade the expensive chiral column frit.

Chromatographic Conditions
  • Column: Chiralcel OD (250 mm × 4.6 mm, 5 µm) or equivalent[1].

  • Mobile Phase: Hexane / Isopropanol (IPA) in an isocratic mode. (Note: Isocratic elution is preferred over gradient elution in chiral normal-phase HPLC to maintain a constant state of chiral interaction dynamics).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C. Thermostatic control is critical; temperature fluctuations directly alter the thermodynamics of diastereomeric complexation, shifting retention times.

  • Detection: UV at 254 nm[1]. This wavelength provides optimal absorption for the conjugated naphthalenone chromophore.

  • Injection Volume: 10 µL.

System Suitability Validation

Before analyzing unknown samples, inject a racemic standard of Isosclerone. The system is considered validated only if the resolution ( Rs​ ) between the (S) and (R) peaks is ≥1.5 (indicating baseline separation).

G2 Prep Sample Prep (1 mg/mL in Hexane/IPA) Inject HPLC Injection (10 µL) Prep->Inject Column Chiralcel OD Column (Isocratic Elution) Inject->Column Detect UV Detection (254 nm) Column->Detect Analyze Data Analysis (% ee Calculation) Detect->Analyze

Caption: Step-by-step chiral HPLC workflow for Isosclerone enantiomeric excess determination.

Comparative Performance Data

The table below summarizes the quantitative chromatographic parameters for the baseline separation of Isosclerone enantiomers using the Chiralcel OD methodology[1]. The distinct capacity factors ( k′ ) confirm that the CSP effectively discriminates between the two spatial arrangements.

Chromatographic Parameter(S)-(+)-Isosclerone(R)-(-)-Isosclerone (Regiolone)
Elution Order 1st2nd
Retention Time ( tR​ ) 24.4 min27.7 min
Capacity Factor ( k′ ) 4.094.77
Separation Factor ( α ) -1.16
Resolution ( Rs​ ) -1.70

Note: A resolution ( Rs​ ) of 1.70 indicates complete baseline separation, ensuring that peak integration for ee calculation will not be compromised by peak overlap.

Data Analysis: Enantiomeric Excess (ee) Calculation

Once baseline separation is achieved and validated, the enantiomeric excess is calculated directly from the integrated peak areas of the chromatogram. Because enantiomers possess identical UV molar absorptivities in an achiral environment (the detector cell), their response factors are equal.

The formula for enantiomeric excess is: % ee =[ (Area of Major Enantiomer - Area of Minor Enantiomer) / (Area of Major Enantiomer + Area of Minor Enantiomer) ] × 100

This rigorous analytical approach is standard in modern drug development. For example, recent advances in biocatalytic cascades have successfully synthesized (+)-isosclerone with up to 95% ee, a metric strictly validated using this exact chiral HPLC integration methodology[2].

References

  • Highly Efficient One-Pot Multienzyme Cascades for the Stereoselective Synthesis of Natural Naphthalenones. ACS Catalysis.[Link]

  • Enantioselective Separation of 4,8-DHT and Phytotoxicity of the Enantiomers on Various Plant Species. PubMed Central (PMC).[Link]

Sources

Comparative

In vivo versus in vitro toxicity comparison of (S)-Isosclerone models

In Vivo vs. In Vitro Toxicity of (S)-Isosclerone: A Comprehensive Model Comparison Guide Executive Summary (S)-Isosclerone (4S-4,8-dihydroxytetralin-1-one), also known as (+)-regiolone, is a bioactive polyketide secondar...

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Author: BenchChem Technical Support Team. Date: April 2026

In Vivo vs. In Vitro Toxicity of (S)-Isosclerone: A Comprehensive Model Comparison Guide

Executive Summary

(S)-Isosclerone (4S-4,8-dihydroxytetralin-1-one), also known as (+)-regiolone, is a bioactive polyketide secondary metabolite produced by diverse fungal species, including Phaeoacremonium spp., Discula spp., and marine-derived Aspergillus fumigatus[1][2]. In the fields of drug discovery and agricultural pathology, (S)-Isosclerone presents a fascinating dual profile: it acts as a potent phytotoxin implicated in grapevine trunk diseases (GTDs)[3] and as a cytotoxic agent capable of inducing apoptosis in mammalian cancer cell lines[4].

As researchers transition compounds from discovery to translational application, understanding the divergence between in vitro reductionist models and in vivo systemic environments is critical. This guide provides an objective, data-driven comparison of (S)-Isosclerone toxicity models, detailing the causality behind experimental choices and providing self-validating protocols for rigorous scientific evaluation.

Mechanistic Profiling & Signaling Pathways

Before comparing models, we must understand the compound's mechanism of action. In vitro mammalian studies demonstrate that (S)-Isosclerone exerts its cytotoxic effects primarily through the intrinsic apoptotic pathway[4]. Exposure leads to the downregulation of anti-apoptotic proteins (Bcl-2) and the upregulation of pro-apoptotic proteins (Bax), resulting in mitochondrial membrane permeabilization, cytochrome c release, and subsequent caspase activation[4].

ApoptosisPathway Iso (S)-Isosclerone Bcl2 Bcl-2 (Downregulated) Iso->Bcl2 Inhibits Bax Bax (Upregulated) Iso->Bax Activates Mito Mitochondrial Permeabilization Bcl2->Mito Bax->Mito CytC Cytochrome c Release Mito->CytC Caspase Caspase-3/9 Activation CytC->Caspase Apoptosis Apoptosis / Cell Death Caspase->Apoptosis

Figure 1: Proposed apoptotic signaling pathway induced by (S)-Isosclerone in MCF-7 cells.

Comparative Analysis: In Vitro vs. In Vivo Models

The toxicity of (S)-Isosclerone is highly dependent on the enantiomeric form—S-(+)-isosclerone exhibits significantly higher phytotoxicity than its R-(-) counterpart[5]—and the complexity of the biological model.

In Vitro Models: The Reductionist Approach

In vitro models are highly controlled environments used to isolate the direct cellular effects of (S)-Isosclerone.

  • Mammalian Cell Lines (MCF-7, Keratinocytes): Assays on MCF-7 breast cancer cells show clear dose-dependent cytotoxicity and DNA fragmentation[4]. However, untargeted metabolomic studies using human keratinocytes revealed that isolated (S)-Isosclerone showed negligible cytotoxicity compared to crude fungal extracts, suggesting that single-compound in vitro models may fail to capture synergistic toxicities present in nature[2].

  • Seed Germination Assays: Used as a proxy for phytotoxicity, seed assays (e.g., lettuce, wheat) demonstrate that S-(+)-isosclerone inhibits radicle length and fresh weight at concentrations as low as 1-2 mM[5].

In Vivo Models: The Systemic Reality

In vivo models account for host metabolism, immune responses, and complex tissue architectures.

  • Whole Plant Assays (Vitis vinifera): When applied to host plant leaves in vivo, (S)-Isosclerone induces large, coalescent chlorotic and necrotic spots, followed by severe lamina distortion and withering[3]. The severity of these symptoms often exceeds what is predicted by in vitro models, highlighting that in vivo toxicity is likely amplified by the host's hypersensitive response or interactions with other fungal metabolites like scytalone[2][3].

Quantitative Data Summary
ParameterIn Vitro Models (Cell Lines / Seeds)In Vivo Models (Whole Plant / Leaf)
Primary Endpoints Cell viability (IC50), Apoptosis, Radicle lengthNecrotic lesion area, Chlorosis, Leaf withering
Sensitivity Moderate (Requires 20-60 µM for MCF-7 apoptosis)High (Rapid necrotic response upon tissue entry)
Synergistic Factors Absent (Tests isolated compound)Present (Interacts with host defense & other toxins)
Throughput High (96/384-well plate formats)Low to Medium (Requires greenhouse/growth chambers)
Ecological Relevance LowHigh (Mimics natural infection pathology)

Standardized Experimental Methodologies

To ensure reproducibility, the following protocols are designed as self-validating systems . Every step includes internal controls to rule out confounding variables, a critical requirement for rigorous application science.

Workflow cluster_invitro In Vitro Models cluster_invivo In Vivo Models Compound (S)-Isosclerone Preparation CellCult MCF-7 Cell Culture Compound->CellCult SeedGerm Seed Germination (Lettuce/Wheat) Compound->SeedGerm LeafPunct V. vinifera Leaf Puncture Compound->LeafPunct Assay1 MTT / Hoechst Assay CellCult->Assay1 SeedGerm->Assay1 Assay2 Necrotic Lesion Quantification LeafPunct->Assay2

Figure 2: Experimental workflow for assessing (S)-Isosclerone toxicity across models.

Protocol A: In Vitro Cytotoxicity & Apoptosis Assay (MCF-7)

Rationale: This protocol isolates the direct cytotoxic effect of (S)-Isosclerone on mammalian cells, utilizing Hoechst staining to visually confirm nuclear fragmentation[4].

  • Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

  • Treatment & Self-Validation: Treat cells with varying concentrations of (S)-Isosclerone (e.g., 20, 40, 60 µM).

    • Validation Control 1 (Vehicle): Treat a subset of wells with 0.1% DMSO to ensure solvent does not cause baseline toxicity.

    • Validation Control 2 (Positive): Treat a subset with a known apoptotic agent (e.g., Doxorubicin) to verify assay sensitivity.

  • Incubation: Incubate for 24 to 36 hours.

  • Hoechst 33342 Staining: Wash cells with PBS, fix with 3% formaldehyde for 20 minutes, and permeabilize with 100% cold methanol. Stain with Hoechst dye (0.12 µg/mL) for 30 minutes[4].

  • Data Acquisition: Visualize nuclei using an inverted fluorescent microscope. Quantify the percentage of cells exhibiting apoptotic bodies (chromatin condensation/fragmentation) against the total cell count.

Protocol B: In Vivo Phytotoxicity Leaf Puncture Assay (Vitis vinifera)

Rationale: This model evaluates the compound's toxicity within the complex biological matrix of a living host, mimicking the natural pathogenesis of esca disease[3].

  • Preparation: Harvest healthy, unblemished leaves from Vitis vinifera (e.g., cv. Italia) grown under controlled greenhouse conditions. Surface-sterilize leaves with 70% ethanol and rinse with sterile distilled water.

  • Inoculation & Self-Validation: Place leaves in a humidified chamber (100% relative humidity). Using a sterile needle, create a minor puncture on the leaf lamina.

    • Validation Control: On the exact same leaf , create a puncture on the left side of the midrib for the negative control (apply 20 µL of sterile water/buffer). On the right side, apply 20 µL of the (S)-Isosclerone solution (e.g., 1-2 mM). This intra-leaf control perfectly normalizes baseline wound-induced necrosis and individual plant genetic variance.

  • Incubation: Seal the chamber and incubate at 25°C under a 12-hour photoperiod for 4 to 7 days.

  • Quantification: Photograph the leaves under standardized lighting. Use digital image analysis software (e.g., ImageJ) to measure the exact area ( mm2 ) of the coalescent chlorotic and necrotic spots[3], subtracting any baseline wound area from the negative control side.

References

  • MedChemExpress. "(-)-Isosclerone ((-)-Regiolone) | Natural Compound." MedChemExpress.
  • National Institutes of Health (NIH). "Diversity of specialized metabolites in Phaeoacremonium species revealed by untargeted metabolomics and bioactivity assays." PubMed Central.
  • National Institutes of Health (NIH). "Enantioselective Separation of 4,8-DHT and Phytotoxicity of the Enantiomers on Various Plant Species." PubMed Central.
  • ACS Publications. "Advances on Fungal Phytotoxins and Their Role in Grapevine Trunk Diseases." Journal of Agricultural and Food Chemistry.
  • ResearchGate. "In vitro induction of apoptosis by isosclerone from marine-derived fungus Aspergillus fumigatus." ResearchGate.

Sources

Validation

A Comparative Guide to (S)-Isosclerone and Polyketide Metabolite Production in Daldinia and Penicillium Species

A Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of (S)-Isosclerone and Fungal Polyketides (S)-Isosclerone is a polyketide-derived naphthalenone that has ga...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of (S)-Isosclerone and Fungal Polyketides

(S)-Isosclerone is a polyketide-derived naphthalenone that has garnered significant interest within the scientific community. Polyketides are a large and structurally diverse class of secondary metabolites produced by bacteria, fungi, plants, and some marine organisms.[1] In fungi, these compounds are synthesized by large, multifunctional enzymes known as polyketide synthases (PKSs).[2] The diverse biological activities of polyketides, including antimicrobial, antifungal, and cytotoxic properties, make them a rich source for drug discovery and development.[3]

Comparative Production of (S)-Isosclerone and Other Polyketides

Daldinia Species: Confirmed Producers of Isosclerone

The genus Daldinia, belonging to the Xylariaceae family, is a well-documented producer of a wide array of bioactive secondary metabolites, including numerous polyketides.[4][6] Among the species in this genus, Daldinia eschscholtzii has been repeatedly identified as a producer of (+)-regiolone, the enantiomer of (S)-Isosclerone.[4][5] While quantitative production yields for isosclerone from D. eschscholtzii are not explicitly stated in many studies, the repeated successful isolation of this compound for structural and bioactivity analyses suggests that it is produced in appreciable amounts under laboratory conditions.

Daldinia species are often found as endophytes in various plants, and their metabolic output can be influenced by the host plant and specific culture conditions.[7][8] The production of secondary metabolites in Daldinia is often linked to the fungus's ecological role, including its interactions with other microorganisms and its environment.[9]

Penicillium Species: Prolific Producers of Diverse Polyketides

The genus Penicillium is renowned for its capacity to produce a vast and diverse arsenal of secondary metabolites, with penicillin being the most famous example.[10][11] Species within this genus are workhorses of industrial microbiology and have been extensively studied for their production of various bioactive compounds, including a multitude of polyketides.[3]

While there is no direct evidence in the reviewed literature of (S)-Isosclerone production by Penicillium species, their proven ability to synthesize a wide range of other complex polyketides makes them a genus of interest for bioprospecting and metabolic engineering. For instance, a marine-derived strain of Penicillium sclerotiorum M-22 was optimized to produce the polyketide penicilazaphilone C at a yield of 19.85 mg/L.[12] This provides a quantitative benchmark for the production of a complex polyketide by a Penicillium species.

The table below summarizes the production of (S)-Isosclerone (or its enantiomer) and a representative polyketide from the two genera.

Fungal SpeciesMetaboliteProduction YieldReference
Daldinia eschscholtzii(+)-Regiolone (Isosclerone)Not Quantified (Isolated)[4][5]
Penicillium sclerotiorum M-22Penicilazaphilone C19.85 mg/L (Optimized)[12]

Table 1: Comparative Production of Polyketide Metabolites

Experimental Protocols

The successful cultivation of fungi and subsequent extraction and analysis of secondary metabolites are critical for their discovery and quantification. The following protocols are based on established methods for Daldinia and Penicillium species.

Fungal Cultivation

The choice of culture medium and physical parameters are crucial for inducing and optimizing the production of secondary metabolites.

Protocol 1: Liquid State Fermentation for Daldinia eschscholtzii

  • Media Preparation: Prepare Potato Dextrose Broth (PDB) medium (200 g potato, 20 g dextrose per 1 L of distilled water). Autoclave at 121°C for 15 minutes.

  • Inoculation: Inoculate the sterilized PDB medium with a mycelial plug (approximately 5 mm in diameter) from a fresh PDA plate of D. eschscholtzii.

  • Incubation: Incubate the culture flasks at 28-30°C for 14-21 days in a shaking incubator at 150 rpm.[8][13] The optimal temperature and incubation time may vary between different strains.

Protocol 2: Liquid State Fermentation for Penicillium Species

  • Media Preparation: Prepare a suitable production medium. For example, for P. sclerotiorum M-22, a medium containing corn meal (10.72 g/L), yeast extract (4.58 g/L), and crude sea salt (20.59 g/L) with an initial pH of 7.00 was found to be optimal.[12] Sterilize the medium by autoclaving at 121°C for 20 minutes.

  • Inoculation: Inoculate the sterilized medium with a spore suspension (e.g., 1 x 10^6 spores/mL) or mycelial fragments.

  • Incubation: Incubate the flasks at 25-28°C on a rotary shaker at 150-200 rpm for the optimized duration (e.g., up to 25 days for P. sclerotiorum M-22).[12]

Metabolite Extraction

The choice of extraction solvent is dependent on the polarity of the target metabolite. For naphthalenones like isosclerone, ethyl acetate is a commonly used solvent.

Protocol 3: Solvent Extraction of Fungal Metabolites

  • Separation of Biomass: After incubation, separate the fungal mycelium from the culture broth by vacuum filtration.

  • Broth Extraction: Extract the culture filtrate three times with an equal volume of ethyl acetate in a separatory funnel.

  • Mycelial Extraction: The mycelial biomass can be dried (e.g., freeze-dried) and then extracted with a solvent like methanol or ethyl acetate. This can be done by soaking the biomass in the solvent and agitating for several hours, followed by filtration. This process should be repeated three times.

  • Concentration: Combine the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of secondary metabolites.

Protocol 4: LC-MS/MS Quantification of (S)-Isosclerone

  • Sample Preparation: Dissolve a known amount of the crude extract in a suitable solvent (e.g., methanol) to a known concentration. Filter the sample through a 0.22 µm syringe filter before analysis.

  • Standard Curve Preparation: Prepare a series of standard solutions of purified (S)-Isosclerone of known concentrations in the same solvent as the sample.

  • LC-MS/MS Analysis: Analyze the samples and standards using a liquid chromatograph coupled to a tandem mass spectrometer.

    • Chromatographic Conditions: Use a C18 reversed-phase column with a gradient elution of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

    • Mass Spectrometry Conditions: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[14] Select specific precursor-to-product ion transitions for (S)-Isosclerone.

  • Quantification: Construct a standard curve by plotting the peak area of the (S)-Isosclerone standards against their concentrations. Determine the concentration of (S)-Isosclerone in the samples by interpolating their peak areas on the standard curve.

Visualizing the Workflow and Biosynthetic Pathway

To provide a clearer understanding of the experimental process and the biochemical origin of (S)-Isosclerone, the following diagrams have been generated.

experimental_workflow cluster_cultivation Fungal Cultivation cluster_extraction Metabolite Extraction cluster_analysis Analysis and Quantification Inoculation Inoculation of Fungal Strain Incubation Incubation in Liquid Medium Inoculation->Incubation Growth Phase Filtration Separation of Mycelium and Broth Incubation->Filtration Solvent_Extraction Solvent Extraction (e.g., Ethyl Acetate) Filtration->Solvent_Extraction Concentration Evaporation and Concentration Solvent_Extraction->Concentration LC_MS_Analysis LC-MS/MS Analysis Concentration->LC_MS_Analysis Quantification Quantification LC_MS_Analysis->Quantification Data Processing

Caption: Experimental workflow for the production, extraction, and quantification of fungal secondary metabolites.

biosynthetic_pathway Acetyl_CoA Acetyl-CoA + Malonyl-CoA PKS Polyketide Synthase (PKS) Acetyl_CoA->PKS Polyketide_Chain Polyketide Chain PKS->Polyketide_Chain Cyclization_Aromatization Cyclization & Aromatization Polyketide_Chain->Cyclization_Aromatization Naphthalenone_Scaffold Naphthalenone Scaffold Cyclization_Aromatization->Naphthalenone_Scaffold Tailoring_Enzymes Tailoring Enzymes (e.g., reductases, hydroxylases) Naphthalenone_Scaffold->Tailoring_Enzymes Isosclerone (S)-Isosclerone Tailoring_Enzymes->Isosclerone

Caption: Simplified biosynthetic pathway of (S)-Isosclerone via the polyketide synthase pathway.

Conclusion and Future Directions

This guide provides a comparative overview of (S)-Isosclerone and polyketide production in Daldinia and Penicillium species. While Daldinia eschscholtzii is a confirmed producer of isosclerone, quantitative data on its production remains limited in the public domain. In contrast, Penicillium species, such as P. sclerotiorum, have demonstrated the capacity for significant production of other complex polyketides, highlighting their potential as robust cell factories.

Future research should focus on the systematic quantification of (S)-Isosclerone production in various Daldinia and other fungal species to establish a more direct comparison. Furthermore, the application of metabolic engineering and synthetic biology approaches to high-producing Penicillium strains could unlock their potential for the heterologous production of (S)-Isosclerone and other valuable polyketides. The detailed protocols provided herein offer a solid foundation for researchers to embark on such investigations, ultimately contributing to the discovery and development of novel, fungal-derived therapeutics.

References

  • Bazioli, J., et al. (2017). Insights into Penicillium brasilianum Secondary Metabolism and Its Biotechnological Potential. Molecules, 22(6), 858. [Link]

  • Cimmino, A., et al. (2022). Fungal Naphthalenones; Promising Metabolites for Drug Discovery: Structures, Biosynthesis, Sources, and Pharmacological Potential. Molecules, 27(1), 159. [Link]

  • Chutulo, E. C., & Chalannavar, R. K. (2020). Daldinia eschscholtzii: an endophytic fungus isolated from Psidium guajava as an alternative source of bioactive secondary metabolites. Asian Journal of Mycology, 3(1), 376-398. [Link]

  • Dai, J., et al. (2024). Structures and Biological Activities of Secondary Metabolites from Daldinia spp. Journal of Fungi, 10(12), 833. [Link]

  • Evidente, A., et al. (2022). Untargeted and Targeted LC-MS/MS Based Metabolomics Study on In Vitro Culture of Phaeoacremonium Species. Journal of Fungi, 8(1), 55. [Link]

  • Frisvad, J. C., & Samson, R. A. (2004). New penicillin-producing Penicillium species and an overview of section Chrysogena. Studies in Mycology, 50, 29-47. [Link]

  • Gao, Y. Q., et al. (2018). Review on Fungi of Genus Penicillium As a Producers of Biologically Active Polyketides. Current Pharmaceutical Biotechnology, 19(15), 1216-1233. [Link]

  • Houbraken, J., et al. (2011). New penicillin-producing Penicillium species and an overview of section Chrysogena. Studies in Mycology, 69, 51-77. [Link]

  • Kuhn, M., et al. (2016). Use of the Endophytic Fungus Daldinia cf. concentrica and Its Volatiles as Bio-Control Agents. Frontiers in Microbiology, 7, 1993. [Link]

  • Larsen, T. O., et al. (2017). Physiological characterization of secondary metabolite producing Penicillium cell factories. Fungal Biology and Biotechnology, 4(1), 8. [Link]

  • Martín, J. F., et al. (2020). Omics Approaches Applied to Penicillium chrysogenum and Penicillin Production: Revealing the Secrets of Improved Productivity. International Journal of Molecular Sciences, 21(13), 4629. [Link]

  • Nielsen, J. C., et al. (2017). Development of fungal cell factories for the production of secondary metabolites: Linking genomics and metabolism. Fungal Genetics and Biology, 99, 2-10. [Link]

  • Reveglia, P., et al. (2022). Untargeted and Targeted LC-MS/MS Based Metabolomics Study on In Vitro Culture of Phaeoacremonium Species. Journal of Fungi, 8(1), 55. [Link]

  • Singh, J., & Singh, D. P. (2016). Production of Secondary Metabolites from Two Penicillium Strains Adapted to Different Temperature Conditions. Cellular and Molecular Biology, 62(3), 136. [Link]

  • Sopp, O. J. (1912). Monographie der Pilzgruppe Penicillium mit besonderer Berücksichtigung der in Norwegen gefundenen Arten. Videnskapsselskapets Skrifter. I.
  • Srimawong, K., et al. (2023). Unveiling the potential of Daldinia eschscholtzii MFLUCC 19-0629 through bioactivity and bioinformatics studies for enhanced sustainable agriculture production. Frontiers in Microbiology, 14, 1339803. [Link]

  • Sudha, J., & Masilamani, S. (2018). Optimization of Culture Parameters for Improved Production of Bioactive Metabolite by Endophytic Geosmithia pallida (KU693285) Isolated from Brucea mollis Wall ex. Kurz, An Endangered Medicinal Plant. International Journal of Current Microbiology and Applied Sciences, 7(9), 2488-2502. [Link]

  • Thoppil, S. O., et al. (2023). Optimization of culture conditions for the production, antifungal activity and characterization of secondary metabolites of Trichoderma longibrachiatum. Journal of Biopesticides, 16(2), 123-134. [Link]

  • Wutthiwong, K., et al. (2021). Daldiniaeschsone A, a Rare Tricyclic Polyketide Having a Chromone Unit Fused to a δ-Lactone and Its Symmetrical Biphenyl Dimer, Daldiniaeschsone B, from an Endophytic Fungus Daldinia eschscholtzii SDBR-CMUNKC745. Molecules, 26(20), 6245. [Link]

  • Yuyama, K. T., et al. (2013). Daldinia eschscholtzii (Ascomycota, Xylariaceae) isolated from the Brazilian Amazon: taxonomic features and mycelial growth conditions. Acta Amazonica, 43(1), 1-8. [Link]

  • Zhang, M., et al. (2024). Exploration of diverse secondary metabolites from Penicillium brasilianum by co-culturing with Armillaria mellea. Applied Microbiology and Biotechnology, 108(1), 462. [Link]

  • Zhang, Y., et al. (2018). Optimization of culture conditions for penicilazaphilone C production by a marine-derived fungus Penicillium sclerotiorum M-22. Journal of Applied Microbiology, 124(3), 733-742. [Link]

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Comparative

Validating the Absolute Configuration of (S)-Isosclerone: A Comparative Guide to Electronic Circular Dichroism (ECD)

Assigning the absolute configuration (AC) of chiral natural products is a critical bottleneck in drug development and chemical biology. For (S)-Isosclerone—a phytotoxic naphthalenone pentaketide produced by Botrytis cine...

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Author: BenchChem Technical Support Team. Date: April 2026

Assigning the absolute configuration (AC) of chiral natural products is a critical bottleneck in drug development and chemical biology. For (S)-Isosclerone—a phytotoxic naphthalenone pentaketide produced by Botrytis cinerea—stereochemistry at the C-4 position is the fundamental structural feature dictating its bioactivity against host plants[1].

Historically, the structural assignment of Isosclerone and its enantiomer, Regiolone, relied on empirical optical rotation (OR) data, leading to years of ambiguity. Today, the integration of Electronic Circular Dichroism (ECD) with Time-Dependent Density Functional Theory (TDDFT) provides a definitive, self-validating framework for AC determination[2]. This guide explores the causality behind using ECD for Isosclerone, details the computational-experimental workflow, and objectively compares ECD against alternative analytical techniques.

The Causality of Chiroptical Methods: Why ECD?

The selection of an analytical technique must be driven by the molecule's intrinsic electronic properties. Isosclerone features a rigid tetralone/naphthalenone core containing a conjugated carbonyl system. This structural motif acts as a powerful chromophore, absorbing strongly in the UV-visible region via π→π∗ and n→π∗ transitions[2].

ECD measures the differential absorption of left- and right-circularly polarized UV-visible light by these chromophores[3]. Because the chiral environment at the C-4 hydroxyl group asymmetrically perturbs the electronic transitions of the adjacent naphthalenone chromophore, the resulting ECD spectrum is highly sensitive to the molecule's absolute configuration[2].

The Danger of Relying on Optical Rotation (OR): Relying solely on a single-wavelength OR measurement (e.g., at the sodium D-line) is fundamentally flawed for conformationally flexible molecules. Computational analysis of (S)-Isosclerone reveals that its lowest-energy conformer actually contributes a negative optical rotation. However, a secondary, slightly higher-energy conformer exhibits a massive positive rotation. This secondary conformer dominates the Boltzmann-weighted average, resulting in the experimentally observed dextrorotatory (+21.8) nature of the compound[4]. ECD mitigates this risk by mapping an entire spectrum of electronic transitions, providing a holistic and self-validating structural fingerprint.

Experimental & Computational Workflow

The following diagram illustrates the self-validating loop required to unambiguously assign the absolute configuration of Isosclerone using TDDFT-ECD.

ECD_Validation cluster_Exp Experimental Pathway cluster_Comp TDDFT Computational Pathway Start Isosclerone Isolate (Unknown AC) ExpUV UV-Vis Spectroscopy (Identify Transitions) Start->ExpUV Conf Conformational Search (MMFF94, ΔE < 5 kcal/mol) Start->Conf ExpECD ECD Measurement (Measure Δε) ExpUV->ExpECD Compare Spectral Overlay & Validation (Exp vs. Calc) ExpECD->Compare Opt DFT Geometry Optimization (B3LYP/6-31G*) Conf->Opt TDDFT TDDFT Calculation (Rotatory Strengths) Opt->TDDFT Boltz Boltzmann Averaging (Population Weighting) TDDFT->Boltz Boltz->Compare Result Absolute Configuration Assigned: (S)-(+)-Isosclerone Compare->Result

Computational and experimental workflow for TDDFT-ECD absolute configuration assignment.

Step-by-Step Methodology: A Self-Validating Protocol

To ensure scientific integrity, the ECD workflow must operate as a self-validating system. If the simulated UV-Vis spectrum fails to match the experimental UV-Vis spectrum, the computational model is rejected, and the ECD data cannot be trusted[2].

Step 1: Experimental Data Acquisition

  • Sample Preparation: Dissolve the purified Isosclerone isolate in a UV-transparent solvent (e.g., HPLC-grade Methanol) at a concentration of ~0.1 to 1.0 mg/mL.

  • Measurement: Record the UV-Vis and ECD spectra simultaneously using a circular dichroism spectrometer at room temperature. Scan from 400 nm down to 200 nm to capture the π→π∗ and n→π∗ transitions of the naphthalenone ring.

Step 2: Conformational Search (Molecular Mechanics)

  • Execution: Arbitrarily select the (S)-enantiomer for modeling. Perform a conformational search using the MMFF94 force field (e.g., via Spartan or similar software)[5].

  • Causality: Flexible molecules exist as an ensemble of conformers in solution. Searching within a 3–5 kcal/mol energy window ensures all physically relevant geometries are captured before expensive quantum mechanical calculations are applied.

Step 3: DFT Geometry Optimization

  • Execution: Optimize the low-energy conformers using Density Functional Theory (DFT) at the B3LYP/6-31G* or B3LYP/TZVP level in the gas phase or using a continuum solvation model (PCM)[4].

  • Validation: Perform frequency calculations to confirm that each optimized geometry is a true local minimum (zero imaginary frequencies).

Step 4: TDDFT Calculation of Rotatory Strengths

  • Execution: Calculate the electronic transitions and rotatory strengths for each optimized conformer using TDDFT at a higher basis set (e.g., B3LYP/6-311++G**)[2].

  • Causality: TDDFT accurately predicts the excitation energies of the chromophore, translating spatial geometry into a simulated chiroptical response.

Step 5: Boltzmann Averaging and Spectral Overlay

  • Execution: Weight the individual calculated ECD spectra based on the relative free energies of their corresponding conformers using the Boltzmann distribution[4].

  • Validation: Overlay the Boltzmann-averaged theoretical spectrum with the experimental spectrum. For Isosclerone, the theoretical (S)-spectrum is a near-perfect mirror image of the experimental (-)-Regiolone compound, definitively proving that Isosclerone is the (S)-(+) enantiomer[4].

Comparative Analysis: ECD vs. Alternative Techniques

While ECD is highly effective for Isosclerone, it is crucial to objectively compare it against other established analytical techniques.

Analytical TechniqueCore PrincipleSuitability for IsoscleroneKey Limitations
Electronic Circular Dichroism (ECD) Differential absorption of circularly polarized UV-Vis light[3].Optimal. The naphthalenone core is a strong chromophore, yielding a robust, easily calculable signal[2].Requires the presence of a UV-Vis active chromophore near the chiral center.
X-ray Crystallography Anomalous dispersion of X-rays by a single crystal[3].Low. Pentaketides like Isosclerone are often oily or form poor-quality crystals lacking heavy atoms.Requires a high-quality single crystal; time-consuming crystallization trials[3].
NMR (Mosher's Method) Chemical shift differences ( Δδ ) between diastereomeric esters[6].Moderate. Can be applied by derivatizing the C-4 hydroxyl group with chiral agents (CDAs)[6].Destructive to the sample; steric hindrance at the C-4 position can lead to incomplete reactions or ambiguous Δδ models.
Vibrational Circular Dichroism (VCD) Differential absorption of circularly polarized Infrared (IR) light[3].Moderate. Effective because it does not require a UV-Vis chromophore[3].Computationally expensive for highly flexible molecules; IR signals can be heavily obscured by solvent bands.

Experimental Data Summary

The table below summarizes the critical computational data that resolved the Isosclerone/Regiolone stereochemical ambiguity. It highlights why relying on the lowest-energy conformer alone is insufficient, and why Boltzmann averaging is mandatory.

Conformer of (S)-IsoscleroneRelative Free Energy (kcal/mol)Calculated Optical Rotation [α]D​ Impact on Final Chiroptical Assignment
Conformer 1 (Lowest Energy)0.00NegativeContributes a minor levorotatory pull, contradicting the overall experimental observation[4].
Conformer 2 (Secondary)> 0.00Large PositiveOverwhelms Conformer 1, dictating the overall dextrorotatory nature of the molecule[4].
Boltzmann Average - +21.8 Matches experimental (+)-Isosclerone. Confirms AC as (S)-(+) [4].

Data adapted from computational studies defining the absolute configuration of Regiolone and Isosclerone[4].

Conclusion

The absolute configuration of (S)-Isosclerone cannot be reliably assigned using empirical optical rotation due to the conflicting chiroptical contributions of its low-energy conformers. By leveraging the molecule's intrinsic naphthalenone chromophore, Electronic Circular Dichroism (ECD) coupled with TDDFT calculations provides a non-destructive, self-validating methodology. Unlike X-ray crystallography, which is limited by crystal quality, or NMR derivatization, which alters the analyte, ECD directly interrogates the native stereochemical environment in solution, establishing a gold standard for the structural validation of bioactive pentaketides.

References

  • Regiolone and isosclerone: enantiomers resolved - Computational Organic Chemistry. comporgchem.com.
  • A Researcher's Guide to Determining Absolute Configuration: X-ray Crystallography and Its Alternatives. benchchem.com.
  • Regiolone and Isosclerone, Two Enantiomeric Phytotoxic Naphthalenone Pentaketides: Computational Assignment of Absolute Configuration and Its Relationship with Phytotoxic Activity. researchgate.net.
  • Determination of Absolute Configuration of Natural Products: Theoretical Calculation of Electronic Circular Dichroism as a Tool. nih.gov.
  • Absolute Configuration Assignment to Chiral Natural Products by Biphenyl Chiroptical Probes: The Case of the Phytotoxins Colletochlorin A and Agropyrenol. acs.org.
  • Unambiguous Determination of p-Menth-8-ene-1,2-diol's Absolute Configuration: A Comparative Guide to X-ray Crystallography and Spectroscopic Methods. benchchem.com.

Sources

Validation

Benchmarking (S)-Isosclerone cytotoxic activity against standard chemotherapeutics like doxorubicin

A Senior Application Scientist's Guide to Benchmarking a Novel Natural Product Against a Chemotherapeutic Mainstay In the landscape of oncology drug discovery, the identification of novel cytotoxic agents with improved t...

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Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Guide to Benchmarking a Novel Natural Product Against a Chemotherapeutic Mainstay

In the landscape of oncology drug discovery, the identification of novel cytotoxic agents with improved therapeutic indices over standard chemotherapeutics is a paramount objective. This guide provides a comparative analysis of (S)-Isosclerone, a marine-derived fungal metabolite, and Doxorubicin, a long-established anthracycline antibiotic used in the treatment of a wide array of cancers.[1] This document is intended for researchers, scientists, and drug development professionals, offering an in-depth technical framework for benchmarking the cytotoxic and mechanistic profiles of these two compounds.

Introduction: The Contenders

(S)-Isosclerone , a naphthalenone isolated from marine-derived fungi, has emerged as a compound of interest due to its demonstrated antiproliferative effects.[2] Preliminary studies suggest its mechanism of action involves the induction of DNA damage, modulation of the NF-κB signaling pathway, and upregulation of the tumor suppressor protein p53.[2]

Doxorubicin , a cornerstone of chemotherapy for decades, exerts its potent cytotoxic effects through multiple mechanisms.[1] It is well-established that doxorubicin intercalates into DNA, inhibiting topoisomerase II and thereby blocking DNA replication and transcription.[1] Furthermore, it generates reactive oxygen species (ROS), leading to oxidative stress and cellular damage, and activates p53-dependent apoptotic pathways.[2][3]

This guide will delineate a comprehensive experimental strategy to directly compare the cytotoxic efficacy and underlying molecular mechanisms of (S)-Isosclerone and Doxorubicin, providing a robust framework for evaluating the potential of this novel natural product.

Comparative Cytotoxicity: A Quantitative Assessment

A critical initial step in benchmarking a novel compound is to determine its cytotoxic potency relative to a standard drug. The half-maximal inhibitory concentration (IC50) is a key metric for this comparison.

Data Summary: Cytotoxic Potency
CompoundCell LineIC50 ValueIncubation TimeCitation
Doxorubicin MCF-7 (Breast)1.1 - 4 µM48 hours[4][5][6]
MDA-MB-231 (Breast)0.9 - 1.38 µM48 hours[5][6]
(S)-Isosclerone MCF-7 (Breast)Significant growth inhibition observed at 20-60 µM24-36 hours[2]

Note: The IC50 for (S)-Isosclerone in MCF-7 cells has not been precisely determined in the cited literature but significant dose-dependent effects are noted within this concentration range.

Experimental Design for Head-to-Head Comparison

To provide a rigorous and objective comparison, a multi-faceted experimental approach is essential. The following protocols outline key assays to elucidate the cytotoxic and mechanistic differences between (S)-Isosclerone and Doxorubicin.

Cell Culture and Maintenance
  • Cell Lines: Human breast adenocarcinoma cell lines, such as MCF-7 (p53 wild-type) and MDA-MB-231 (p53 mutant), are recommended to investigate p53-dependent and -independent mechanisms of action.

  • Culture Conditions: Cells should be maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.

Experimental Workflow

G cluster_setup Experimental Setup cluster_assays Comparative Assays cluster_analysis Data Analysis & Interpretation cell_culture Cell Seeding (MCF-7 & MDA-MB-231) treatment Treatment with (S)-Isosclerone & Doxorubicin (Dose-Response) cell_culture->treatment mtt MTT Assay (Cytotoxicity - IC50) treatment->mtt 24, 48, 72h apoptosis Annexin V/PI Staining (Apoptosis vs. Necrosis) treatment->apoptosis 24, 48h caspase Caspase-3/7 Activity (Apoptotic Execution) treatment->caspase 24, 48h ic50_calc IC50 Determination mtt->ic50_calc flow_cytometry Flow Cytometry Analysis apoptosis->flow_cytometry luminescence Luminescence Measurement caspase->luminescence comparison Comparative Analysis of Potency & Mechanism ic50_calc->comparison flow_cytometry->comparison luminescence->comparison

Caption: Experimental workflow for comparing (S)-Isosclerone and Doxorubicin.

Detailed Experimental Protocols

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treatment: Treat cells with a serial dilution of (S)-Isosclerone and Doxorubicin for 24, 48, and 72 hours. Include a vehicle-treated control group.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value for each compound at each time point.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

  • Cell Treatment: Treat cells with (S)-Isosclerone and Doxorubicin at their respective IC50 concentrations for 24 and 48 hours.

  • Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

  • Staining: Resuspend the cells in 1X Binding Buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Flow Cytometry: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.

This assay quantifies the activity of executioner caspases 3 and 7, which are key mediators of apoptosis.

Protocol:

  • Cell Treatment and Lysis: Treat cells as described for the Annexin V/PI assay. After treatment, lyse the cells using a suitable lysis buffer.

  • Assay Reaction: Add a luminogenic caspase-3/7 substrate to the cell lysates in a white-walled 96-well plate.

  • Incubation: Incubate at room temperature for 1-2 hours.

  • Luminescence Measurement: Measure the luminescence using a plate reader. The luminescent signal is proportional to the amount of caspase activity.

Mechanistic Insights: A Tale of Two Pathways

While both (S)-Isosclerone and Doxorubicin induce apoptosis, their upstream signaling pathways may differ significantly. Understanding these differences is crucial for identifying potential therapeutic advantages and patient populations that may benefit most.

Doxorubicin's Mechanism of Action

Doxorubicin's cytotoxic effects are multifaceted. It primarily acts by intercalating into DNA and inhibiting topoisomerase II, leading to DNA double-strand breaks.[1] This DNA damage triggers a p53-dependent response, leading to cell cycle arrest and apoptosis. Doxorubicin is also known to generate reactive oxygen species (ROS), which contributes to cellular stress and apoptosis.[2] Its interaction with the NF-κB pathway is complex and can be either pro- or anti-apoptotic depending on the cellular context.

G Doxorubicin Doxorubicin DNA_Intercalation DNA Intercalation & Topoisomerase II Inhibition Doxorubicin->DNA_Intercalation ROS Reactive Oxygen Species (ROS) Doxorubicin->ROS NFkB NF-κB Modulation Doxorubicin->NFkB DNA_Damage DNA Damage DNA_Intercalation->DNA_Damage ROS->DNA_Damage p53 p53 Activation Cell_Cycle_Arrest Cell Cycle Arrest p53->Cell_Cycle_Arrest Apoptosis Apoptosis p53->Apoptosis NFkB->Apoptosis Pro/Anti-apoptotic DNA_Damage->p53 Cell_Cycle_Arrest->Apoptosis

Caption: Simplified signaling pathway of Doxorubicin-induced cytotoxicity.

(S)-Isosclerone's Proposed Mechanism of Action

Based on current literature, (S)-Isosclerone also induces DNA damage, leading to apoptosis.[2] A key reported mechanism is the inhibition of the NF-κB signaling pathway, which is often pro-survival in cancer cells.[2] By inhibiting NF-κB, (S)-Isosclerone may sensitize cancer cells to apoptosis. Furthermore, it has been shown to upregulate p53 at the transcriptional level, which would contribute to its pro-apoptotic effects.[2]

G Isosclerone (S)-Isosclerone DNA_Damage DNA Damage Isosclerone->DNA_Damage NFkB_Inhibition NF-κB Pathway Inhibition Isosclerone->NFkB_Inhibition p53 p53 Upregulation Isosclerone->p53 Bcl2_down Bcl-2 Downregulation Isosclerone->Bcl2_down Caspase_up Caspase Upregulation Isosclerone->Caspase_up DNA_Damage->p53 Apoptosis Apoptosis NFkB_Inhibition->Apoptosis p53->Apoptosis Bcl2_down->Apoptosis Caspase_up->Apoptosis

Caption: Proposed signaling pathway of (S)-Isosclerone-induced cytotoxicity.

Conclusion and Future Directions

This guide provides a foundational framework for the comparative analysis of (S)-Isosclerone and Doxorubicin. The experimental protocols outlined will enable a robust assessment of their relative cytotoxic potencies and a deeper understanding of their mechanisms of action.

Key Points of Comparison:

  • Potency: Doxorubicin exhibits cytotoxicity in the low micromolar to nanomolar range in breast cancer cell lines, while (S)-Isosclerone shows significant effects at concentrations between 20-60 µM.[2][4][5][6] Further dose-response studies are required to determine a precise IC50 for (S)-Isosclerone.

  • Mechanism: Both compounds appear to converge on the induction of DNA damage and p53 activation. However, their differential effects on the NF-κB pathway present an intriguing area for further investigation. The inhibitory effect of (S)-Isosclerone on NF-κB could offer a therapeutic advantage in cancers where this pathway is constitutively active and promotes cell survival.

Future studies should aim to confirm the proposed mechanism of (S)-Isosclerone in a broader panel of cancer cell lines and explore its efficacy in in vivo models. A comprehensive understanding of its safety profile and potential for synergistic combinations with other anticancer agents will be critical in determining its translational potential.

References

  • Li, Y., Himaya, S. W. A., Dewapriya, P., & Kim, S. K. (2014). In vitro induction of apoptosis by isosclerone from marine-derived fungus Aspergillus fumigatus. Journal of Applied Phycology, 26(4), 1849-1855.
  • Doxorubicin. (2023). In Wikipedia. Retrieved from [Link]

  • Eom, Y. W., Kim, M. A., Park, S. S., Goo, M. J., Kwon, H. J., & Kim, W. H. (2005). P53 enhances apoptosis induced by doxorubicin only under conditions of severe DNA damage. Molecules and cells, 20(1), 93–99.
  • Mizutani, H., Tada-Oikawa, S., Hiraku, Y., Kojima, M., & Kawanishi, S. (2005). Mechanism of apoptosis induced by doxorubicin through the generation of hydrogen peroxide. Life sciences, 76(13), 1439–1453.
  • Campbell, K. J., Rocha, S., & Perkins, N. D. (2014). Deficiency in p53 is required for doxorubicin induced transcriptional activation of NF-кB target genes in human breast cancer. Oncotarget, 5(2), 505–518.
  • Kim, R., Emi, M., Tanabe, K., & Toge, T. (2009).
  • Kotamraju, S., Chitambar, C. R., Kalivendi, S. V., Joseph, J., & Kalyanaraman, B. (2004). Doxorubicin induces apoptosis in normal and tumor cells via distinctly different mechanisms. intermediacy of H(2)O(2)- and p53-dependent pathways. The Journal of biological chemistry, 279(24), 25731–25740.
  • Campbell, K. J., & Perkins, N. D. (2005). Nuclear Factor-κB Induced by Doxorubicin Is Deficient in Phosphorylation and Acetylation and Represses Nuclear Factor-κB–Dependent Transcription in Cancer Cells. Molecular Cancer Research, 3(5), 277-286.
  • Criddle, D. N., Gill, N., Bordianu, N., & Tepikin, A. V. (2021). Mitochondrial activities play a pivotal role in regulating cell cycle in response to doxorubicin. Cell cycle (Georgetown, Tex.), 20(12), 1185–1196.
  • Liu, X., Wang, S., Meng, F., Wang, J., Zhang, Y., & Dai, E. (2016). Doxorubicin activates NF-κB signaling and knockdown of NF-κB promotes the doxorubicin-induced apoptosis in hepatocellular carcinoma cells. Oncology letters, 12(5), 3693–3698.
  • Kim, R., Emi, M., Tanabe, K., & Toge, T. (2009).
  • Jurisicova, A., & Acton, B. (2004). Doxorubicin induced apoptosis in oocytes—Mechanism and possible executers. Fertility and Sterility, 82, S24.
  • Pereira, G. C., Pereira, S. P., & Oliveira, P. J. (2018). Doxorubicin triggers bioenergetic failure and p53 activation in mouse stem cell-derived cardiomyocytes. Toxicology and applied pharmacology, 348, 33–43.
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